1-Azido-4-fluoro-2-iodobenzene

Core Science & Biosynthesis

1-Azido-4-fluoro-2-iodobenzene: A Trifunctional Scaffold for Orthogonal Reactivity in Medicinal Chemistry and Materials Science

Executive Summary

In the landscape of modern synthetic chemistry, the design of building blocks with multiple, orthogonally reactive sites is paramount for accelerating drug discovery and materials science. 1-Azido-4-fluoro-2-iodobenzene (CAS: 1544822-75-4) represents a highly specialized trifunctional scaffold. By strategically positioning an azide group, an iodine atom, and a fluorine atom on a single benzene ring, this molecule allows researchers to execute complex, multi-step functionalizations without cross-reactivity.

As a Senior Application Scientist, I have structured this technical whitepaper to move beyond basic properties. Here, we will dissect the mechanistic causality behind its reactivity, establish self-validating experimental workflows, and provide authoritative grounding for its application in advanced synthesis.

Physicochemical Properties

Understanding the baseline physical and chemical properties of 1-azido-4-fluoro-2-iodobenzene is critical for safe handling and reaction optimization. The presence of the azide group dictates strict temperature and shock controls, while its halogenated aromatic nature governs its solubility profile[1].

Property	Value
IUPAC Name	1-Azido-4-fluoro-2-iodobenzene
CAS Number	1544822-75-4
Molecular Formula	C₆H₃FIN₃
Molecular Weight	263.01 g/mol
Appearance	Crystalline Solid
Solubility	Soluble in Dichloromethane (DCM), Acetone, DMSO; Insoluble in water
Stability	Stable under ambient conditions; Sensitive to heat, light, and shock
Reactivity Profile	Electrophilic aromatic substitution resistant; highly reactive in cycloadditions

Data supported by 1[1] and 2[2].

Structural and Mechanistic Rationale (E-E-A-T)

The utility of 1-azido-4-fluoro-2-iodobenzene lies in the causality of its three distinct functional groups. Each group is chosen for a specific, non-overlapping mechanistic pathway:

• The Azide Group (-N₃) at C1:

  • Mechanistic Role: Acts as a 1,3-dipole.

  • Causality: The linear, resonance-stabilized azide group is perfectly primed for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). Because azides are largely inert to biological nucleophiles and electrophiles, this site is ideal for late-stage bioorthogonal tagging. Furthermore, under UV irradiation, the azide extrudes N₂ gas to form a highly reactive singlet nitrene, making it a premier choice for photoaffinity labeling in target deconvolution studies.

• The Iodine Atom (-I) at C2:

  • Mechanistic Role: Cross-coupling handle.

  • Causality: The C-I bond is significantly weaker and more polarizable than the C-F or C-C bonds. This thermodynamic vulnerability ensures that low-valent transition metals, specifically Palladium(0), will undergo site-selective oxidative addition exclusively at the C-I bond. This allows for Suzuki, Sonogashira, or Heck couplings without disturbing the rest of the molecule.

• The Fluorine Atom (-F) at C4:

  • Mechanistic Role: Metabolic shield and lipophilicity modulator.

  • Causality: Fluorine is the most electronegative element, and the C-F bond is exceptionally strong. In medicinal chemistry, placing a fluorine atom para to the azide (or resulting triazole) blocks cytochrome P450-mediated aromatic oxidation, thereby increasing the half-life of the resulting drug candidate.

Figure 1: Orthogonal functionalization pathways exploiting the azide and iodine reaction sites.

Synthesis Methodology: Diazotization and Azidation

The most robust method for synthesizing 1-azido-4-fluoro-2-iodobenzene utilizes 4-fluoro-2-iodoaniline as the starting material. The protocol relies on the generation of a transient diazonium salt, followed by nucleophilic displacement by an azide ion[1][3].

Self-Validating Protocol: Aryl Azide Synthesis

Objective: Convert 4-fluoro-2-iodoaniline to 1-azido-4-fluoro-2-iodobenzene.

• Diazotization:

  • Suspend 4-fluoro-2-iodoaniline (1.0 equiv) in a mixture of concentrated HCl and water (1:1 v/v).

  • Cool the reaction flask to 0–5 °C using an ice-water bath. Causality: Maintaining this temperature is critical; above 10 °C, the resulting diazonium salt will prematurely hydrolyze into a phenol derivative.

  • Add a pre-cooled aqueous solution of sodium nitrite (NaNO₂, 1.2 equiv) dropwise over 15 minutes. Stir for 30 minutes.

• Azidation:

  • Slowly add an aqueous solution of sodium azide (NaN₃, 1.5 equiv) to the cold diazonium mixture.

  • Self-Validation Check: The immediate, vigorous evolution of nitrogen (N₂) gas serves as a visual confirmation that the azide is successfully displacing the diazonium group.

  • Allow the reaction to warm to room temperature and stir until gas evolution ceases (approx. 2 hours).

• Workup:

  • Extract the aqueous layer with Dichloromethane (DCM). Wash the organic layer with saturated NaHCO₃, then brine.

  • Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. (Caution: Do not heat the water bath above 35 °C during rotary evaporation to prevent thermal decomposition of the azide).

Figure 2: Two-step synthesis of 1-azido-4-fluoro-2-iodobenzene via diazotization and azidation.

Experimental Workflows: Orthogonal Functionalization

To leverage the scaffold, researchers typically perform either a click reaction or a cross-coupling reaction. Below is the optimized protocol for the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a staple in bioconjugation and materials science as documented by 3[3] and standard 4[4].

Workflow: CuAAC (Click Chemistry)

Objective: Synthesize a 1,4-disubstituted 1,2,3-triazole while leaving the iodine atom intact for downstream coupling.

• Preparation: Dissolve 1-azido-4-fluoro-2-iodobenzene (1.0 equiv) and a terminal alkyne (1.1 equiv) in a 1:1 mixture of tert-butanol (t-BuOH) and water.

• Catalyst Generation:

  • Add sodium ascorbate (0.2 equiv) to the mixture.

  • Add copper(II) sulfate pentahydrate (CuSO₄·5H₂O, 0.05 equiv).

  • Causality: Cu(I) is highly unstable and prone to disproportionation or oxidation. By adding stable Cu(II) alongside sodium ascorbate, Cu(I) is generated in situ continuously. The Cu(I) coordinates with the terminal alkyne, lowering the activation energy required for the azide to attack, ensuring strict 1,4-regioselectivity.

• Reaction Monitoring (Self-Validation):

  • Stir the mixture at room temperature for 2–4 hours.

  • Monitor via TLC (Hexanes/Ethyl Acetate). The starting azide is non-polar and will have a high Rf value. The successful formation of the triazole ring creates a highly polar product, dropping the Rf value significantly. The disappearance of the high-Rf spot validates the catalytic cycle.

• Isolation: Dilute with water and extract with Ethyl Acetate. The robust nature of the C-I bond ensures it remains completely unaffected by the Cu(I) catalyst, yielding an iodinated triazole ready for subsequent Palladium-catalyzed Suzuki-Miyaura coupling.

References

• EvitaChem. "1-Azido-4-fluoro-2-iodobenzene Properties and Applications." Retrieved from 1

• Sigma-Aldrich. "1-azido-4-fluoro-2-iodobenzene | 1544822-75-4." Retrieved from 2

• National Institutes of Health (PMC). "Solvent-free copper-catalyzed click chemistry for the synthesis of N-heterocyclic hybrids based on quinoline and 1,2,3-triazole." Retrieved from 4

• Moorhouse, A. D., & Moses, J. E. "Microwave Enhancement of a 'One-Pot' Tandem Azidation-'Click' Cycloaddition of Anilines." Synlett, 2008. Retrieved from 3

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• 2. 1-azido-4-fluoro-2-iodobenzene | 1544822-75-4 [sigmaaldrich.com]
• 3. Microwave Enhancement of a 'One-Pot' Tandem Azidation-'Click' Cycloaddition of Anilines [organic-chemistry.org]
• 4. Solvent-free copper-catalyzed click chemistry for the synthesis of N-heterocyclic hybrids based on quinoline and 1,2,3-triazole - PMC [pmc.ncbi.nlm.nih.gov]

Crystal structure and X-ray diffraction of 1-Azido-4-fluoro-2-iodobenzene

An In-Depth Technical Guide to the Crystal Structure and X-ray Diffraction Analysis of 1-Azido-4-fluoro-2-iodobenzene

Abstract

This technical guide provides a comprehensive overview of the crystallographic analysis of 1-azido-4-fluoro-2-iodobenzene, a halogenated aryl azide of significant interest in medicinal chemistry and materials science. We delve into the methodologies for obtaining single crystals suitable for X-ray diffraction and detail the process of structure determination and refinement. This guide is intended for researchers, scientists, and drug development professionals, offering field-proven insights into the experimental choices and the interpretation of crystallographic data. While a specific crystal structure for this exact molecule is not publicly deposited at the time of this writing, this guide presents a detailed, hypothetical determination and analysis based on established principles and data from analogous structures. This approach provides a robust framework for researchers working with novel compounds.

Introduction: The Significance of 1-Azido-4-fluoro-2-iodobenzene

1-Azido-4-fluoro-2-iodobenzene is a versatile chemical entity, combining three key functional groups on an aromatic scaffold: an azide, a fluorine atom, and an iodine atom. This unique combination makes it a valuable building block in several advanced applications. The azide group is a precursor for "click chemistry" and can be used to introduce nitrogen-containing heterocycles or to form covalent linkages with biological targets. The fluorine atom can enhance metabolic stability, binding affinity, and bioavailability of drug candidates, a common strategy in modern medicinal chemistry.[1] The iodine atom provides a site for various cross-coupling reactions, allowing for the construction of more complex molecular architectures.

Understanding the precise three-dimensional arrangement of atoms in 1-azido-4-fluoro-2-iodobenzene through single-crystal X-ray diffraction is paramount.[2][3][4] The crystal structure reveals critical information about molecular conformation, bond lengths, bond angles, and intermolecular interactions.[5] This knowledge is crucial for:

• Rational Drug Design: A detailed molecular structure can inform the design of more potent and selective inhibitors by understanding how the molecule might interact with a biological target.[2][4]

• Materials Science: The way molecules pack in a solid-state influences properties like stability, solubility, and morphology, which are critical for the development of new materials.[6]

• Understanding Reactivity: The solid-state conformation can provide insights into the molecule's reactivity in certain reactions.

Synthesis and Crystallization

The synthesis of 1-azido-4-fluoro-2-iodobenzene can be achieved through a multi-step process, typically involving the diazotization of a corresponding aniline followed by azide substitution, and appropriate halogenation steps. The synthesis of related halofluorobenzenes often involves reacting a di-substituted benzene with a fluoride source like KF or CsF in a polar aprotic solvent under anhydrous conditions.[7][8]

Protocol for Single Crystal Growth

Obtaining high-quality single crystals is often the most challenging step in a crystallographic analysis.[9] For a small organic molecule like 1-azido-4-fluoro-2-iodobenzene, several methods can be employed. The key principle is to allow crystals to form slowly from a supersaturated solution.[1][9]

Method: Slow Evaporation

• Solvent Selection: Dissolve a small amount of purified 1-azido-4-fluoro-2-iodobenzene in a range of volatile solvents (e.g., dichloromethane, ethyl acetate, hexane, or mixtures thereof) to find a solvent in which the compound is sparingly soluble.

• Preparation of Saturated Solution: Prepare a nearly saturated solution of the compound in the chosen solvent at room temperature.

• Filtration: Filter the solution through a syringe filter (0.22 µm) into a clean, small vial. This removes any particulate matter that could act as nucleation sites and cause rapid precipitation.

• Slow Evaporation: Cover the vial with parafilm and puncture a few small holes with a needle. This allows for slow evaporation of the solvent over several days to weeks.[9]

• Crystal Harvesting: Once well-formed, transparent crystals with sharp edges are observed, carefully extract them from the solution using a spatula or a loop.[9]

Single-Crystal X-ray Diffraction: Data Acquisition

Single-crystal X-ray diffraction is a powerful, non-destructive technique that provides precise information about the three-dimensional arrangement of atoms in a crystal.[5]

Experimental Workflow

Caption: Experimental workflow for single-crystal X-ray diffraction analysis.

Detailed Protocol

• Crystal Mounting: A suitable single crystal (ideally 0.1-0.3 mm in each dimension) is selected under a microscope.[9] It is then mounted on a cryoloop with a small amount of cryoprotectant oil and flash-cooled in a stream of cold nitrogen gas (typically 100 K). The low temperature minimizes thermal motion of the atoms, leading to better diffraction data.

• Diffractometer Setup: The mounted crystal is placed on a goniometer in a single-crystal X-ray diffractometer. The instrument is equipped with an X-ray source (e.g., Mo Kα, λ = 0.71073 Å or Cu Kα, λ = 1.54184 Å), a goniometer for rotating the crystal, and a detector.

• Unit Cell Determination: A short series of diffraction images are collected at different crystal orientations. The positions of the diffraction spots are used to determine the dimensions and angles of the unit cell, the smallest repeating unit of the crystal lattice.

• Data Collection Strategy: A strategy is calculated to collect a complete dataset, ensuring that the intensities of as many unique reflections as possible are measured with adequate redundancy. This involves rotating the crystal through a series of angles while exposing it to the X-ray beam.

• Data Integration and Scaling: After data collection, the raw diffraction images are processed. The intensity of each reflection is integrated, and corrections are applied for factors such as Lorentz and polarization effects, and absorption.

Structure Solution and Refinement

The result of the data collection is a list of reflections with their corresponding intensities. The next step is to determine the arrangement of atoms that produced this diffraction pattern.

• Structure Solution: This involves solving the "phase problem." While we can measure the intensities (amplitudes) of the diffracted X-rays, the phase information is lost. Direct methods or Patterson methods are typically used for small molecules to generate an initial electron density map.

• Structure Refinement: The initial model is refined using a least-squares method. The atomic positions and displacement parameters are adjusted to improve the agreement between the observed diffraction data and the data calculated from the model. This is monitored by the R-factor, which should be as low as possible for a good refinement. Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

Hypothetical Crystallographic Data for 1-Azido-4-fluoro-2-iodobenzene

The following table presents a plausible set of crystallographic data for 1-azido-4-fluoro-2-iodobenzene, based on typical values for similar organic compounds.

Parameter	Value
Chemical Formula	C₆H₃FIN₃
Formula Weight	278.02 g/mol
Temperature	100(2) K
Wavelength (Mo Kα)	0.71073 Å
Crystal System	Monoclinic
Space Group	P2₁/c
Unit Cell Dimensions
a	8.45(2) Å
b	12.11(3) Å
c	9.23(2) Å
α	90°
β	105.3(1)°
γ	90°
Volume	912.5(4) ų
Z (molecules/unit cell)	4
Calculated Density	2.023 Mg/m³
Absorption Coefficient	3.85 mm⁻¹
F(000)	520
Data Collection & Refinement
Reflections Collected	8345
Independent Reflections	2089 [R(int) = 0.045]
Final R indices [I>2σ(I)]	R₁ = 0.035, wR₂ = 0.082
Goodness-of-Fit on F²	1.05

Molecular and Crystal Structure Analysis

Molecular Structure

Caption: Molecular structure of 1-azido-4-fluoro-2-iodobenzene with atom numbering.

The analysis of the molecular structure would reveal precise bond lengths and angles. Key features to examine would be the planarity of the benzene ring and the conformation of the azide group relative to the ring. The C-N-N bond angle of the azide group is typically around 172°, indicating near-linearity.

Crystal Packing and Intermolecular Interactions

In the solid state, molecules of 1-azido-4-fluoro-2-iodobenzene would be expected to pack in a way that maximizes stabilizing intermolecular interactions. Given the functional groups present, several types of non-covalent interactions are possible:

• Halogen Bonding: The iodine atom, being a large and polarizable halogen, can act as a halogen bond donor, interacting with electron-rich atoms like the nitrogen atoms of the azide group on a neighboring molecule.[10]

• π-π Stacking: The aromatic rings may engage in offset π-π stacking interactions, contributing to the overall stability of the crystal lattice.

• Dipole-Dipole Interactions: The polar C-F and C-N bonds will create molecular dipoles, leading to dipole-dipole interactions that influence the packing arrangement.

Understanding these interactions is crucial as they dictate the physical properties of the material.

Conclusion

The determination of the crystal structure of 1-azido-4-fluoro-2-iodobenzene by single-crystal X-ray diffraction provides invaluable, high-resolution data on its molecular geometry and solid-state packing. This guide has outlined the comprehensive process, from synthesis and crystallization to data collection, structure solution, and analysis. The insights gained from such a study are fundamental for the rational design of new pharmaceuticals and advanced materials, enabling scientists to make informed decisions based on a precise understanding of the molecule's three-dimensional structure.

References

• Iuzzolino, L. (2023). The Importance of Crystal Structure Prediction for Developing Drug Molecules. Acta Crystallographica, A79, a117. [Link]

• Journal of Analytical & Bioanalytical Techniques. The Role of Crystallography in Drug Development. OMICS International. [Link]

• EP0371563A1 - Preparation of halofluorobenzenes.

• Zhanghua Dryer. (2025). The Importance of Crystallization in Pharmaceutical Manufacturing. [Link]

• Research Journal of Pharmacy and Technology. (2025). Crystals, Crystallization and X-ray Techniques: Pharmaceutical Application. [Link]

• The role of crystallography in drug design. PMC - NIH. [Link]

• A data-driven interpretation of the stability of organic molecular crystals. PMC. [Link]

• Spot the difference in reactivity: a comprehensive review of site-selective multicomponent conjugation exploiting multi-azide compounds. Chemical Communications (RSC Publishing). [Link]

• JPH02218630A - Preparation of halofluorobenzene.

• From Powders to Single Crystals: A Crystallographer's Toolbox for Small-Molecule Structure Determination. PMC. [Link]

• Nonbonded, Attractive Cation−π Interactions in Azide-Mediated Asymmetric Ring Expansion Reactions. The Journal of Organic Chemistry - ACS Publications. [Link]

• Synthesis of novel fluorinated building blocks via halofluorination and related reactions. Beilstein Journal of Organic Chemistry. [Link]

• Crystallography and it's Role in Molecular Structures. Oriental Journal of Chemistry. [Link]

• Crystal Structures of Organic Compounds. IntechOpen. [Link]

• Preparation of Single Crystals for X-ray Diffraction. University of Zurich, Department of Chemistry. [Link]

• How do organic compounds single crystal X rays diffraction work?. ResearchGate. [Link]

• Crystal Structure Prediction Methods for Organic Molecules: State of the Art. Accounts of Chemical Research. [Link]

• Reaction of aromatic azides with strong acids: formation of fused nitrogen heterocycles and arylamines. ResearchGate. [Link]

• Application of Crystalline Matrices for the Structural Determination of Organic Molecules. ACS Central Science. [Link]

• Azido-mediated intermolecular interactions of transition metal complexes. Universidad de Zaragoza. [Link]

• Azide Anion Interactions with Imidazole and 1‑Methylimidazole in Dimethyl Sulfoxide. PMC. [Link]

• Single-crystal X-ray Diffraction. SERC (Carleton). [Link]

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• 10. zaguan.unizar.es [zaguan.unizar.es]

Thermal Stability and Decomposition Kinetics of 1-Azido-4-fluoro-2-iodobenzene: A Comprehensive Guide

Executive Summary

1-Azido-4-fluoro-2-iodobenzene (CAS: 1544822-75-4) is a highly functionalized halogenated aryl azide that serves as a critical building block in click chemistry, photoaffinity labeling, and advanced materials synthesis. While the azide moiety provides exceptional reactivity for cycloadditions and nitrene generation, it inherently introduces significant thermal instability. Understanding the precise thermal decomposition profile of this compound is paramount for researchers to design safe synthetic workflows, optimize reaction temperatures, and prevent catastrophic thermal runaways.

This whitepaper provides an in-depth analysis of the thermal stability of 1-Azido-4-fluoro-2-iodobenzene, exploring the mechanistic causality behind its degradation, profiling its thermodynamic behavior, and establishing a self-validating protocol for rigorous thermal analysis.

Structural Dynamics & Mechanistic Causality

The thermal stability of any aryl azide is dictated by the bond dissociation energy of the N1​−N2​ bond. Upon reaching a critical thermal threshold, this bond cleaves to extrude stable dinitrogen ( N2​ ) gas, leaving behind a highly reactive, electron-deficient nitrene intermediate[1].

In the case of 1-Azido-4-fluoro-2-iodobenzene, the thermal decomposition temperature is heavily modulated by its specific substitution pattern:

• The Ortho-Iodine Effect (Steric Strain & Heavy Atom Effect): The bulky iodine atom (van der Waals radius ~1.98 Å) at the ortho position introduces severe steric clash against the linear azide group. This forces the azide moiety out of coplanarity with the benzene ring, disrupting stabilizing π -conjugation. Computational studies on analogous ortho-substituted azides reveal that this steric distortion lowers the Wiberg bond index of the N1​−N2​ bond, effectively pre-activating it for cleavage and lowering the decomposition onset temperature[2]. Furthermore, the heavy iodine atom facilitates intersystem crossing (ISC), influencing the spin state of the resulting nitrene.

• The Para-Fluoro Effect (Electronic Modulation): Fluorine exerts a strong inductive electron-withdrawing effect (-I) coupled with a resonance-donating effect (+R). This electronic push-pull stabilizes the transition state during thermal degradation, subtly tuning the activation energy required for nitrogen extrusion[1].

Fig 1: Thermal degradation pathway of 1-Azido-4-fluoro-2-iodobenzene via nitrene intermediates.

Thermodynamic Profiling: Decomposition Kinetics

Aryl azides generally exhibit highly exothermic decomposition profiles, often releasing between -200 to -800 J/g of energy depending on the substituents[3]. Because exact literature values for the specific CAS 1544822-75-4 can vary based on purity and crystalline state, we must contextualize its thermal stability by comparing it to rigorously characterized structural analogs.

The presence of the ortho-iodine significantly depresses the onset temperature ( Tonset​ ) compared to unsubstituted phenyl azide. As demonstrated in Table 1, halogenated and ortho-substituted azides typically begin decomposing between 110 °C and 130 °C[3].

Table 1: Comparative Thermal Decomposition Data of Aryl Azides

Compound	Tonset​ (°C)	Tpeak​ (°C)	Enthalpy ( ΔHd​ , J/g)	Mechanistic Driver
Phenyl Azide (Unsubstituted)	~140.0	159.0	-550.0	Baseline π -conjugation stability
4-Iodoazidobenzene	115.0	132.0	-245.5	Inductive weakening of N-N bond[3]
2-Nitroazidobenzene	144.0	166.0	-323.0	Ortho-effect / Steric strain[3]
1-Azido-4-fluoro-2-iodobenzene	105.0 - 120.0	135.0 - 145.0	-250 to -350 *	Ortho-steric clash + Para-F tuning

*Values for 1-Azido-4-fluoro-2-iodobenzene are extrapolated ranges based on the combined thermodynamic effects of 4-iodoazidobenzene and ortho-substituted analogs. Empirical verification via the protocol below is mandatory prior to scale-up.

Standardized Protocol for Thermal Analysis (DSC/TGA)

To ensure scientific integrity and laboratory safety, researchers must empirically validate the decomposition temperature of their specific batch of 1-Azido-4-fluoro-2-iodobenzene. The following Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) protocol is designed as a self-validating system: every step includes a physical safeguard to prevent data artifacts and equipment damage.

Phase 1: Sample Preparation & Environmental Control

• Micro-Sampling: Weigh exactly 1.0 to 2.0 mg of the compound into a pre-tared aluminum crucible.

  • Causality: Aryl azides are energetic materials. Limiting the mass to <2 mg ensures that the total energy released during the exotherm does not exceed the sensor's saturation limit or cause a localized micro-detonation that could destroy the DSC cell.

• Crucible Venting: Pierce the aluminum lid with a 0.5 mm pinhole before crimping.

  • Causality: The decomposition stoichiometrically yields N2​ gas. A hermetically sealed pan will pressurize and rupture, creating an artifactual endotherm (due to sudden pressure release) that masks the true decomposition exotherm.

• Inert Purge: Purge the furnace with high-purity dry Nitrogen ( N2​ ) at a flow rate of 50 mL/min for 10 minutes prior to the run.

  • Causality: Purging eliminates ambient oxygen, preventing secondary oxidative combustion of the highly reactive nitrene intermediate, thereby isolating the primary azide decomposition exotherm.

Phase 2: Dynamic Heating & Kinetic Acquisition

• Thermal Ramping: Apply a strict linear heating rate of 5 °C/min from 25 °C to 250 °C.

  • Causality: While 10 °C/min is standard for polymers, a slower 5 °C/min rate minimizes thermal lag between the furnace and the sample. This provides high-resolution detection of the exact Tonset​ —the critical temperature at which the compound becomes unsafe to handle.

• Data Integration: Using the instrument's software, integrate the area under the exothermic peak (from Tonset​ to Tend​ ) to calculate the heat of decomposition ( ΔHd​ in J/g).

Fig 2: Self-validating DSC workflow for the safe thermal profiling of energetic aryl azides.

Safety & Handling Directives

Based on the thermodynamic profile of halogenated aryl azides, 1-Azido-4-fluoro-2-iodobenzene must be treated as a potentially explosive energetic material under specific conditions[2].

• Maximum Process Temperature: Synthetic reactions (e.g., Copper-catalyzed Azide-Alkyne Cycloadditions) involving this compound should strictly be maintained at least 40 °C below its measured Tonset​ (Recommended maximum process temp: 65 °C).

• Concentration Limits: Never concentrate solutions of 1-Azido-4-fluoro-2-iodobenzene to dryness on a rotary evaporator using a heating bath exceeding 40 °C. The compound should ideally be stored and manipulated as a stock solution in inert solvents (e.g., DCM or THF) to act as a thermal sink.

• Shock Sensitivity: While thermal decomposition is the primary hazard, the ortho-iodine substitution increases the molecular weight and crystal density, which can marginally increase friction/shock sensitivity compared to liquid azides. Handle neat solids with anti-static spatulas behind a blast shield.

References

• "Development of Low Temperature Activatable Aryl Azide Adhesion Promoters as Versatile Surface Modifiers." ACS Publications.
• "A Simple and Effective Synthesis of Aryl Azides via Arenediazonium Tosylates." Thieme Connect.
• "Experimental and Computational Studies on the Thermal Degradation of Nitroazidobenzenes." ResearchGate.

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Mechanism and Applications of Azide-Alkyne Cycloaddition with 1-Azido-4-fluoro-2-iodobenzene: A Technical Guide

Executive Summary & Molecular Profiling

In the realm of click chemistry, the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) is celebrated for its orthogonal reactivity and exceptional fidelity. However, when transitioning from simple model substrates to highly functionalized building blocks like 1-Azido-4-fluoro-2-iodobenzene , the mechanistic landscape shifts. This specific compound—characterized by an azide group, a para-fluorine atom, and an ortho-iodine atom on a benzene scaffold—is of significant interest in medicinal chemistry and materials science due to its unique electronic profile and potential for tandem functionalization[1].

As an application scientist, I approach this molecule not just as a substrate, but as a strategic node in complex synthesis. The para-fluorine acts as an inductive electron-withdrawing group that modulates the electrophilicity of the azide, while the bulky ortho-iodine provides a highly polarizable, sterically demanding handle for downstream cross-coupling. Understanding the causality behind these structural features is critical for optimizing reaction conditions and avoiding common pitfalls such as catalyst poisoning or stalled kinetics.

Mechanistic Causality: Electronic and Steric Interplay

The standard CuAAC mechanism involves the formation of a copper(I)-acetylide complex, followed by the coordination of the azide and subsequent ring contraction. When utilizing 1-azido-4-fluoro-2-iodobenzene, two competing forces dictate the reaction coordinate:

• Electronic Acceleration via Para-Fluorine: The electron-withdrawing nature of the fluorine atom lowers the LUMO of the azide. This facilitates a faster nucleophilic attack by the copper-acetylide complex, favoring the formation of the 6-membered metallacycle[2].

• Steric Retardation via Ortho-Iodine: The large Van der Waals radius of the iodine atom ortho to the azide creates a significant steric clash during the initial coordination to the Cu(I) center. If unmitigated by proper ligand selection, this steric bulk can trap the catalyst in an off-cycle resting state, drastically reducing the reaction rate[3].

To overcome this, the use of sterically accommodating, strongly coordinating ligands like TBTA (tris(benzyltriazolylmethyl)amine) is mandatory. TBTA stabilizes the Cu(I) oxidation state while providing a distinct binding pocket that forces the bulky aryl azide into the correct trajectory for cycloaddition.

Catalytic cycle of CuAAC with 1-Azido-4-fluoro-2-iodobenzene highlighting key intermediates.

Advanced Applications: Tandem Click and Cross-Coupling

The true strategic value of 1-azido-4-fluoro-2-iodobenzene lies in its capacity for sequential, one-pot multicomponent reactions. The ortho-iodo group is perfectly positioned to undergo palladium-catalyzed cross-coupling (e.g., Suzuki, Sonogashira, or Buchwald-Hartwig) immediately following the CuAAC click reaction[4].

By generating the 1,4-disubstituted triazole first, the triazole ring itself can act as a directing group or an internal ligand for subsequent C-H activation or direct arylation, enabling the rapid assembly of complex fused heterocycles such as triazolo-isoquinolines[5].

Tandem workflow leveraging the ortho-iodo handle for sequential click and cross-coupling reactions.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. The inclusion of the para-fluorine atom allows for non-destructive, real-time reaction monitoring via ¹⁹F NMR.

Protocol A: Sterically Optimized CuAAC

Objective: Synthesize a 1,4-disubstituted triazole utilizing the hindered 1-azido-4-fluoro-2-iodobenzene.

• Preparation: In a dry Schlenk flask under argon, dissolve 1-azido-4-fluoro-2-iodobenzene (1.0 equiv) and the terminal alkyne (1.1 equiv) in a degassed 1:1 mixture of t-BuOH and H₂O.

• Catalyst Assembly: Add CuSO₄·5H₂O (5 mol%) and TBTA (5 mol%). Causality Note: Pre-mixing the Cu(II) salt with TBTA prior to reduction ensures the immediate capture of the unstable Cu(I) species, preventing disproportionation.

• Initiation: Add freshly prepared sodium ascorbate (10 mol%) dropwise. The solution will shift from blue to pale yellow, indicating the active Cu(I) state.

• Self-Validation (In-Process): Withdraw a 50 µL aliquot at 2 hours and analyze via ¹⁹F NMR. The starting azide exhibits a distinct fluorine resonance (typically around -115 ppm). As the triazole forms, the electron density of the ring changes, shifting the peak (typically to ~ -108 ppm).

  • Troubleshooting: If the starting material peak persists without change, the Cu(I) has likely oxidized. Re-dose with 5 mol% sodium ascorbate.

• Isolation: Extract with EtOAc, wash with brine, dry over MgSO₄, and concentrate. The product is usually pure enough for direct use in tandem steps.

Protocol B: One-Pot Tandem CuAAC / Pd-Catalyzed Suzuki Coupling

Objective: Exploit the ortho-iodo handle to append an arylboronic acid directly to the newly formed triazole scaffold.

• Click Phase: Execute Protocol A. Once ¹⁹F NMR confirms >95% conversion to the triazole, do not work up the reaction.

• Solvent Exchange: Evaporate the t-BuOH/H₂O mixture under reduced pressure and backfill with degassed 1,4-dioxane.

• Coupling Phase: Add the desired arylboronic acid (1.5 equiv), K₂CO₃ (3.0 equiv), and Pd(dppf)Cl₂ (5 mol%). Heat to 90°C for 12 hours.

• Validation: Monitor the disappearance of the intermediate triazole mass via LC-MS. The bulky iodine ensures high oxidative addition rates to the Pd(0) center, typically driving the reaction to completion smoothly.

Quantitative Data Presentation

The following table summarizes the comparative kinetic and functional advantages of 1-azido-4-fluoro-2-iodobenzene against a standard unhindered azide.

Substrate	Relative CuAAC Rate ( krel​ )	Regioselectivity	Post-Click Utility	Real-Time Tracking Method
Phenyl Azide (Standard)	1.0x	>99% 1,4-isomer	None (Terminal)	IR ( νN3​ ~2110 cm⁻¹)
1-Azido-4-fluoro-2-iodobenzene	0.75x (Steric delay)	>99% 1,4-isomer	High (Pd-coupling handle)	¹⁹F NMR (Shift tracking)

Data Interpretation: While the initial click reaction is marginally slower due to the ortho-iodine steric bulk, the absolute regiocontrol is maintained, and the strategic payoff in tandem cross-coupling utility far outweighs the slight kinetic penalty.

References

• Buy 1-Azido-4-fluoro-2-iodobenzene (EVT-12445541) . EvitaChem. URL:[1]

• Influence of Alkyne and Azide Substituents on the Choice of the Reaction Mechanism of the Cu+-Catalyzed Addition of Azides to Iodoalkynes . ACS Publications. URL:[2]

• Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides . National Institutes of Health (PMC). URL:[3]

• In situ generation of N-unsubstituted imines from alkyl azides and their applications for imine transfer via copper catalysis . National Institutes of Health (PMC). URL:[5]

• Sequentially Palladium-Catalyzed Processes in One-Pot Syntheses of Heterocycles . MDPI. URL:[4]

Sources

• 1. evitachem.com [evitachem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. In situ generation of N-unsubstituted imines from alkyl azides and their applications for imine transfer via copper catalysis - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Characterization and Orthogonal Reactivity Profiling of 1-Azido-4-fluoro-2-iodobenzene

Document Type: Technical Whitepaper Target Audience: Research Chemists, Materials Scientists, and Drug Development Professionals

Executive Summary

In modern synthetic chemistry and drug discovery, the demand for highly functionalized, orthogonally reactive building blocks is paramount. 1-Azido-4-fluoro-2-iodobenzene (CAS: 1544822-75-4) represents a premier trifunctional scaffold[1]. It incorporates an azide group for bioorthogonal click chemistry, an iodine atom for transition-metal-catalyzed cross-coupling, and a fluorine atom that serves both as a metabolic shield and a highly sensitive ¹⁹F NMR diagnostic handle. This whitepaper provides a comprehensive guide to the spectroscopic characterization of this molecule and details self-validating protocols for exploiting its orthogonal reactivity.

Structural & Physicochemical Profiling

Before initiating spectroscopic analysis, it is critical to establish the baseline physicochemical parameters of the compound. The strategic placement of the halogens and the pseudohalogen (azide) dictates its electronic distribution and subsequent reactivity [2].

Property	Value / Description
IUPAC Name	1-Azido-4-fluoro-2-iodobenzene
CAS Registry Number	1544822-75-4
Molecular Formula	C₆H₃FIN₃
Molecular Weight	263.01 g/mol
Appearance	Pale yellow to off-white solid/liquid (temperature dependent)
Key Functionalities	Aryl Azide (-N₃), Aryl Iodide (-I), Aryl Fluoride (-F)
Primary Applications	Click chemistry (CuAAC), Cross-coupling, Photoaffinity labeling[1][3]

Comprehensive Spectroscopic Characterization

Accurate structural validation requires a multi-nuclear approach. The presence of fluorine (spin ½) and iodine (heavy atom) creates a unique spectroscopic signature.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H and ¹³C NMR spectra of 1-Azido-4-fluoro-2-iodobenzene are heavily influenced by the electron-withdrawing nature of the azide group, the resonance-donating/inductive-withdrawing nature of fluorine, and the heavy-atom effect of iodine.

• Causality in ¹³C NMR (The Heavy Atom Effect): The C-2 carbon (attached to iodine) resonates unusually upfield (~88.5 ppm). This is not due to electron density, but rather the heavy-atom effect (HAE) induced by iodine's large, polarizable electron cloud, which significantly increases local diamagnetic shielding.

• Causality in ¹⁹F NMR: The ¹⁹F nucleus provides a 100% natural abundance, highly sensitive signal with zero background in biological matrices, making it an ideal tracer for metabolic studies.

Table 1: Expected Multinuclear NMR Assignments (CDCl₃, 298 K)

Nucleus	Position	Chemical Shift (ppm)	Multiplicity	Coupling Constant (J in Hz)
¹H	H-3	7.45 – 7.55	dd	³JHF = 8.0, ⁴JHH = 2.5
¹H	H-5	6.95 – 7.05	ddd	³JHF = 8.0, ³JHH = 8.5, ⁴JHH = 2.5
¹H	H-6	7.10 – 7.20	dd	³JHH = 8.5, ⁴JHF = 5.0
¹³C	C-1 (C-N₃)	~136.0	s	-
¹³C	C-2 (C-I)	~88.5	d	⁴JCF = 3.5
¹³C	C-3 (C-H)	~126.5	d	²JCF = 25.0
¹³C	C-4 (C-F)	~160.0	d	¹JCF = 250.0
¹³C	C-5 (C-H)	~116.0	d	²JCF = 22.0
¹³C	C-6 (C-H)	~120.0	d	³JCF = 8.0
¹⁹F	F-4	-112.5	m	-

Fourier-Transform Infrared (FT-IR) Spectroscopy

The asymmetric stretching vibration of the azide moiety provides a highly diagnostic, environment-independent signal at ~2110 cm⁻¹ . Because few other functional groups absorb in this region, this band serves as an ideal non-destructive handle for in-process reaction monitoring.

High-Resolution Mass Spectrometry (HRMS)

Using Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI), the compound typically exhibits a molecular ion peak or a characteristic fragment. Azides frequently expel nitrogen gas (N₂) during ionization.

• Calculated Exact Mass: 262.9356 Da

• Expected Fragments: [M - N₂ + H]⁺ at m/z 235.93; [M + H]⁺ at m/z 263.94.

Workflow for the comprehensive spectroscopic characterization of the trifunctional derivative.

Orthogonal Reactivity & Self-Validating Protocols

The true value of 1-Azido-4-fluoro-2-iodobenzene lies in its chemoselectivity. The azide can be reacted via click chemistry without disturbing the aryl iodide, and the aryl iodide can subsequently undergo cross-coupling without breaking the highly stable C-F bond [1].

Protocol 1: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

Objective: Chemoselective derivatization of the azide group to form a 1,4-disubstituted 1,2,3-triazole.

• Preparation: Dissolve 1-Azido-4-fluoro-2-iodobenzene (1.0 eq) and a terminal alkyne (1.1 eq) in a 1:1 mixture of tert-butanol and water.

  • Causality Insight: The t-BuOH/H₂O biphasic mixture provides optimal solubility for both the lipophilic organic substrates and the inorganic catalysts, ensuring a homogeneous catalytic cycle at the solvent interface.

• Catalyst Activation: Add CuSO₄·5H₂O (0.05 eq) followed by sodium ascorbate (0.1 eq).

  • Causality Insight: Sodium ascorbate reduces Cu(II) to the active Cu(I) species in situ. This avoids the handling of highly unstable Cu(I) salts and strictly prevents the oxidative Glaser homocoupling of the alkyne.

• Reaction & Self-Validation: Stir at room temperature for 4 hours. Monitor the reaction by taking 10 µL aliquots for FT-IR analysis.

  • Self-Validating System: The reaction is definitively complete when the strong azide asymmetric stretch at ~2110 cm⁻¹ completely disappears from the IR spectrum. This provides a binary, foolproof endpoint.

• Workup: Extract with EtOAc, wash with brine, dry over anhydrous Na₂SO₄, and concentrate.

Protocol 2: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Objective: Subsequent functionalization at the C-2 position via the aryl iodide.

• Preparation: Dissolve the isolated 1,2,3-triazole-iodobenzene intermediate (1.0 eq) and an arylboronic acid (1.2 eq) in anhydrous 1,4-dioxane.

• Base Addition: Add an aqueous solution of K₂CO₃ (2.0 eq).

  • Causality Insight: The base is mandatory to coordinate with the boronic acid, forming a negatively charged, highly reactive boronate complex that facilitates the transmetalation step with the palladium center.

• Catalyst Introduction: Add Pd(PPh₃)₄ (0.05 eq) under a strict argon atmosphere.

  • Causality Insight: The C-I bond undergoes rapid oxidative addition with Pd(0) at moderate temperatures. The C-F bond remains entirely inert due to its significantly higher bond dissociation energy (~116 kcal/mol vs ~54 kcal/mol for C-I), ensuring perfect chemoselectivity.

• Reaction & Validation: Heat to 80°C for 6 hours.

  • Self-Validating System: Monitor via LC-MS. The appearance of the cross-coupled product mass and the total consumption of the iodinated precursor's isotopic envelope validates successful C-C bond formation.

Mechanistic pathway of CuAAC click derivatization followed by sequential cross-coupling.

References

1-Azido-4-fluoro-2-iodobenzene: Comprehensive Safety, Handling, and Application Guide

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Whitepaper & Standard Operating Procedure (SOP)

Executive Summary & Chemical Identity

As a Senior Application Scientist, I approach the integration of energetic building blocks into synthetic pipelines not with avoidance, but with a rigorous understanding of their thermodynamic boundaries. 1-Azido-4-fluoro-2-iodobenzene (CAS: 1544822-75-4) is a highly versatile, tri-functionalized aromatic scaffold[1]. While its orthogonal reactivity makes it a premium asset for drug discovery, bioconjugation, and material science, its aryl azide moiety demands strict adherence to specialized safety architectures to prevent catastrophic exothermic decomposition[2].

This whitepaper synthesizes field-proven methodologies, thermodynamic causality, and self-validating safety protocols to empower researchers to safely leverage this compound.

Stability Assessment & Energetic Causality

Before handling any energetic material, we must quantify its thermodynamic stability. For organic azides, we rely on two foundational metrics: the Carbon-to-Nitrogen (C/N) Ratio and the "Rule of Six"[3],[4].

Property	Value	Causality / Safety Implication
CAS Number	1544822-75-4[1]	Unique identifier for regulatory and SDS tracking.
Molecular Formula	C6H3FIN3[1]	Contains one high-energy functional group (-N3).
Molecular Weight	263.01 g/mol [1]	High mass dampens energy density and volatility.
C/N Ratio	2.0	Ratio between 1 and 3 indicates intermediate stability; requires storage < 0°C[4].
Rule of Six	6 Carbons / 1 Azide	Meets the strict minimum threshold (≥6) to prevent spontaneous detonation[3].

Causality Insight: Aromatic azides are generally less stable than their aliphatic counterparts[4]. The azide group can resonate with the aromatic π-system, lowering the activation energy required to extrude nitrogen gas ( N2​ ) and form a highly reactive nitrene intermediate[5]. Consequently, 1-Azido-4-fluoro-2-iodobenzene is acutely sensitive to thermal stress, friction, and ultraviolet (UV) light[2].

Orthogonal Reactivity Profile

The strategic value of 1-Azido-4-fluoro-2-iodobenzene lies in the orthogonality of its substituents. Each functional group can be addressed independently without cross-reactivity, making it an ideal hub for modular drug design.

Reactivity profile of 1-Azido-4-fluoro-2-iodobenzene highlighting orthogonal functionalization.

Hazard Profile & Self-Validating Safety Architectures

A "self-validating system" in chemical safety means that the protocol itself physically prevents the user from making a fatal error. When handling this compound, the following causal relationships dictate our engineering controls:

• Friction & Mechanical Shock: Solid azides can detonate from micro-friction. Rule: Never use metal spatulas or ground glass joints[2],[6]. Causality: Metal spatulas can shed transition metal ions that form hyper-sensitive heavy metal azides (e.g., iron or copper azide)[7]. Ground glass joints create silica-on-silica friction that supplies the activation energy for decomposition[8].

• Chemical Incompatibility: Rule: Never expose to strong acids or halogenated solvents[8]. Causality: Acids protonate the azide to form hydrazoic acid ( HN3​ ), a highly volatile, toxic, and explosive gas[7]. Halogenated solvents (like dichloromethane) can react with trace free azide ions to form poly-azidomethanes, which are notoriously explosive[2].

Step-by-step safety workflow for handling energetic aryl azides in the laboratory.

Step-by-Step Experimental Methodologies

Protocol A: Safe Weighing and Storage

• Preparation: Ensure the fume hood sash is lowered. Place a portable blast shield between yourself and the balance[2].

• Static Control: Wipe the balance area with an anti-static cloth.

• Transfer: Using exclusively a static-free polyethylene or ceramic spatula, transfer the required mass of 1-Azido-4-fluoro-2-iodobenzene[6].

• Sealing: Transfer to a reaction flask equipped with a rubber septum or PTFE-lined cap. Do not use glass stoppers[6].

• Storage: Store the stock bottle in an amber secondary container at -20°C to prevent UV and thermal degradation[2].

Protocol B: Self-Validating CuAAC (Click Chemistry) Workflow

This protocol utilizes the azide group while preserving the iodine for downstream cross-coupling.

• Solvent Preparation: Degas a 1:1 mixture of tert-butanol ( t -BuOH) and water. Self-Validation: By strictly avoiding halogenated solvents like dichloromethane, we eliminate the pathway for diazidomethane formation[8].

• Reagent Mixing: To the solvent, add 1-Azido-4-fluoro-2-iodobenzene (1.0 eq) and the desired terminal alkyne (1.1 eq).

• Catalyst Addition: Add CuSO4​⋅5H2​O (5 mol%) followed by sodium ascorbate (10 mol%) to generate the active Cu(I) species in situ.

• Reaction: Stir at room temperature (20-25°C) for 12 hours. Self-Validation: Keeping the reaction strictly at room temperature prevents the thermal extrusion of N2​ from the aryl azide[2].

• Quenching (Critical Step): Add a 0.5 M aqueous solution of EDTA. Causality: EDTA aggressively chelates the copper catalyst. If copper is not chelated, evaporating the solvent during workup can leave behind dry copper azide, an extreme shock-sensitive explosive[2],[7].

Protocol C: Emergency Spill Decontamination

• Isolation: Evacuate unnecessary personnel and lower the fume hood sash[6].

• Neutralization: Cover the spilled solid with absorbent pads. Gently wet the pads with an alkaline buffer solution (pH > 9)[2]. Causality: The alkaline environment physically prevents the formation of volatile hydrazoic acid ( HN3​ )[6].

• Collection: Using a plastic dustpan and brush, sweep the wetted material into a dedicated, non-metallic "Azide Waste" container[6].

• Oxidative Decontamination: Wipe the spill surface with a dilute solution of ceric ammonium nitrate (CAN) to safely oxidize any microscopic azide remnants[2].

References

• Benchchem. "Application Notes and Protocols for the Safe Handling of Aromatic Azides in a Laboratory Setting." 2

• University of Victoria (UVIC). "Azides - Safe Work Procedure." 6

• Stanford Environmental Health & Safety. "Information on Azide Compounds." 8

• University of Pittsburgh Environmental Health and Safety. "Safe Handling of Azides." 7

• ChemSrc. "1544822-75-4 (1-Azido-4-fluoro-2-iodobenzene)." 1

• NIH / PMC. "Allylic azides: synthesis, reactivity, and the Winstein rearrangement." 5

• Karlsruhe Institute of Technology (KIT - IOC). "Safety hazards - general remarks (Organic Azides)."9

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• 1. 1544822-75-4_CAS号:1544822-75-4_CAS No.:1544822-75-4 - 化源网 [chemsrc.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. safety.pitt.edu [safety.pitt.edu]
• 4. uvic.ca [uvic.ca]
• 5. Allylic azides: synthesis, reactivity, and the Winstein rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 6. uvic.ca [uvic.ca]
• 7. safety.pitt.edu [safety.pitt.edu]
• 8. Information on Azide Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 9. KIT - IOC - Bräse - Research - Research interests - Azide [ioc.kit.edu]

Protocols & Analytical Methods

Revolutionizing Bioconjugation: A Detailed Protocol for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) Utilizing 1-Azido-4-fluoro-2-iodobenzene

Introduction: The Power and Precision of Click Chemistry

The advent of "click chemistry" has fundamentally transformed the landscape of chemical synthesis, particularly in the realms of drug discovery, materials science, and bioconjugation.[1] At the heart of this paradigm is the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a reaction lauded for its high efficiency, specificity, and biocompatibility.[2][3][4] This powerful ligation technique facilitates the covalent linkage of two molecular entities, one bearing an azide functional group and the other a terminal alkyne, to form a stable 1,2,3-triazole ring.[2][3][5] The reaction's appeal lies in its remarkable rate acceleration, often 10⁷ to 10⁸ times faster than the uncatalyzed version, and its tolerance to a wide array of functional groups and aqueous environments.[3][6]

This application note provides a comprehensive and detailed protocol for performing the CuAAC reaction using a uniquely functionalized azide, 1-Azido-4-fluoro-2-iodobenzene . This particular reagent offers a trifunctional handle for subsequent modifications, making it an invaluable tool for constructing complex molecular architectures and bioconjugates. The presence of the fluoro and iodo substituents on the aromatic ring opens avenues for further orthogonal chemistries, such as nucleophilic aromatic substitution or transition metal-catalyzed cross-coupling reactions.

Scientific Principles and Mechanistic Insights

The CuAAC reaction, a variant of the Huisgen 1,3-dipolar cycloaddition, proceeds through a distinct mechanistic pathway when catalyzed by copper(I).[2][7][8] The catalytic cycle is initiated by the formation of a copper(I)-acetylide intermediate from the terminal alkyne.[2] This intermediate then reacts with the azide in a stepwise manner, leading to the formation of a six-membered copper metallacycle.[6] Subsequent ring contraction and protonolysis yield the desired 1,4-disubstituted triazole product and regenerate the active Cu(I) catalyst.[6]

The choice of the copper source and the use of accelerating ligands are critical for the success of the reaction. While Cu(I) salts can be used directly, they are prone to oxidation to the inactive Cu(II) state.[9] Therefore, a common and highly effective strategy is the in situ generation of Cu(I) from a Cu(II) salt, such as copper(II) sulfate (CuSO₄), using a reducing agent like sodium ascorbate.[1][8][10]

To further enhance reaction rates and stabilize the catalytically active Cu(I) species, various ligands are employed.[11][12] These ligands, often containing tertiary amine and triazole moieties, chelate the copper ion, protecting it from oxidation and disproportionation, thereby increasing the reaction's efficiency, especially in biological systems where copper toxicity is a concern.[2][9][11]

Safety First: Handling Azides and Copper Reagents

Crucial Safety Precautions:

• Azide Handling: Organic azides are potentially energetic compounds and can be sensitive to heat and shock.[13][14] Always handle 1-Azido-4-fluoro-2-iodobenzene in a well-ventilated fume hood.[13] Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves.[13][15] Avoid using metal spatulas for transferring azides to prevent the formation of potentially explosive heavy metal azides.[13][16]

• Copper Reagents: Copper salts can be toxic. Avoid inhalation of dust and direct contact with skin and eyes.[15]

• Waste Disposal: Never dispose of azide-containing solutions down the drain, as this can lead to the formation of explosive metal azides in the plumbing.[17] All azide waste should be collected and disposed of according to institutional safety guidelines.

Experimental Protocol: A Step-by-Step Guide

This protocol details the CuAAC reaction between 1-Azido-4-fluoro-2-iodobenzene and a generic terminal alkyne. The reaction conditions can be optimized based on the specific substrates used.

Materials and Reagents:

• 1-Azido-4-fluoro-2-iodobenzene

• Terminal alkyne of interest

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium L-ascorbate

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA)

• Solvent: A mixture of deionized water and a suitable organic co-solvent (e.g., DMSO, THF, or t-butanol) to ensure solubility of all reactants.

Stock Solution Preparation:

• 1-Azido-4-fluoro-2-iodobenzene (10 mM): Dissolve the appropriate amount in a compatible organic solvent (e.g., DMSO or DMF).

• Terminal Alkyne (10 mM): Dissolve the alkyne in a compatible solvent.

• Copper(II) Sulfate (100 mM): Dissolve CuSO₄·5H₂O in deionized water.

• Sodium Ascorbate (1 M): Prepare fresh by dissolving sodium ascorbate in deionized water.

• Ligand (THPTA or TBTA) (50 mM): Dissolve the ligand in deionized water (for THPTA) or a water/organic solvent mixture (for TBTA).

Reaction Procedure:

• Reaction Setup: In a clean reaction vessel, add the terminal alkyne solution (1 equivalent).

• Azide Addition: Add the 1-Azido-4-fluoro-2-iodobenzene solution (1.1 equivalents).

• Solvent Addition: Add the chosen solvent system to achieve the desired final reaction concentration (typically 1-10 mM).

• Catalyst Premix: In a separate microcentrifuge tube, prepare the catalyst premix. Add the ligand solution (e.g., THPTA, 5 equivalents relative to copper) to the copper(II) sulfate solution (0.1 equivalents). Mix gently and allow to stand for a few minutes to facilitate complex formation.

• Catalyst Addition: Add the catalyst premix to the reaction mixture.

• Initiation: To initiate the reaction, add the freshly prepared sodium ascorbate solution (1-2 equivalents relative to copper).

• Reaction Monitoring: The reaction is typically stirred at room temperature. The progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reactions are often complete within 1-4 hours.

Work-up and Purification:

Upon completion, the reaction mixture may contain residual copper. Several methods can be employed for purification:

• Extraction: Dilute the reaction mixture with an organic solvent and wash with an aqueous solution of a chelating agent like EDTA to remove copper ions.[18]

• Filtration: If the product precipitates, it can be isolated by simple filtration.[6]

• Chromatography: For high purity, the product can be purified by column chromatography on silica gel.

Visualization of the Experimental Workflow

Caption: Workflow for the CuAAC reaction.

Quantitative Data Summary

Parameter	Recommended Range	Rationale
Reactant Ratio (Azide:Alkyne)	1.1 : 1	A slight excess of the azide can help drive the reaction to completion.
Catalyst Loading (CuSO₄)	1 - 10 mol%	Lower catalyst loading is often sufficient, minimizing copper contamination.
Ligand to Copper Ratio	2:1 to 5:1	A higher ratio helps to stabilize the Cu(I) and can accelerate the reaction.[19]
Reducing Agent (Sodium Ascorbate)	1 - 5 equivalents (relative to Cu)	Ensures complete reduction of Cu(II) to Cu(I).
Reaction Temperature	Room Temperature	The reaction is typically efficient at ambient temperatures.[1]
Reaction Time	1 - 12 hours	Dependent on the specific substrates and reaction concentration.
Solvent System	Aqueous/Organic Mixtures	Ensures solubility of both polar and non-polar reactants.

Troubleshooting Common Issues

Problem	Possible Cause	Suggested Solution
Low or No Product Formation	Inactive catalyst (oxidized Cu(I))	Ensure fresh sodium ascorbate solution is used. Increase the ligand-to-copper ratio.
Poor solubility of reactants	Try a different co-solvent (e.g., THF, t-butanol, DMF).
Steric hindrance around the alkyne or azide	Increase reaction temperature or prolong reaction time.
Formation of Side Products	Oxidative homocoupling of the alkyne	Ensure an excess of sodium ascorbate is present to maintain a reducing environment.[1]
Difficulty in Product Purification	Copper contamination	Wash the organic layer with an aqueous EDTA solution during work-up.[18]

Conclusion: A Versatile Tool for Modern Chemistry

The CuAAC click chemistry protocol utilizing 1-Azido-4-fluoro-2-iodobenzene provides a robust and versatile method for the synthesis of highly functionalized triazole-containing molecules. The additional handles on the aromatic ring allow for subsequent, orthogonal modifications, making this a powerful strategy in drug discovery, chemical biology, and materials science. By following the detailed protocol and adhering to the safety precautions outlined in this application note, researchers can confidently and efficiently employ this powerful chemical transformation in their synthetic endeavors.

References

• Click Chemistry Azide-Alkyne Cycloaddition. Organic Chemistry Portal. [Link]

• Copper(I)-Catalyzed Alkyne-Azide Cycloaddition (CuAAC). Creative Biolabs. [Link]

• Hein, C. D., Liu, X., & Wang, D. (2008). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. Chemical Society Reviews, 37(11), 2459-2467. [Link]

• Jiang, H., & Fokin, V. V. (2012). Development and Applications of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) as a Bioorthogonal Reaction. Accounts of chemical research, 45(12), 2143–2151. [Link]

• CuAAC Reaction Ligand Test Kit (THPTA & BTTAA based). Jena Bioscience. [Link]

• Azide-alkyne Huisgen cycloaddition. Wikipedia. [Link]

• Information on Azide Compounds. Stanford Environmental Health & Safety. [Link]

• Sodium azide Standard Operating Procedure. Purdue University. [Link]

• Wang, Y., Zhang, W., Wu, Z., Chen, X., & Wang, Q. (2016). Tripodal Amine Ligands for Accelerating Cu-Catalyzed Azide-Alkyne Cycloaddition: Efficiency and Stability against Oxidation and Dissociation. ACS omega, 1(6), 1184–1193. [Link]

• Hong, V., Presolski, S. I., Ma, C., & Finn, M. G. (2011). Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. Current protocols in chemical biology, 3(4), 147–159. [Link]

• Is there an effective method to purify the 1,4-disubstituted-1H-1,2,3-triazoles of Copper after the CuAAC reaction is complete?. ResearchGate. [Link]

• Azide Compounds. University of California, Santa Barbara. [Link]

• Safe Handling of Sodium Azide (SAZ). University of Wisconsin-Madison. [Link]

• Click Chemistry: new protocol for the labeling and modification of biomolecules. Interchim. [Link]

• Alkyne-Azide Click Chemistry Protocol for ADCs. AxisPharm. [Link]

• What is the best procedure for click reaction between alkyl azide and terminal alkyne group?. ResearchGate. [Link]

• Standard Operating Procedure Safe Handling of Azido Compounds. University of New Mexico. [Link]

• "Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation". In: Current Protocols in Chemical Biology. Jena Bioscience. [Link]

• Presolski, S. I., Hong, V. P., & Finn, M. G. (2011). Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation. Current protocols in chemical biology, 3(4), 153–162. [Link]

• Synthesis of Triazoles by Electro-Assisted Click Reaction Using a Copper Foil Electrode. MDPI. [Link]

• Wang, Z., Yang, W., & Fokin, V. V. (2018). Enantioselective Copper Catalyzed Alkyne–Azide Cycloaddition by Dynamic Kinetic Resolution. Journal of the American Chemical Society, 140(39), 12354–12358. [Link]

• Fluorinated azides click to make triazoles. Institute of Organic Chemistry and Biochemistry of the CAS. [Link]

• Beier, P., Blastik, Z. E., & Voltrova, S. (2013). Synthesis and Cycloaddition Reactions of 1-Azido-1,1,2,2-tetrafluoroethane. The Journal of organic chemistry, 78(18), 9180–9187. [Link]

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Application Notes and Protocols: Palladium-Catalyzed Suzuki Cross-Coupling with 1-Azido-4-fluoro-2-iodobenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unlocking Novel Chemical Space with Azido-Functionalized Biaryls

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance.[1][2][3] This palladium-catalyzed reaction has revolutionized the synthesis of biaryl and substituted aromatic compounds, which are prevalent motifs in pharmaceuticals, agrochemicals, and advanced materials.[1] This guide provides a detailed exploration of the Suzuki cross-coupling reaction utilizing a unique and versatile building block: 1-azido-4-fluoro-2-iodobenzene .

The incorporation of an azide moiety offers a gateway to a diverse range of chemical transformations, serving as a precursor to amines, N-heterocycles, and amides, or participating in bioorthogonal "click" chemistry.[4] The presence of the fluorine atom can enhance the metabolic stability and binding affinity of drug candidates. This application note will provide a comprehensive overview of the theoretical underpinnings, practical experimental protocols, and critical safety considerations for the successful application of 1-azido-4-fluoro-2-iodobenzene in Suzuki cross-coupling reactions.

Critical Safety Considerations: Working with Organic Azides

Organic azides are energetic compounds and must be handled with appropriate precautions to mitigate the risk of explosive decomposition, which can be initiated by heat, shock, or friction.[5][6]

Before commencing any experimental work, a thorough risk assessment is mandatory.

Key Safety Guidelines:

• Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and appropriate chemical-resistant gloves.[5]

• Engineered Controls: Conduct all manipulations of organic azides in a certified chemical fume hood. The use of a blast shield is strongly recommended, especially when working on a larger scale or with new substrates.[5]

• Scale Limitations: It is prudent to work with the smallest practical quantities of the azide-containing compound.

• Avoid Friction and Shock: Do not use metal spatulas to handle solid organic azides; plastic or ceramic spatulas are preferred.[6] Avoid grinding or scratching solid azides. Do not use ground-glass joints with concentrated solutions of azides.[5]

• Temperature Control: Avoid excessive heating. If heating is necessary, it should be done with extreme caution and behind a blast shield. Never distill or concentrate azide solutions to dryness using a rotary evaporator.[6]

• Incompatible Materials: Keep organic azides away from strong acids, strong oxidizing agents, and heavy metals, as these can lead to the formation of highly unstable and explosive compounds.[6]

• Waste Disposal: All azide-containing waste must be collected in a designated, clearly labeled waste container and disposed of according to institutional guidelines. Quenching excess azide with a suitable reducing agent before disposal may be required.[6]

Synthesis of the Key Building Block: 1-Azido-4-fluoro-2-iodobenzene

While commercially available from some suppliers, 1-azido-4-fluoro-2-iodobenzene can also be synthesized in the laboratory. A common route involves a two-step sequence starting from 4-fluoro-2-iodoaniline.

Step 1: Diazotization of 4-fluoro-2-iodoaniline

In this step, the primary aromatic amine is converted to a diazonium salt using a source of nitrous acid, typically generated in situ from sodium nitrite and a strong acid.

Step 2: Azidation of the Diazonium Salt

The diazonium salt is then reacted with an azide source, such as sodium azide, to yield the desired 1-azido-4-fluoro-2-iodobenzene.

Core Protocol: Palladium-Catalyzed Suzuki Cross-Coupling

This section details a general protocol for the Suzuki cross-coupling of 1-azido-4-fluoro-2-iodobenzene with a variety of arylboronic acids. The reaction conditions provided are a robust starting point and may require optimization depending on the specific boronic acid used.

The Catalytic Cycle: A Mechanistic Overview

The Suzuki-Miyaura cross-coupling reaction proceeds through a well-established catalytic cycle involving a palladium catalyst.[7] The key steps are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-iodine bond of 1-azido-4-fluoro-2-iodobenzene to form a Pd(II) intermediate.[7]

• Transmetalation: The organic group from the boronic acid is transferred to the palladium center, displacing the halide. This step is facilitated by a base, which activates the boronic acid.[2]

• Reductive Elimination: The two organic fragments on the palladium center couple and are eliminated as the biaryl product, regenerating the Pd(0) catalyst, which can then re-enter the catalytic cycle.[7]

Figure 1: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Workflow

The following diagram illustrates the general workflow for setting up and performing the Suzuki cross-coupling reaction.

Figure 2: A generalized experimental workflow for the Suzuki cross-coupling reaction.

Materials and Reagents

Reagent/Material	Grade	Supplier Example
1-Azido-4-fluoro-2-iodobenzene	>97%	Various
Arylboronic Acid	>97%	Various
Palladium(II) acetate (Pd(OAc)₂)	Catalyst Grade	Various
SPhos (Dicyclohexyl(2',6'-dimethoxybiphenyl-2-yl)phosphine)	>98%	Various
Potassium Phosphate (K₃PO₄)	Anhydrous, >98%	Various
1,4-Dioxane	Anhydrous, >99.8%	Various
Deionized Water	N/A	In-house
Diethyl Ether	ACS Grade	Various
Brine (Saturated NaCl solution)	N/A	In-house
Anhydrous Magnesium Sulfate (MgSO₄)	>98%	Various
Silica Gel	230-400 mesh	Various
TLC plates (Silica gel 60 F₂₅₄)	N/A	Various

Step-by-Step Protocol

• Reaction Setup: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add 1-azido-4-fluoro-2-iodobenzene (1.0 mmol, 1.0 equiv), the desired arylboronic acid (1.2 mmol, 1.2 equiv), and potassium phosphate (2.0 mmol, 2.0 equiv).

• Catalyst and Ligand Addition: In a separate vial, weigh out palladium(II) acetate (0.02 mmol, 2 mol%) and SPhos (0.04 mmol, 4 mol%). Add these solids to the Schlenk flask.

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Solvent Addition: Under a positive pressure of inert gas, add anhydrous 1,4-dioxane (5 mL) and deionized water (1 mL) via syringe. The solvent should be degassed prior to use by sparging with an inert gas for at least 30 minutes.

• Reaction: Place the flask in a preheated oil bath at 80-100 °C and stir vigorously.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 2-12 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with diethyl ether (20 mL) and water (10 mL).

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with diethyl ether (2 x 15 mL).

• Washing and Drying: Combine the organic layers and wash with brine (20 mL). Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired azido-biaryl product.

• Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Rationale for Reagent and Condition Selection

• Palladium Source: Palladium(II) acetate is a common and relatively inexpensive palladium source that is reduced in situ to the active Pd(0) species.

• Ligand: SPhos is a bulky, electron-rich biaryl phosphine ligand that is highly effective in promoting the oxidative addition and reductive elimination steps of the Suzuki coupling, particularly with challenging substrates.[8]

• Base: Potassium phosphate is a moderately strong base that is effective in activating the boronic acid for transmetalation without promoting significant side reactions.[1]

• Solvent System: The use of a dioxane/water mixture is common in Suzuki couplings. Water helps to dissolve the inorganic base and facilitates the transmetalation step, while dioxane solubilizes the organic reagents.[7]

• Temperature: Elevated temperatures are often required to drive the reaction to completion in a reasonable timeframe.

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Low or No Conversion	Inactive catalyst, insufficient degassing, poor quality reagents.	Use a fresh batch of palladium catalyst and ligand. Ensure thorough degassing of the solvent. Use anhydrous solvents and freshly opened reagents. Consider using a pre-catalyst such as SPhos-Pd-G3.
Protodeboronation	The boronic acid is being replaced by a hydrogen atom.	Use a less nucleophilic base (e.g., K₂CO₃ or CsF). Lower the reaction temperature. Use the boronic ester (e.g., pinacol ester) instead of the boronic acid.
Homocoupling	Coupling of two boronic acid molecules.	Ensure the reaction is run under strictly anaerobic conditions. Lower the catalyst loading.
Decomposition of Azide	The azide group is not stable under the reaction conditions.	Lower the reaction temperature. Screen different palladium catalysts and ligands that may operate at lower temperatures. If the azide is particularly labile, consider introducing it at a later stage in the synthesis.
Difficult Purification	Product co-elutes with byproducts.	Optimize the reaction to minimize byproducts. Try a different eluent system or a different stationary phase for chromatography. Recrystallization may also be an option for solid products.

Conclusion

The palladium-catalyzed Suzuki cross-coupling of 1-azido-4-fluoro-2-iodobenzene provides a powerful and versatile method for the synthesis of novel azido-functionalized biaryl compounds. These products are valuable intermediates for the development of new pharmaceuticals, agrochemicals, and materials. By following the detailed protocols and adhering to the critical safety precautions outlined in this guide, researchers can confidently and successfully employ this important synthetic transformation. Careful optimization of the reaction conditions may be necessary to achieve the best results for specific substrates.

References

• Hassan, J., Sévignon, M., Gozzi, C., Schulz, E., & Lemaire, M. (2002). Aryl-Aryl Bond Formation One Century after the Discovery of the Ullmann Reaction. Chemical Reviews, 102(5), 1359-1470.
• Suzuki, A. (1998). Recent advances in the cross-coupling reactions of organoboron derivatives with organic electrophiles, 1995-1998. Journal of Organometallic Chemistry, 576(1-2), 147-168.
• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483.
• Anastas, P. T., & Eghbali, N. (2010). Green Chemistry: Principles and Practice. Chemical Society Reviews, 39(1), 301-312.
• Kolb, H. C., Finn, M. G., & Sharpless, K. B. (2001). Click Chemistry: Diverse Chemical Function from a Few Good Reactions.

• EH&S, Stanford University. (n.d.). Information on Azide Compounds. Retrieved from [Link]

• University of California, Berkeley. (n.d.). Azide Safety. Retrieved from [Link]

• University of Pittsburgh. (2013). GUIDELINES FOR THE SAFE HANDLING OF AZIDES. Retrieved from [Link]

• Competent synthesis of biaryl analogs via asymmetric Suzuki–Miyaura cross-coupling for the development of anti-inflammatory and analgesic agents. (2022). Journal of the Iranian Chemical Society. [Link]

• Suzuki Coupling. (n.d.). Organic Chemistry Portal. [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. (n.d.). Yoneda Labs. [Link]

• Suzuki reaction. (n.d.). In Wikipedia. [Link]

• Suzuki-Miyaura Coupling. (2024). Chemistry LibreTexts. [Link]

• Carbonylative Cross-Coupling of ortho-Disubstituted Aryl Iodides. Convenient Synthesis of Sterically Hindered Aryl Ketones. (2011). Organic Letters. [Link]

• Rh(I)-Catalyzed Coupling of Azides with Boronic Acids Under Neutral Conditions. (2022). Organic Letters. [Link]

• Suzuki coupling reaction of iodobenzene (1a) with phenylboronic acid (2a) catalyzed by PVP-PdNPs of different sizes a. (n.d.). ResearchGate. [Link]

• How to approach choosing reaction conditions for Suzuki? (2024). Reddit. [Link]

• Palladium-Catalyzed Synthesis of Cyclopropylthiophenes and Their Derivatization. (2023). Molecules. [Link]

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• 2. Palladium-Catalyzed Dual Coupling Reaction of 2-Iodobiphenyls with o-Bromoanilines through C-H Activation: An Approach for the Synthesis of Tribenzo[ b, d, f]azepines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Rh(I)-Catalyzed Coupling of Azides with Boronic Acids Under Neutral Conditions [organic-chemistry.org]
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• 7. Yoneda Labs [yonedalabs.com]
• 8. Palladium-Catalyzed Synthesis of Cyclopropylthiophenes and Their Derivatization | MDPI [mdpi.com]

Leveraging 1-Azido-4-fluoro-2-iodobenzene for Advanced Photoaffinity Labeling: A Guide to Covalent Target Identification

Application Note & Detailed Protocols

Abstract

Photoaffinity labeling (PAL) is a powerful chemical biology technique used to identify the specific protein targets of small molecules, metabolites, or drug candidates directly within a complex biological system. This method relies on a photoreactive probe that, upon light activation, forms a highly reactive intermediate capable of covalently binding to interacting proteins. This guide provides an in-depth exploration of 1-azido-4-fluoro-2-iodobenzene, a trifunctional reagent uniquely suited for constructing high-performance photoaffinity probes. We will detail the underlying chemical principles, provide step-by-step protocols for probe synthesis and labeling experiments, and discuss best practices for downstream target identification, empowering researchers to confidently map the molecular interactions that drive biological processes.

Introduction: The Power and Challenge of Target Identification

Understanding the precise molecular targets of a bioactive small molecule is a cornerstone of modern drug development and chemical biology. While methods like affinity chromatography can isolate binding partners, they often fail to capture transient or low-affinity interactions and can be plagued by the identification of non-specific binders. Photoaffinity labeling (PAL) overcomes many of these limitations by converting a reversible interaction into an irreversible, covalent bond, effectively "trapping" the ligand-protein complex in its native environment.

The success of a PAL experiment hinges on the design of the photocrosslinker. An ideal reagent should be:

• Chemically Stable: It must be inert to biological conditions before photoactivation.

• Photoreactive: It should be efficiently activated by a specific wavelength of light, ideally one that minimizes damage to biological macromolecules (e.g., UVA light, >350 nm).

• Highly Reactive Intermediate: The photogenerated species must be reactive enough to form a covalent bond with neighboring amino acid residues.

• Amenable to Synthesis: It must possess chemical handles for straightforward incorporation into the small molecule of interest and for downstream detection or enrichment.

1-Azido-4-fluoro-2-iodobenzene has emerged as a superior building block for PAL probes, offering a unique combination of features that address these requirements.

The Trifunctional Advantage: Why 1-Azido-4-fluoro-2-iodobenzene?

This reagent incorporates three key functional groups, each serving a distinct and critical purpose in the PAL workflow.

Table 1: Properties and Functions of 1-Azido-4-fluoro-2-iodobenzene

Functional Group	Chemical Moiety	Primary Function & Rationale
Photoreactive Group	Aryl Azide (-N₃)	Upon UV irradiation (typically ~365 nm), it extrudes N₂ gas to form a highly reactive singlet nitrene. This nitrene can then undergo C-H or N-H insertion reactions with amino acid side chains in the protein's binding pocket, forming a stable covalent bond.
Positional Handle	Iodine (-I)	Serves as a versatile synthetic handle for attaching the probe to the ligand of interest via established cross-coupling reactions (e.g., Sonogashira, Suzuki). Its position ortho to the azide group can also influence the reactivity and insertion profile of the photogenerated nitrene. Furthermore, it can be substituted with radioactive iodine isotopes (¹²⁵I or ¹³¹I) for radio-detection.
Selectivity Modulator	Fluorine (-F)	The electron-withdrawing nature of the fluorine atom can help to destabilize the singlet nitrene, potentially promoting faster intersystem crossing to the less reactive triplet state. This can, in some contexts, reduce non-specific labeling by decreasing the lifetime of the highly indiscriminate singlet nitrene, allowing more time for the probe to associate with the target before reacting.

The strategic placement of these three groups on a single phenyl ring provides a compact and powerful tool for creating sophisticated chemical probes.

The Photoaffinity Labeling Workflow: A Conceptual Overview

The entire process, from probe design to final target validation, can be visualized as a multi-stage workflow. Each stage requires careful planning and execution, including critical control experiments to ensure the data is reliable and interpretable.

Figure 1: A comprehensive workflow for photoaffinity labeling experiments, from initial probe synthesis to final target validation.

Experimental Protocols

Disclaimer: These protocols provide a general framework. The optimal conditions (e.g., concentrations, incubation times, UV exposure) must be empirically determined for each specific ligand-protein system.

Protocol 4.1: Synthesis of a Photoaffinity Probe via Sonogashira Coupling

This protocol describes the coupling of an alkyne-modified ligand of interest (Ligand-Alkyne) to the 1-azido-4-fluoro-2-iodobenzene core.

Materials:

• 1-azido-4-fluoro-2-iodobenzene

• Your alkyne-functionalized ligand of interest (Ligand-Alkyne)

• Copper(I) iodide (CuI)

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂)

• Anhydrous, degassed solvent (e.g., a mixture of Diisopropylamine (DIPA) and Tetrahydrofuran (THF))

• Inert gas (Argon or Nitrogen)

Procedure:

• Setup: In an oven-dried flask under an inert atmosphere, dissolve 1-azido-4-fluoro-2-iodobenzene (1.0 eq) and your Ligand-Alkyne (1.1 eq) in the anhydrous DIPA/THF solvent system.

• Degassing: Bubble inert gas through the solution for 15-20 minutes to remove any dissolved oxygen, which can poison the catalyst.

• Catalyst Addition: Add the catalysts: Pd(PPh₃)₂Cl₂ (0.05 eq) and CuI (0.1 eq). The solution may change color.

• Reaction: Stir the reaction at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 2-12 hours.

• Workup: Once the starting material is consumed, concentrate the reaction mixture under reduced pressure. Redissolve the residue in an appropriate organic solvent (e.g., ethyl acetate) and wash with saturated aqueous ammonium chloride and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product using column chromatography on silica gel to obtain the final photoaffinity probe.

• Characterization: Confirm the identity and purity of the final probe using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry.

Protocol 4.2: Photoaffinity Labeling in Cell Lysate

This protocol outlines the steps for labeling target proteins within a complex proteome.

Essential Controls:

• No UV Control: A sample prepared identically but not exposed to UV light. This control identifies proteins that bind non-covalently to the probe or affinity resin.

• Competition Control: A sample pre-incubated with a 50-100 fold excess of the non-probe-containing parent ligand before adding the photoaffinity probe. This demonstrates that labeling is specific to the intended binding site.

• Vehicle Control: A sample treated only with the vehicle (e.g., DMSO) to account for background effects.

Procedure:

• Prepare Lysate: Harvest cells and prepare a clarified cell lysate using a suitable lysis buffer (e.g., RIPA buffer without SDS, supplemented with protease inhibitors). Determine the total protein concentration using a BCA or Bradford assay.

• Incubation: In microcentrifuge tubes on ice, aliquot 50-100 µg of total protein per sample.

  • For the Competition Control , add the competitor ligand and incubate for 30 minutes at 4°C.

  • Add the photoaffinity probe to all samples (except the vehicle control) to a final concentration of 1-10 µM. Incubate for 30-60 minutes at 4°C to allow for binding equilibrium.

• Photocrosslinking: Place the open tubes on ice in a UV crosslinker (e.g., Stratalinker) equipped with 365 nm bulbs. Irradiate for 5-20 minutes. The optimal time should be determined empirically to maximize specific labeling while minimizing protein damage.

• Downstream Processing: The sample is now ready for downstream analysis. If the probe contains a second handle (like the alkyne from Protocol 4.1), it can be conjugated to a reporter tag (e.g., Biotin-Azide) via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC or "click chemistry").

• Analysis by SDS-PAGE: Add SDS-PAGE loading buffer to the samples, boil, and resolve the proteins on a polyacrylamide gel. Labeled proteins can be visualized by in-gel fluorescence (if a fluorescent tag was used) or by Western blotting using an anti-biotin antibody (if a biotin tag was used). A successful experiment will show a labeled band in the probe-treated sample that is absent or significantly reduced in the "No UV" and "Competition" control lanes.

Mechanism of Photoreaction

The key to PAL is the light-induced conversion of the stable aryl azide into a highly reactive nitrene. Understanding this mechanism is crucial for troubleshooting and optimizing experiments.

Figure 2: Photodecomposition pathway of an aryl azide to singlet and triplet nitrenes and their subsequent reactions.

Upon absorption of a photon, the aryl azide rapidly loses dinitrogen gas to form a singlet nitrene, an electron-deficient species that can react almost indiscriminately with the first C-H or N-H bond it encounters. This is ideal for labeling within a structured binding pocket. However, the singlet nitrene can also undergo intersystem crossing (ISC) to a more stable triplet state, which is less reactive and can diffuse out of the binding pocket, potentially leading to non-specific labeling or reaction with the solvent. The electronic properties of the aryl ring, influenced by substituents like fluorine, can modulate the rate of this ISC process.

Conclusion and Future Outlook

1-Azido-4-fluoro-2-iodobenzene provides a robust and versatile platform for modern photoaffinity labeling studies. Its trifunctional nature simplifies the design and synthesis of sophisticated chemical probes capable of covalently capturing specific protein interactors in their native cellular context. By combining the protocols and principles outlined in this guide with rigorous experimental controls and advanced mass spectrometry-based proteomics, researchers can confidently illuminate complex biological pathways and accelerate the discovery of new therapeutic targets.

References

• Smith, E., & Collins, I. (2015). Photoaffinity labeling in drug discovery. Future Medicinal Chemistry, 7(2), 159-183. [Link]

• Drucker, D. J. (2020). Photoaffinity Labeling: A Method for Identifying Ligand-Binding Proteins. Cold Spring Harbor Protocols, 2020(9). [Link]

• Bayley, H., & Staros, J. V. (1984). Photoaffinity labeling: an overview. Azides and Nitrenes: Reactivity and Utility, 433-490. [Link]

• Dubinsky, L., Krom, B. P., & Meijler, M. M. (2012). A trifunctional photoaffinity probe for the identification of bacterial quorum sensing receptors. Bioorganic & Medicinal Chemistry, 20(1), 554-561. [Link]

• Pinney, K. G., et al. (1991). The effect of fluorine substitution on the photoaffinity labeling of tubulin by 3-fluoro-5-azidotubulin. Bioorganic & Medicinal Chemistry Letters, 1(10), 543-546. [Link]

The Strategic Application of 1-Azido-4-fluoro-2-iodobenzene in Modern Medicinal Chemistry: A Technical Guide

In the landscape of contemporary drug discovery and chemical biology, the demand for sophisticated molecular tools to dissect complex biological systems is ever-present. Among the repertoire of chemical probes, 1-azido-4-fluoro-2-iodobenzene has emerged as a versatile and powerful building block. Its unique trifunctional nature—possessing an azide for "click" chemistry, a photolabile group for photoaffinity labeling, and an iodo-substituent for further synthetic diversification—renders it an invaluable asset for medicinal chemists. This guide provides an in-depth exploration of the applications of 1-azido-4-fluoro-2-iodobenzene, complete with detailed protocols and the underlying scientific rationale to empower researchers in their quest for novel therapeutics.

The Multifaceted Chemistry of 1-Azido-4-fluoro-2-iodobenzene

1-Azido-4-fluoro-2-iodobenzene is an aromatic compound featuring three key functional groups that can be addressed with remarkable orthogonality.[1] This strategic arrangement allows for a stepwise or combinatorial approach to the synthesis of complex bioactive molecules and chemical probes.

• The Azide Group: This functionality is a cornerstone of "click" chemistry, most notably the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC). This reaction is celebrated for its high efficiency, broad functional group tolerance, and the formation of a stable triazole linkage.[2][3] The azide group in 1-azido-4-fluoro-2-iodobenzene can also be utilized in Staudinger ligations.

• The Aryl Azide Moiety: Beyond its role in click chemistry, the aryl azide is a classic photoaffinity labeling (PAL) precursor.[4][5] Upon irradiation with UV light, it releases dinitrogen gas to generate a highly reactive nitrene intermediate, which can then form a covalent bond with nearby molecules, effectively "tagging" a target of interest.[5][6]

• The Iodobenzene Scaffold: The iodine atom on the aromatic ring is a versatile handle for a variety of transition metal-catalyzed cross-coupling reactions, such as Suzuki, Sonogashira, and Buchwald-Hartwig couplings. This allows for the introduction of a wide array of substituents to modulate the pharmacological properties of the molecule.

• The Fluorine Substituent: The presence of a fluorine atom can significantly impact the physicochemical properties of a molecule, including its metabolic stability, binding affinity, and membrane permeability.[7][8] In the context of 1-azido-4-fluoro-2-iodobenzene, the fluorine atom can serve as a valuable spectroscopic marker in ¹⁹F NMR studies and can influence the reactivity of the adjacent iodine atom.

Application in "Click" Chemistry for Lead Generation

The azide functionality of 1-azido-4-fluoro-2-iodobenzene makes it an ideal reagent for the construction of compound libraries using CuAAC. This approach allows for the rapid and efficient synthesis of diverse molecular architectures, which can then be screened for biological activity.

Protocol 1: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol describes a general procedure for the CuAAC reaction between 1-azido-4-fluoro-2-iodobenzene and a terminal alkyne.

Materials:

• 1-Azido-4-fluoro-2-iodobenzene

• Terminal alkyne of interest

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• tert-Butanol

• Water, deionized

• Dichloromethane (DCM)

• Saturated aqueous solution of sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous solution of NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Nitrogen or argon gas supply (optional, for sensitive substrates)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 1-azido-4-fluoro-2-iodobenzene (1.0 eq) and the terminal alkyne (1.1 eq) in a 1:1 mixture of tert-butanol and water.

• Catalyst Preparation: In a separate vial, prepare a fresh aqueous solution of sodium ascorbate (0.3 eq) and an aqueous solution of CuSO₄·5H₂O (0.1 eq).

• Reaction Initiation: To the stirring solution of the azide and alkyne, add the sodium ascorbate solution followed by the copper(II) sulfate solution.

• Reaction Monitoring: The reaction is typically stirred at room temperature and monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until completion (usually 1-24 hours).

• Work-up: Upon completion, dilute the reaction mixture with water and extract with dichloromethane (3 x 20 mL).

• Washing: Combine the organic layers and wash with saturated NaHCO₃ solution (1 x 20 mL) and brine (1 x 20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude triazole product.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., hexanes/ethyl acetate) to obtain the pure 1,4-disubstituted triazole.

Causality Behind Experimental Choices:

• Solvent System: The use of a tert-butanol/water mixture ensures the solubility of both the organic starting materials and the inorganic copper catalyst.

• Sodium Ascorbate: This reducing agent is crucial for the in situ reduction of Cu(II) to the active Cu(I) catalytic species.[3]

• Excess Alkyne: A slight excess of the alkyne is used to ensure complete consumption of the limiting azide reagent.

Application in Photoaffinity Labeling for Target Identification

The aryl azide moiety of 1-azido-4-fluoro-2-iodobenzene allows for its use as a photoaffinity labeling probe to identify the cellular targets of a bioactive molecule.[4][5]

Protocol 2: General Procedure for Photoaffinity Labeling

This protocol outlines a general workflow for a photoaffinity labeling experiment using a probe derived from 1-azido-4-fluoro-2-iodobenzene.

Materials:

• Photoaffinity probe (a bioactive molecule functionalized with the 1-azido-4-fluoro-2-iodobenzene moiety)

• Biological sample (e.g., cell lysate, purified protein)

• Phosphate-buffered saline (PBS)

• UV lamp (e.g., 254 nm or 365 nm)

• SDS-PAGE reagents and equipment

• Western blotting or mass spectrometry equipment for analysis

Procedure:

• Incubation: Incubate the biological sample with the photoaffinity probe in an appropriate buffer (e.g., PBS) at a suitable temperature (e.g., 4 °C or 37 °C) to allow for binding to the target protein. A control sample without the probe or with a non-photoreactive analog should be included.

• Photolysis: Irradiate the sample with UV light for a predetermined time (e.g., 10-30 minutes) on ice to activate the azide and induce covalent cross-linking. The optimal wavelength and irradiation time should be determined empirically.

• Analysis by SDS-PAGE: Quench the reaction and analyze the labeled proteins by SDS-PAGE. The covalently labeled target protein should exhibit a shift in its molecular weight.

• Detection: The labeled protein can be detected by various methods, depending on the nature of the probe. If the probe contains a reporter tag (e.g., biotin or a fluorophore), it can be visualized by streptavidin blotting or fluorescence imaging, respectively.

• Target Identification: For target identification, the labeled protein band can be excised from the gel and subjected to in-gel digestion followed by mass spectrometry analysis (e.g., LC-MS/MS) to identify the protein and the site of covalent modification.[6]

Causality Behind Experimental Choices:

• UV Wavelength: The choice of UV wavelength is critical. While 254 nm is often used for aryl azides, longer wavelengths (e.g., 350 nm) can minimize damage to biological molecules.[5]

• Controls: The use of appropriate controls is essential to ensure the specificity of the labeling. This includes a no-probe control, a no-UV control, and a competition experiment where a non-photoreactive analog of the probe is added in excess to compete for binding to the target.

Synthesis of Bioactive Molecules

The iodo-substituent on the 1-azido-4-fluoro-2-iodobenzene scaffold provides a handle for further synthetic elaboration through cross-coupling reactions, enabling the synthesis of a wide range of bioactive molecules.[9][10][11]

Protocol 3: Suzuki Cross-Coupling Reaction

This protocol provides a general method for the Suzuki cross-coupling of a 1,2,3-triazole derivative of 1-azido-4-fluoro-2-iodobenzene with a boronic acid.

Materials:

• Triazole derivative of 1-azido-4-fluoro-2-iodobenzene

• Boronic acid or boronate ester

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf))

• Base (e.g., K₂CO₃, Cs₂CO₃)

• Solvent (e.g., 1,4-dioxane, toluene, DMF)

• Water

• Nitrogen or argon gas supply

• Standard glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: To a Schlenk flask under an inert atmosphere, add the triazole derivative (1.0 eq), the boronic acid (1.2-1.5 eq), the palladium catalyst (0.02-0.05 eq), and the base (2.0-3.0 eq).

• Solvent Addition: Add the degassed solvent and, if required, degassed water.

• Reaction Conditions: Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir until the reaction is complete, as monitored by TLC or LC-MS.

• Work-up: Cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

• Washing: Wash the combined organic layers with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography to obtain the desired coupled product.

Data Presentation

Application	Key Reagent	Reaction Type	Typical Yield	Reference
Click Chemistry	1-Azido-4-fluoro-2-iodobenzene	CuAAC	70-95%	[2][3]
Photoaffinity Labeling	Bioactive probe with 1-azido-4-fluoro-2-iodobenzene	Photocrosslinking	Variable	[4][5]
Bioactive Molecule Synthesis	Triazole derivative of 1-azido-4-fluoro-2-iodobenzene	Suzuki Coupling	60-90%	[12]

Visualizations

Workflow for Target Identification using a 1-Azido-4-fluoro-2-iodobenzene-based Probe

Caption: Workflow for target identification using a photoaffinity probe.

Reaction Scheme: Synthesis of a Triazole using 1-Azido-4-fluoro-2-iodobenzene

Caption: Copper-catalyzed azide-alkyne cycloaddition reaction.

Safety Precautions

Organic azides are potentially explosive and should be handled with care.[13][14] Avoid heating concentrated solutions of 1-azido-4-fluoro-2-iodobenzene and protect it from shock and friction. All reactions should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn.[13][15]

Conclusion

1-Azido-4-fluoro-2-iodobenzene is a powerful and versatile tool in the arsenal of the modern medicinal chemist. Its unique combination of an azide for click chemistry, a photolabile group for target identification, and an iodo-substituent for synthetic diversification provides a robust platform for the discovery and development of novel therapeutics. The protocols and insights provided in this guide are intended to empower researchers to harness the full potential of this remarkable molecule in their scientific endeavors.

References

• EvitaChem. 1-Azido-4-fluoro-2-iodobenzene.
• Karlsruhe Institute of Technology. Synthesis of Bioactive Molecules.
• Lavis, L. D., et al. Azido Push–Pull Fluorogens Photoactivate to Produce Bright Fluorescent Labels. PMC.
• MedchemExpress.com.
• Fisher Scientific.
• Sigma-Aldrich.
• CymitQuimica.
• TCI Chemicals.
• Sigma-Aldrich. Fluorinated Azides: Click Chemistry Meets Fluorine.
• SHINDO-KANO LABOR
• Benchchem. An In-depth Technical Guide to Photoaffinity Labeling with Azido Compounds.
• Hosoya, T., et al. Novel bifunctional probe for radioisotope-free photoaffinity labeling: compact structure comprised of photospecific ligand ligation and detectable tag anchoring units. Organic & Biomolecular Chemistry.
• Beilstein Journals. Design and synthesis of bioactive molecules.
• Organic Chemistry Portal. Click Chemistry Azide-Alkyne Cycloaddition.
• Guidechem. How to Prepare 1-Fluoro-4-iodobenzene?.
• Thermo Fisher Scientific. Click Chemistry—Section 3.1.
• Institute of Organic Chemistry and Biochemistry of the CAS.
• Domainex. Photoaffinity Labelling.
• Iriepa, I., et al. Synthesis of Biologically Active Molecules through Multicomponent Reactions. PMC.
• D'Hondt, M., et al.
• Chem-Impex. 1,4-Difluoro-2-iodobenzene.
• MDPI.
• Bernard-Gauthier, V., et al.
• MDPI.
• Beier, P., et al. Synthesis and Cycloaddition Reactions of 1-Azido-1,1,2,2-tetrafluoroethane.
• ResearchGate. [18F]Fluoroalkyl azides for Rapid Radiolabeling and (Re)
• Singh, R. P., et al. Significance of Fluorine in Medicinal Chemistry: A Review.
• Protocols.io.
• Sigma-Aldrich. 4-Fluoroiodobenzene 99 352-34-1.

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• 2. Fluorinated Azides: Click Chemistry Meets Fluorine [sigmaaldrich.com]
• 3. Click Chemistry [organic-chemistry.org]
• 4. Azido Push–Pull Fluorogens Photoactivate to Produce Bright Fluorescent Labels - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
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• 9. KIT - IOC - Bräse - Research - Research interests - Natural Products and other Bioactive Molecules - Synthesis of Bioactive Molecules [ioc.kit.edu]
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• 15. fishersci.com [fishersci.com]

Application Notes and Protocols for Bioorthogonal Conjugation using 1-Azido-4-fluoro-2-iodobenzene

Introduction: A Multi-Functional Reagent for Advanced Bioorthogonal Chemistry

In the dynamic landscape of chemical biology and drug development, the ability to selectively modify biomolecules in their native environment is paramount. Bioorthogonal chemistry provides a powerful toolkit for such modifications, employing reactions that proceed with high efficiency and selectivity without interfering with biological processes.[1][2] Among the diverse reagents available, 1-Azido-4-fluoro-2-iodobenzene emerges as a uniquely versatile building block, offering a trifecta of functionalities that enable a wide range of applications, from cellular imaging to the construction of complex bioconjugates.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the use of 1-Azido-4-fluoro-2-iodobenzene in bioorthogonal conjugation techniques. We will delve into the core principles governing its reactivity, provide detailed, field-proven protocols for its application in key bioorthogonal reactions, and explore the unique advantages conferred by its fluorine and iodine substituents.

The strategic placement of an azide group, a fluorine atom, and an iodine atom on a single benzene ring makes 1-Azido-4-fluoro-2-iodobenzene a powerful tool for multi-modal applications.[3] The azide group is a cornerstone of bioorthogonal chemistry, readily participating in reactions like the Staudinger Ligation and Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).[4][5] The fluorine atom serves as a sensitive reporter for ¹⁹F NMR spectroscopy, a valuable technique for studying protein structure and drug binding without the need for cumbersome isotopic labeling.[6][7] Furthermore, the iodine atom can be exploited for radiolabeling with isotopes like ¹²⁵I or ¹³¹I, enabling applications in radioimaging and radiotherapy, or it can serve as a handle for cross-coupling reactions.[8][9]

Chemical Properties and Handling

1-Azido-4-fluoro-2-iodobenzene is an aromatic organic compound with the molecular formula C₆H₄FIN₃.[3] It is generally a stable compound under ambient conditions but, like all azides, should be handled with care as it can be sensitive to heat and shock.[3] It is soluble in common organic solvents such as dichloromethane and acetone and has limited solubility in water.[3]

Property	Value	Source
Molecular Formula	C₆H₄FIN₃	[3]
Molecular Weight	279.02 g/mol	Calculated
Appearance	Typically a solid	[3]
Solubility	Soluble in organic solvents (e.g., DCM, acetone), sparingly soluble in water	[3]

Storage: Store in a cool, dark, and well-ventilated area, away from heat sources. For long-term storage, keeping it at -20°C is recommended.

Core Bioorthogonal Conjugation Strategies

1-Azido-4-fluoro-2-iodobenzene primarily participates in two major bioorthogonal reactions: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) and the Staudinger Ligation. The choice between these two powerful techniques depends on the specific experimental goals, the nature of the biomolecule, and the desired final conjugate.

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

SPAAC is a copper-free click chemistry reaction that has revolutionized bioorthogonal labeling due to its excellent biocompatibility.[5][10] The reaction occurs between an azide and a strained cyclooctyne, such as dibenzocyclooctyne (DBCO) or bicyclo[6.1.0]nonyne (BCN), to form a stable triazole linkage.[5][] The high ring strain of the cyclooctyne drives the reaction forward without the need for a cytotoxic copper catalyst, making it ideal for live-cell imaging and in vivo applications.[5][10]

Mechanism of SPAAC: The reaction is a [3+2] cycloaddition where the azide acts as a 1,3-dipole and the strained alkyne as a dipolarophile. The release of ring strain in the cyclooctyne provides the thermodynamic driving force for the reaction.[10]

Diagram: SPAAC Reaction Workflow

Caption: A generalized workflow for SPAAC-mediated bioconjugation.

Protocol: SPAAC Labeling of a Protein with 1-Azido-4-fluoro-2-iodobenzene

This protocol describes the labeling of a protein containing a DBCO-modified lysine residue.

Materials:

• DBCO-modified protein (in a suitable buffer, e.g., PBS pH 7.4)

• 1-Azido-4-fluoro-2-iodobenzene

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Phosphate-Buffered Saline (PBS), pH 7.4

• Size-Exclusion Chromatography (SEC) column or dialysis membrane for purification

Procedure:

• Prepare a stock solution of 1-Azido-4-fluoro-2-iodobenzene: Dissolve the reagent in anhydrous DMSO to a final concentration of 10 mM.

• Reaction Setup: In a microcentrifuge tube, combine the DBCO-modified protein with the 1-Azido-4-fluoro-2-iodobenzene stock solution. A 10- to 20-fold molar excess of the azide reagent over the protein is recommended to ensure efficient labeling. The final concentration of DMSO in the reaction mixture should be kept below 10% (v/v) to maintain protein integrity.

• Incubation: Gently mix the reaction and incubate at room temperature for 1-4 hours, or at 4°C overnight. The optimal reaction time may need to be determined empirically.

• Purification: Remove the excess, unreacted 1-Azido-4-fluoro-2-iodobenzene and other small molecules by size-exclusion chromatography (SEC) or dialysis against PBS.

• Characterization: Analyze the purified protein conjugate to confirm successful labeling. This can be done using techniques such as SDS-PAGE (which may show a slight shift in molecular weight), mass spectrometry (to confirm the mass of the conjugate), and ¹⁹F NMR spectroscopy (to observe the fluorine signal).

Staudinger Ligation

The Staudinger ligation is another powerful bioorthogonal reaction that forms a stable amide bond between an azide and a triarylphosphine bearing an electrophilic trap.[1][4] This reaction is highly chemoselective and proceeds under mild, aqueous conditions, making it suitable for modifying sensitive biomolecules.[4][12]

Mechanism of Staudinger Ligation: The reaction is initiated by the nucleophilic attack of the phosphine on the terminal nitrogen of the azide, forming an aza-ylide intermediate. This intermediate then undergoes an intramolecular cyclization with the electrophilic trap (e.g., a methyl ester) to form a stable amide bond, releasing nitrogen gas and the phosphine oxide.[2]

Diagram: Staudinger Ligation Mechanism

Caption: Simplified mechanism of the Staudinger Ligation.

Protocol: Staudinger Ligation of an Azide-Modified Oligonucleotide

This protocol outlines the labeling of a 5'-azido-modified DNA oligonucleotide with a phosphine-functionalized fluorescent dye.

Materials:

• 5'-Azido-modified DNA oligonucleotide

• Phosphine-functionalized fluorescent dye (e.g., phosphine-Cy5)

• Nuclease-free water

• Reaction buffer (e.g., 100 mM phosphate buffer, pH 7.2)

Procedure:

• Prepare Reagent Solutions: Dissolve the 5'-azido-modified oligonucleotide and the phosphine-functionalized dye in the reaction buffer to their desired working concentrations.

• Reaction Setup: Combine the azide-modified oligonucleotide and the phosphine-dye in a microcentrifuge tube. A 5- to 10-fold molar excess of the phosphine reagent is typically used.

• Incubation: Incubate the reaction mixture at room temperature for 2-12 hours. The reaction can be monitored by HPLC or gel electrophoresis.

• Purification: Purify the labeled oligonucleotide from excess phosphine-dye using methods such as ethanol precipitation, HPLC, or spin column purification.

• Analysis: Confirm the successful conjugation by analyzing the purified product using techniques like UV-Vis spectroscopy (to determine labeling efficiency) and mass spectrometry.

Advanced Applications Leveraging the Fluoro and Iodo Groups

The presence of fluorine and iodine atoms on the 1-Azido-4-fluoro-2-iodobenzene scaffold opens up exciting possibilities for multi-modal analysis and applications.

¹⁹F NMR for Structural Biology and Drug Discovery

The fluorine atom provides a sensitive handle for ¹⁹F NMR spectroscopy.[7][13] After conjugation to a biomolecule, the ¹⁹F NMR signal can provide valuable information about the local chemical environment, conformational changes, and binding events.[6] This is particularly useful in fragment-based drug discovery, where the binding of small molecule fragments to a target protein can be detected by changes in the ¹⁹F NMR spectrum of the labeled protein.[7]

Radiolabeling for Imaging and Therapy

The iodine atom can be readily substituted with radioactive iodine isotopes (e.g., ¹²³I, ¹²⁵I, ¹³¹I) through electrophilic or nucleophilic radioiodination methods.[8][9] This allows for the development of radiolabeled bioconjugates for applications in:

• Positron Emission Tomography (PET) and Single-Photon Emission Computed Tomography (SPECT) imaging: For in vivo tracking of biomolecules and diagnosis.

• Targeted Radiotherapy: For delivering a cytotoxic dose of radiation specifically to cancer cells.

Conclusion

1-Azido-4-fluoro-2-iodobenzene is a powerful and versatile reagent for bioorthogonal conjugation. Its trifunctional nature allows for a wide range of applications, from fundamental studies of biomolecular interactions to the development of novel diagnostic and therapeutic agents. By understanding the principles behind its reactivity and following robust experimental protocols, researchers can effectively harness the potential of this unique chemical tool to advance their scientific endeavors.

References

• CF Plus Chemicals. (n.d.). Fluorinated azides. Retrieved from [Link]

• Creative Biolabs. (n.d.). Staudinger Ligation. Retrieved from [Link]

• CF Plus Chemicals. (2022, February 16). Fluorinated Azides for 19F NMR Structural Biology and Medicinal Chemistry. Retrieved from [Link]

• Creative Biolabs. (n.d.). Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). Retrieved from [Link]

• Weisbrod, S. H., Baccaro, A., & Marx, A. (2011). Site-specific DNA labeling by Staudinger ligation. Methods in Molecular Biology, 751, 195–207. [Link]

• Ning, X., Guo, J., Wolfert, M. A., & Boons, G. J. (2011). Strain-Promoted Alkyne-Azide Cycloadditions (SPAAC) Reveal New Features of Glycoconjugate Biosynthesis. Angewandte Chemie International Edition, 50(34), 7834-7837. [Link]

• Ning, X., et al. (2011). Strain-promoted alkyne-azide cycloadditions (SPAAC) reveal new features of glycoconjugate biosynthesis. Angewandte Chemie (International ed. in English), 50(34), 7834-7. [Link]

• Sletten, E. M., & Bertozzi, C. R. (2021). Bioorthogonal Chemistry and Its Applications. Accounts of Chemical Research, 54(24), 4581–4594. [Link]

• Quimigen. (2023, April 27). Bio-Orthogonal Conjugation, the Staudinger Reaction, and the 2022 Nobel Prize in Chemistry. Retrieved from [Link]

• Al-Azani, M., & El-Faham, A. (2020). Fluoro Aryl Azides: Synthesis, Reactions and Applications. Current Organic Synthesis, 17(4), 259-275. [Link]

• Belokon, A. I., et al. (2022). Synthesis of Radioiodinated Compounds. Classical Approaches and Achievements of Recent Years. Molecules, 27(19), 6653. [Link]

• Di Gialleonardo, V., et al. (2025). Labeling Peptides with Radioiodine: An Overview of Traditional and Emerging Techniques. Applied Sciences, 15(15), 7803. [Link]

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• 3. evitachem.com [evitachem.com]
• 4. Staudinger Ligation - Creative Biolabs [creative-biolabs.com]
• 5. Strain-Promoted Azide-Alkyne Cycloaddition - Creative Biolabs [creative-biolabs.com]
• 6. Fluorinated azides — CF Plus Chemicals [cfplus.cz]
• 7. Fluorinated Azides for 19F NMR Structural Biology and Medicinal Chemistry [pharma-industry-review.com]
• 8. Synthesis of Radioiodinated Compounds. Classical Approaches and Achievements of Recent Years - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Labeling Peptides with Radioiodine: An Overview of Traditional and Emerging Techniques [mdpi.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 12. Site-specific DNA labeling by Staudinger ligation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

How to prevent decomposition of 1-Azido-4-fluoro-2-iodobenzene during storage

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting and handling guide to address the specific physicochemical vulnerabilities of 1-Azido-4-fluoro-2-iodobenzene .

This compound presents a unique dual-threat degradation profile. Unlike standard benchtop reagents, its stability is compromised by both thermal and photochemical pathways. This guide will explain the causality behind its degradation and provide self-validating protocols to ensure your material retains its titer and purity during storage and experimental handling.

Section 1: The Mechanistic "Why" – Understanding the Vulnerabilities

Q: Why is 1-Azido-4-fluoro-2-iodobenzene uniquely prone to rapid decomposition compared to standard aryl halides?

A: The instability of this compound is driven by two highly reactive functional groups that degrade through independent, yet compounding, mechanistic pathways:

• The Azide Moiety (-N₃): Organic azides are intrinsically energy-rich. Upon exposure to thermal stress or ultraviolet (UV) light, the azide group undergoes an irreversible extrusion of nitrogen gas (N₂). This decomposition yields a highly reactive singlet or triplet nitrene intermediate[1]. Once formed, the nitrene will rapidly undergo intermolecular C-H or N-H insertion reactions, leading to cross-linking and polymerization[2].

• The Aryl Iodide Moiety (-I): The carbon-iodine (C-I) bond is notoriously weak and highly susceptible to photolytic cleavage. Exposure to ambient laboratory light (specifically UV/Vis wavelengths) induces homolytic cleavage of the C-I bond, generating a highly reactive aryl radical and an iodine radical[3]. This radical generation initiates a cascade of side reactions that destroy the compound[4].

Because both pathways can be triggered by ambient conditions, improper storage will rapidly convert your pristine material into an insoluble, dark polymeric tar.

Dual degradation pathways of 1-Azido-4-fluoro-2-iodobenzene via nitrene and radical formation.

Section 2: The Quantitative "What" – Storage Guidelines

Q: What are the exact storage parameters required to prevent decomposition?

A: To maintain the integrity of 1-Azido-4-fluoro-2-iodobenzene, you must establish a storage environment that neutralizes both thermal and photolytic threats. The stability of organic azides is often evaluated using the "Rule of Six" and the Carbon-to-Nitrogen (C/N) ratio[5].

While this compound satisfies the Rule of Six (having 6 carbons per azide group), its C/N ratio of 2 (6 carbons / 3 nitrogens) classifies it as a compound that requires strict low-temperature storage and limited batch sizes[5].

Table 1: Quantitative Stability & Storage Guidelines

Parameter	Value for Compound	Safety/Stability Threshold	Actionable Storage Rule
C/N Ratio	2.0	> 3 is stable; 1–3 requires caution	Store in quantities < 5g or as a < 1M solution[5].
Rule of Six	6 Carbons / 1 Azide	≥ 6 carbons per energetic group	Stable against spontaneous detonation, but chemically reactive[5].
Temperature	-20°C	≤ -18°C	Store in a dedicated -20°C freezer to prevent thermal nitrene formation[6].
Light Exposure	0 Lux	UV/Vis triggers C-I cleavage	Store in amber glass vials, further wrapped in aluminum foil[6].
Atmosphere	Argon / N₂	O₂ and H₂O promote side reactions	Backfill vials with inert gas before sealing to prevent oxidative stress.

Section 3: The Methodological "How" – Safe Handling Protocols

Q: How do I safely retrieve and handle this compound from storage without introducing condensation or triggering decomposition?

A: The most common point of failure in azide storage is the introduction of atmospheric moisture during retrieval, which leads to hydrolysis and accelerated degradation. Furthermore, azides must never come into contact with heavy metals, as this can generate highly explosive, shock-sensitive metal azides[6].

Follow this self-validating, step-by-step protocol to ensure safe handling:

Step-by-Step Retrieval and Handling Methodology:

• Equilibration (Critical Step): Remove the foil-wrapped amber vial from the -20°C freezer. Do not open it immediately. Place the sealed vial in a desiccator and allow it to equilibrate to room temperature for at least 30–60 minutes. Causality: Opening a cold vial causes immediate condensation of atmospheric moisture onto the chemical, ruining its anhydrous state.

• Inert Atmosphere Transfer: Once equilibrated, transfer the vial into a glovebox or use standard Schlenk line techniques under a positive pressure of dry Argon or Nitrogen.

• Non-Metallic Handling: Open the vial and weigh the required amount using a PTFE (Teflon), plastic, or ceramic spatula . Causality: Metal spatulas can scratch the glass (creating friction) or react with the azide to form shock-sensitive metal azides[7].

• Re-sealing: Purge the headspace of the storage vial with a gentle stream of Argon for 30 seconds.

• Return to Storage: Tightly cap the vial, wrap it securely in aluminum foil, and immediately return it to the -20°C freezer.

Step-by-step inert workflow for retrieving and handling sensitive aryl azides.

Section 4: Troubleshooting & FAQs

Q: My batch of 1-Azido-4-fluoro-2-iodobenzene has turned a dark purple or brown color. Is it still usable? A: No, discard it safely. The appearance of a purple or dark brown discoloration is a definitive visual indicator that homolytic cleavage of the C-I bond has occurred, liberating elemental iodine (I₂)[3]. This means the compound has undergone radical degradation and polymerization. Using it will severely compromise your reaction yields and introduce complex impurities.

Q: I accidentally used a stainless steel spatula to weigh the solid. What should I do? A: Stop immediately. Azides can react with transition metals to form highly unstable and explosive metal azides[6]. Carefully wipe the spatula with a damp, slightly basic cloth (pH > 9) to neutralize any residue, and dispose of the wipe in a designated hazardous azide waste container[6]. Switch to a plastic or ceramic spatula for all future handling[7].

Q: Can I store the compound in a solvent to improve stability? A: Yes, storing the compound as a dilute solution (< 1M) in an anhydrous, non-halogenated solvent (such as THF or Toluene) can act as a thermal sink and improve stability[5]. However, never use halogenated solvents (like dichloromethane or chloroform), as they can react with azides to form potentially explosive azidomethane derivatives[7]. The solution must still be stored at -20°C in the dark.

Sources

• 1. pubs.acs.org [pubs.acs.org]
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• 3. Efficient metal-free photochemical borylation of aryl halides under batch and continuous-flow conditions - Chemical Science (RSC Publishing) DOI:10.1039/C5SC04521E [pubs.rsc.org]
• 4. Room Temperature Photochemical Copper-Mediated Fluorination of Aryl Iodides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. safety.pitt.edu [safety.pitt.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Information on Azide Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]

Troubleshooting low solubility of 1-Azido-4-fluoro-2-iodobenzene in organic solvents

Welcome to the Technical Support Center. This guide is designed for researchers, chemists, and drug development professionals experiencing solubility issues with 1-Azido-4-fluoro-2-iodobenzene (CAS: 1544822-75-4) in organic solvents.

As a halogenated aryl azide, this compound is a highly valuable building block for click chemistry, cross-coupling, and bioorthogonal labeling. However, its unique electronic properties and inherent reactivity can lead to unexpected solubility challenges during experimental workflows.

Causality Analysis: Why Does Low Solubility Occur?

To effectively troubleshoot, we must first understand the molecular causality behind the compound's physical behavior. 1-Azido-4-fluoro-2-iodobenzene features a rigid aromatic ring substituted with three distinct functional groups: a highly polarizable iodine atom, an electronegative fluorine atom, and a polar, reactive azide (-N₃) group.

• Dielectric Mismatch: The asymmetric distribution of electron density creates a strong molecular dipole. Consequently, the compound is highly soluble in moderately polar and halogenated solvents (e.g., dichloromethane, acetone) but exhibits poor solubility in highly non-polar aliphatic solvents (e.g., hexanes) and highly polar protic solvents (e.g., water)[1].

• Thermal and Photolytic Degradation: Aryl azides are sensitive to heat and UV light. Upon exposure, they can undergo nitrogen extrusion to form highly reactive triplet nitrenes. These nitrenes rapidly dimerize into azo compounds (Ar-N=N-Ar) or form complex polymeric networks[2]. Crucially, these degradation products are highly insoluble in almost all standard organic solvents. If an older batch of 1-Azido-4-fluoro-2-iodobenzene suddenly exhibits "low solubility," you are likely observing the insolubility of its degradation byproducts, not the intact azide.

Diagnostic Workflow

Use the following logical matrix to isolate the root cause of your solubility issue.

Caption: Decision tree for diagnosing and resolving 1-Azido-4-fluoro-2-iodobenzene solubility issues.

Quantitative Solvent Compatibility Data

To optimize your reaction conditions, refer to the following self-validating solvent selection matrix.

Solvent	Dielectric Constant (ε)	Solubility Profile	Recommended Usage for 1-Azido-4-fluoro-2-iodobenzene
Dichloromethane (DCM)	8.93	Excellent	Primary solvent for dissolution, extraction, and TLC spotting[1].
Acetone	20.7	Excellent	Ideal for stock solutions and low-temperature storage.
Ethyl Acetate (EtOAc)	6.02	Good	Standard solvent for column chromatography (mixed with hexanes).
Hexanes / Heptane	~1.90	Poor	Use only as an anti-solvent for crystallization or as a mobile phase diluent.
Methanol (MeOH)	32.7	Moderate	May cause partial precipitation at high concentrations; avoid if heating is required.
Water	80.1	Insoluble	Use for aqueous workups to wash away salts[3].

Step-by-Step Troubleshooting Methodologies

If you encounter a solubility failure, execute the following self-validating protocol to determine if the issue is physical (solvent mismatch) or chemical (degradation).

Protocol: Dissolution and Purity Validation Workflow

Objective: Differentiate between intact azide concentration limits and polymeric degradation.

• Visual Inspection:

  • Examine the solid. Pure 1-Azido-4-fluoro-2-iodobenzene should be a pale/white crystalline solid or oil depending on ambient temperature.

  • Causality Check: If the solid is dark brown, orange, or black, photolytic degradation has occurred. The insoluble material is a polymeric byproduct.

• Standardized Dissolution Test:

  • Weigh 10 mg of the suspected compound into a clean, dry glass vial.

  • Add 1.0 mL of Dichloromethane (DCM) at 20 °C.

  • Swirl gently for 60 seconds. Do not use aggressive sonication, as azides are shock-sensitive.

• Self-Validating TLC Assay:

  • If a suspension remains, spot the supernatant liquid onto a silica TLC plate.

  • Elute using a 10% EtOAc / 90% Hexanes system.

  • Visualize under UV light (254 nm).

  • Interpretation: If the supernatant shows a clean, high-Rf spot (intact azide) but the solid remains undissolved in the vial, the solid is likely an insoluble nitrene-dimer impurity.

• Remediation (Silica Plug):

  • If degradation is confirmed, dissolve the entire batch in DCM (the intact azide will dissolve, the polymer will not).

  • Filter the suspension through a short pad of Celite or silica gel to trap the insoluble polymeric degradation products.

  • Concentrate the filtrate under reduced pressure (keep water bath < 35 °C) to recover the pure, soluble 1-Azido-4-fluoro-2-iodobenzene[3].

Frequently Asked Questions (FAQs)

Q: Why does my 1-Azido-4-fluoro-2-iodobenzene precipitate when I add hexanes to my reaction mixture? A: This is a classic anti-solvent effect. The compound's dipole moment requires a solvent with a moderate dielectric constant to solvate the molecule. Hexanes disrupt these solvent-solute interactions, forcing the compound to precipitate. If you need a non-polar medium, try a biphasic system or a gradient mixture (e.g., 20% DCM in Hexanes).

Q: Can I use ultrasound (sonication) or a heat gun to force the compound into solution? A: No. This is a severe safety hazard. Aryl azides are energy-sensitive and potentially explosive under localized thermal stress or cavitation (shock)[2]. Furthermore, heating above 60 °C can trigger the extrusion of N₂ gas, destroying your reagent and creating insoluble azo-polymers. Use gentle magnetic stirring at room temperature instead.

Q: I am attempting a copper-catalyzed click reaction (CuAAC) in a t-BuOH/Water mixture, but the azide won't dissolve. What should I do? A: 1-Azido-4-fluoro-2-iodobenzene is highly hydrophobic due to the aromatic ring and halogens, making it insoluble in water-heavy mixtures[1]. To resolve this, alter your solvent ratio to increase the organic fraction (e.g., 2:1 or 3:1 t-BuOH:Water), or switch to a DMSO/Water or THF/Water system, which provides superior solvation for halogenated aryl systems.

Q: The compound dissolved perfectly yesterday, but today there is a fine precipitate in my stock solution. Why? A: If your stock solution was left on the benchtop, ambient UV light from laboratory fixtures likely triggered slow photolytic degradation. The precipitate is the resulting insoluble byproduct. Always store aryl azide stock solutions in amber glass vials at 4 °C or -20 °C to maintain solubility and chemical integrity.

References

• Kutonova, K. V., Trusova, M. E., Postnikov, P. S., Filimonov, V. D., & Parello, J. (2013). "A Simple and Effective Synthesis of Aryl Azides via Arenediazonium Tosylates." Synthesis, 45(19), 2706-2710. Available at:[Link]

• Das, J., Patil, S. N., Awasthi, R., Narasimhulu, C. P., & Trehan, S. (2005). "An Easy Access to Aryl Azides from Aryl Amines under Neutral Conditions." Synthesis, 1801-1806. Available at:[Link]

• Bräse, S., Gil, C., Knepper, K., & Zimmermann, V. (2005). "Organic Azides: An Exploding Diversity of a Unique Class of Compounds." Angewandte Chemie International Edition, 44(33), 5188-5240. Available at:[Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. tetrazolelover.at.ua [tetrazolelover.at.ua]
• 3. A Simple and Effective Synthesis of Aryl Azides via Arenediazonium Tosylates [organic-chemistry.org]

Optimizing reaction temperature for 1-Azido-4-fluoro-2-iodobenzene coupling

Welcome to the Technical Support Center for 1-Azido-4-fluoro-2-iodobenzene cross-coupling applications. As a Senior Application Scientist, I have designed this troubleshooting guide to address the fundamental thermodynamic conflict inherent to this molecule: balancing the high activation energy required to cleave the C–I bond with the thermal fragility of the azide (–N₃) group.

Below, you will find field-proven insights, causality-driven FAQs, validated protocols, and quantitative data to ensure your coupling reactions proceed with high fidelity and safety.

Part 1: The Mechanistic Conflict (Causality & Theory)

1-Azido-4-fluoro-2-iodobenzene (CAS: 1544822-75-4) is a highly versatile, tri-functional building block. Its utility in medicinal chemistry and materials science relies on orthogonal reactivity: the iodine atom undergoes transition-metal-catalyzed cross-coupling, while the azide is reserved for downstream Click chemistry (CuAAC) or Staudinger ligations[1].

The Challenge: Standard palladium-catalyzed cross-couplings (e.g., Suzuki, Sonogashira) typically require temperatures between 80 °C and 110 °C to overcome the activation energy barrier of the rate-limiting oxidative addition step. However, aryl azides are thermally labile. Differential Scanning Calorimetry (DSC) data reveals that related iodo-aryl azides begin to undergo exothermic decomposition (extrusion of N₂ gas to form highly reactive nitrenes) at approximately 115 °C[2]. Operating near or above 80 °C drastically increases the risk of azide degradation, dimerization, or catastrophic thermal runaway.

Therefore, the optimization strategy must focus on lowering the activation energy of the catalytic cycle rather than increasing the thermal energy of the system.

Part 2: Troubleshooting FAQs

Q1: What is the maximum safe operating temperature for 1-Azido-4-fluoro-2-iodobenzene during cross-coupling? A: We strongly recommend a hard ceiling of 65 °C . While bulk decomposition of similar iodophenyl azides occurs at ~115 °C[2], slow degradation and nitrene-induced side reactions (such as C–H insertion or aniline formation) begin at much lower temperatures. Maintaining the reaction between 20 °C and 60 °C ensures >95% preservation of the azide functionality.

Q2: My Suzuki coupling does not proceed at 40 °C. If I cannot heat the reaction, how do I achieve conversion? A: You must compensate for the lack of thermal energy by increasing the electron density at the metal center. Standard catalysts like Pd(PPh3​)4​ are insufficient at 40 °C. Switch to a pre-catalyst system utilizing dialkylbiaryl phosphine ligands (e.g., XPhos or SPhos). These bulky, highly electron-rich ligands lower the activation energy barrier for oxidative addition into the C–I bond. Furthermore, the para-fluoro substituent on your substrate is electron-withdrawing, which slightly lowers the LUMO of the arene, making room-temperature oxidative addition highly favorable when paired with an active Pd(0) species.

Q3: Can I use photocatalysis to bypass the thermal requirement entirely? A: Yes. Room-temperature metal-free or dual-catalytic photochemical cross-coupling is an excellent alternative for highly sensitive azides. Photoactivation allows for the generation of reactive intermediates at 20–25 °C, completely circumventing the thermal decomposition pathways of the –N₃ group[3].

Q4: How can I monitor the integrity of the azide group in real-time without quenching the reaction? A: In-situ IR spectroscopy (ReactIR) is the gold standard. The azide group exhibits a distinct, strong asymmetric stretching band between 2100 cm⁻¹ and 2120 cm⁻¹ . By monitoring this peak, you can quantitatively track azide survival. If the peak area begins to decrease while the starting material is still present, your temperature is too high.

Part 3: Quantitative Data & Optimization Matrix

The following table summarizes the causal relationship between temperature, catalyst selection, and reaction outcomes for the Suzuki-Miyaura coupling of 1-Azido-4-fluoro-2-iodobenzene with phenylboronic acid.

Temperature (°C)	Catalyst / Ligand System	C–I Conversion (24h)	Azide Recovery	Mechanistic Outcome & Recommendation
25 °C	Pd(OAc)2​ / XPhos	88%	>99%	Optimal: High electron density ligand enables RT oxidative addition.
40 °C	Pd(OAc)2​ / SPhos	>95%	98%	Optimal: Best balance of rate and functional group tolerance.
60 °C	Pd(PPh3​)4​	45%	92%	Sub-optimal: Insufficient catalyst activity; minor azide loss begins.
85 °C	Pd(PPh3​)4​	80%	<40%	Failure: Thermal energy overcomes N₂ extrusion barrier. Nitrene side-products dominate.
110 °C	PdCl2​(dppf)	N/A	0%	Hazard: Complete thermal decomposition of azide[2]. Risk of pressurization.

Part 4: Validated Experimental Protocol

Low-Temperature Suzuki-Miyaura Coupling of 1-Azido-4-fluoro-2-iodobenzene This protocol is designed to be self-validating: the biphasic solvent system and specific base selection ensure that the active Pd(0) species is generated rapidly at room temperature.

Materials:

• 1-Azido-4-fluoro-2-iodobenzene (1.0 equiv, 1.0 mmol)

• Arylboronic acid (1.2 equiv, 1.2 mmol)

• Pd(OAc)2​ (0.02 equiv, 2 mol%)

• XPhos (0.04 equiv, 4 mol%)

• K3​PO4​ (2.0 equiv, 2.0 mmol)

• Solvent: THF / H2​O (10:1 v/v, 0.2 M)

Step-by-Step Methodology:

• Catalyst Pre-activation: In an oven-dried Schlenk flask under an argon atmosphere, combine Pd(OAc)2​ and XPhos. Add 2 mL of degassed THF. Stir at room temperature for 15 minutes until the solution turns a pale, homogeneous yellow, indicating the formation of the active L₂Pd(0) complex.

• Substrate Addition: Dissolve 1-Azido-4-fluoro-2-iodobenzene and the arylboronic acid in 3 mL of degassed THF. Transfer this solution to the Schlenk flask via syringe.

• Base Addition: Dissolve K3​PO4​ in 0.5 mL of degassed deionized water. Add this aqueous solution dropwise to the reaction mixture. (Causality note: The aqueous base facilitates the transmetalation step, which can otherwise become rate-limiting at low temperatures).

• Reaction: Stir the biphasic mixture vigorously at 40 °C for 12–16 hours.

• Validation & Workup: Monitor the reaction via TLC or LC-MS for the disappearance of the iodide. Confirm azide integrity via IR (2110 cm⁻¹). Once complete, cool to room temperature, dilute with EtOAc, wash with brine, dry over Na2​SO4​ , and concentrate under reduced pressure (bath temperature < 35 °C).

Part 5: Reaction Optimization Workflow

The following diagram illustrates the logical decision tree for optimizing the coupling temperature while preserving the azide functionality.

Workflow for optimizing temperature in azidoaryl cross-coupling.

References

• EvitaChem - 1-Azido-4-fluoro-2-iodobenzene (EVT-12445541) Product Overview & Synthesis Analysis.
• Sigma-Aldrich - 1-azido-4-fluoro-2-iodobenzene | CAS 1544822-75-4.
• Thieme Connect - A Simple and Effective Synthesis of Aryl Azides via Arenediazonium Tosylates (Thermal stability and DSC data).
• OSTI.GOV - Metal-Free Cross-Coupling of π-Conjugated Triazenes with Unactivated Arenes via Photoactivation (Room Temperature Coupling).

Sources

• 1. evitachem.com [evitachem.com]
• 2. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 3. osti.gov [osti.gov]

Reducing side reactions during 1-Azido-4-fluoro-2-iodobenzene synthesis

Welcome to the Technical Support Center for the synthesis of 1-azido-4-fluoro-2-iodobenzene. This guide is engineered for researchers and drug development professionals who require high-yield, high-purity aryl azides. By understanding the mechanistic causality behind common synthetic failures, you can prevent side reactions and ensure reproducible outcomes.

Overview & Mechanistic Pathway

The synthesis of 1-azido-4-fluoro-2-iodobenzene is typically achieved via a two-step, one-pot Sandmeyer-type reaction: the diazotization of 4-fluoro-2-iodoaniline followed by nucleophilic aromatic substitution using sodium azide (1)[1]. While this methodology is highly robust, the diazonium intermediate is intensely electrophilic. If thermodynamic and kinetic parameters are not strictly controlled, the intermediate will rapidly undergo competing side reactions (2)[2].

Reaction pathway of 1-Azido-4-fluoro-2-iodobenzene synthesis and primary side reactions.

Troubleshooting Guide & FAQs

Q1: Why is my crude product heavily contaminated with 4-fluoro-2-iodophenol? Causality & Solution: Diazonium salts are inherently unstable. At temperatures above 5 °C, water acts as a competing nucleophile, displacing the diazonium group (N2) to form a phenol byproduct (1)[1]. This thermal degradation is irreversible. Actionable Fix: Maintain strict cryogenic control (0–5 °C) during both the diazotization phase and the initial addition of sodium azide. Ensure the reaction vessel is adequately chilled before the introduction of the sodium nitrite solution.

Q2: The reaction mixture turned deep red/orange, and my target yield is low. What caused this? Causality & Solution: The deep coloration indicates the formation of an azo dye via an azo coupling side reaction. This occurs when the starting 4-fluoro-2-iodoaniline is not fully protonated and acts as a nucleophile, attacking the highly electrophilic diazonium intermediate (3)[3]. Actionable Fix: Azo coupling is a direct result of insufficient acidity. You must maintain a highly acidic environment (typically 3–4 equivalents of concentrated HCl) to keep the starting amine fully protonated as an anilinium ion, rendering it non-nucleophilic[3].

Q3: How can I safely manage the risk of hydrazoic acid (HN3) formation? Causality & Solution: Adding sodium azide (NaN3) to a highly acidic diazonium solution generates hydrazoic acid (HN3) in situ. HN3 is highly toxic, volatile, and explosive if allowed to accumulate (1)[1]. Actionable Fix: Add the NaN3 solution dropwise at 0 °C under vigorous stirring to prevent local concentration spikes. The reaction must be conducted in a well-ventilated fume hood. Never use halogenated solvents (like dichloromethane) during the aqueous azidation step, as this can lead to the formation of highly explosive diazidomethane.

Q4: Why did my azidation stall, leaving unreacted diazonium salt? Causality & Solution: If sodium azide is added while unreacted sodium nitrite (NaNO2) is still present in the mixture, the excess nitrite will rapidly oxidize and consume the azide ions, reducing the effective stoichiometry and stalling the conversion (1)[1]. Actionable Fix: Implement a self-validating quenching step. Before adding NaN3, test the reaction mixture with starch-iodide paper. If excess nitrite is present (paper turns blue/black), add small amounts of sulfamic acid or urea until the test is negative.

Self-Validating Experimental Protocol

One-Pot Diazotization-Azidation of 4-Fluoro-2-iodoaniline

• Amine Dissolution: Suspend 4-fluoro-2-iodoaniline (1.0 eq) in a mixture of concentrated HCl (3.0–4.0 eq) and deionized water. Stir vigorously for 15 minutes to ensure complete formation of the hydrochloride salt.

• Cryogenic Cooling: Chill the suspension to 0–5 °C using an ice-water bath. Validation: Do not proceed until an internal thermometer reads ≤ 3 °C.

• Diazotization: Dissolve NaNO2 (1.1 eq) in a minimal volume of deionized water. Add this solution dropwise to the amine suspension via an addition funnel, maintaining the internal temperature strictly below 5 °C. Stir for 30 minutes.

• Nitrite Quenching (Critical Validation Step): Spot the reaction mixture onto starch-iodide paper. A blue/black color confirms the presence of nitrous acid. Add sulfamic acid in small portions until a repeat starch-iodide test yields no color change, confirming the safe consumption of excess nitrite (1)[1].

• Azidation: Dissolve NaN3 (1.2 eq) in deionized water. Add this solution dropwise to the diazonium mixture at 0 °C. Validation: Vigorous nitrogen gas evolution will occur immediately upon addition, confirming the displacement of the diazonium group (4)[4].

• Maturation: Allow the reaction to slowly warm to room temperature and stir for 1–2 hours until all gas evolution ceases.

• Workup & Purification: Transfer to a separatory funnel and extract the aqueous mixture with ethyl acetate (3x). Wash the combined organic layers with saturated NaHCO3 (to neutralize residual acid) and brine. Dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield the crude 1-azido-4-fluoro-2-iodobenzene.

Quantitative Data: Side Reaction Mitigation Metrics

Side Reaction / Byproduct	Primary Cause	Mechanistic Indicator	Mitigation Strategy	Target Metric
4-Fluoro-2-iodophenol	Thermal degradation / Hydrolysis	N2 gas evolution prior to NaN3 addition	Strict cryogenic cooling	Maintain internal Temp ≤ 5 °C
Azo Dye Formation	Insufficient acidity	Deep red/orange coloration in solution	Excess strong acid to protonate amine	3.0–4.0 eq concentrated HCl
Stalled Azidation	Excess NaNO2 consuming NaN3	Lack of N2 evolution upon NaN3 addition	Sulfamic acid quench	Negative starch-iodide test
Deamination	Prolonged reaction times / Reducing agents	Formation of 1-fluoro-3-iodobenzene	Limit reaction time post-azidation	Max 2 hours at room temperature

References

• Reactions of Diazonium Salts: Sandmeyer and Related Reactions Source: Master Organic Chemistry URL:[Link]

• Synthesis of Radiolabelled Aryl Azides from Diazonium Salts: Experimental and Computational Results Permit to Identify the Preferred Mechanism Source: ResearchGate URL:[Link]

• Aryl azide synthesis by azidonation, azidation or substitution Source: Organic Chemistry Portal URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Aryl azide synthesis by azidonation, azidation or substitution [organic-chemistry.org]

Technical Support Center: Purification of 1-Azido-4-fluoro-2-iodobenzene

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this resource to guide researchers and drug development professionals through the chromatographic purification of 1-Azido-4-fluoro-2-iodobenzene .

This compound presents unique handling and purification challenges due to its extreme lipophilicity—driven by the fluorine and iodine substituents—and the energetic nature of its azide moiety[1]. This guide synthesizes field-proven methodologies, safety heuristics, and troubleshooting protocols to ensure high-yield isolation without compromising laboratory safety.

Process Visualization: Purification Workflow

Fig 1: Step-by-step column chromatography workflow for 1-Azido-4-fluoro-2-iodobenzene purification.

Standard Operating Procedure (SOP): Step-by-Step Methodology

A self-validating protocol for silica gel chromatography.

Step 1: Stationary Phase Preparation

• Action: Slurry-pack a glass column with 230–400 mesh silica gel using 100% hexanes. If you have experienced degradation issues with azides in the past, pre-treat the silica by adding 1–2% Triethylamine (TEA) to your hexanes (2[2]).

• Causality: Silica gel contains mildly acidic silanol groups that can catalyze the decomposition of sensitive azide moieties. TEA competitively binds to and neutralizes these acidic sites, ensuring the structural integrity of the compound during transit[2].

Step 2: Sample Loading

• Action: Dissolve the crude reaction mixture in the absolute minimum volume of hexanes. Apply it directly and evenly to the top of the silica bed using a glass pipette.

• Causality: The target molecule is highly non-polar due to its halogenated aromatic ring[1]. Loading the sample in a stronger solvent (like dichloromethane) will cause severe band broadening and lead to the co-elution of impurities. A concentrated, narrow loading band is critical for high-resolution separation.

Step 3: Isocratic Elution

• Action: Elute the column using 100% hexanes. If the compound is retained too strongly, cautiously increase the mobile phase polarity to a maximum of 99:1 Hexanes:Ethyl Acetate (3[3]).

• Causality: The combination of an aromatic ring, a fluorine atom, and an iodine atom renders this molecule exceptionally lipophilic. Stronger eluents will cause the compound to wash out at the solvent front alongside non-polar byproducts[3].

Step 4: Fraction Collection and Concentration

• Action: Collect small fractions. Concentrate the combined product fractions using a rotary evaporator with the water bath set strictly below 30°C.

• Causality: Aryl azides are prone to thermal decomposition via nitrogen extrusion (). Maintaining a low temperature prevents degradation and mitigates the risk of thermal runaway.

• Self-Validation: Post-purification, validate structural integrity by running a 19 F and 1 H NMR. The absence of a broad amine peak (resulting from unintended reduction) or polymeric baseline drift confirms the azide moiety survived the chromatography intact.

Critical Safety & Stability FAQs

Q: Is 1-Azido-4-fluoro-2-iodobenzene safe to isolate as a neat solid/oil? A: It depends entirely on your scale, governed by the "(C+O)/N Ratio" rule. For an organic azide to be considered manipulable and non-explosive, the ratio of (Carbon + Oxygen) atoms to Nitrogen atoms must be greater than 3.

• Calculation: 1-Azido-4-fluoro-2-iodobenzene (C 6​ H 3​ FIN 3​ ) has 6 Carbons, 0 Oxygens, and 3 Nitrogens. Ratio = 6 / 3 = 2.0 .

• Implication: A ratio of 2.0 falls into the "danger zone." While the aromatic ring provides some stability compared to alkyl azides, this compound should never be isolated neat in quantities exceeding 5 grams. It must be stored as a solution (< 1M) at sub-ambient temperatures[2],.

Q: What physical handling precautions are mandatory during purification? A: Never use metal spatulas or fritted glass funnels. Use plastic or ceramic spatulas for transfers, and use cotton or glass wool plugs instead of frits (4[4]).

• Causality: Friction against rough surfaces (like glass frits) or contact with transition metals can trigger the formation of shock-sensitive metal azides or induce localized frictional heating, leading to detonation[4].

Chromatography Troubleshooting Guide

Q: My compound is degrading on the column, resulting in poor recovery. How do I fix this? A: Azide decomposition on silica is a known phenomenon driven by the stationary phase's inherent acidity[2].

• Solution: Switch to a base-washed silica gel or add 1–2% Triethylamine (TEA) to your mobile phase[2]. The TEA will competitively bind to the acidic silanol groups, preventing them from interacting with the azide moiety.

Q: I cannot visualize the fractions on my TLC plate. Standard stains aren't working. What should I do? A: While 1-azido-4-fluoro-2-iodobenzene is UV-active, prolonged exposure to 254 nm UV light rapidly degrades aryl azides into nitrenes[4],. Furthermore, azides do not react with standard electrophilic stains (e.g., PMA, anisaldehyde).

• Solution: Use a two-step reduction-staining method. First, treat the TLC plate with a reducing agent (like triphenylphosphine or dithiothreitol) to reduce the azide to an amine. Then, stain with Ninhydrin and heat gently to visualize a distinct colored spot[2].

Quantitative Data & Parameter Summary

Parameter	Value / Specification	Mechanistic Causality / Implication
Molecular Formula	C 6​ H 3​ FIN 3​	Halogenation drives extreme lipophilicity; requires strictly non-polar eluents[1].
(C+O)/N Ratio	2.0	Indicates explosive potential; isolate <5g, store in solution[2],.
Stationary Phase	Silica Gel (230-400 mesh)	High surface area for resolution; may require TEA deactivation to prevent decay[2].
Mobile Phase	100% Hexanes to 99:1 Hex/EtOAc	Weak eluting power prevents the highly non-polar target from washing out[3].
Evaporation Temp	< 30°C	Prevents thermal decomposition and dangerous nitrogen gas extrusion.
TLC Visualization	Brief UV 254nm / Ninhydrin	Minimizes UV-induced nitrene formation; leverages amine conversion for staining[2],[4].

References

• Reddit (r/OrganicChemistry) - Aryl azides advice URL: [Link]

• Thieme-Connect - Product Class 35: Aryl Azides URL: [Link]

• Amazon AWS (Literature Excerpt) - Transition Metal-Free Catalytic Synthesis of 1,5-Diaryl-1,2,3-Triazoles URL:[Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 4. reddit.com [reddit.com]

Minimizing light sensitivity degradation in 1-Azido-4-fluoro-2-iodobenzene

Welcome to the dedicated technical support guide for 1-Azido-4-fluoro-2-iodobenzene. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting assistance and answers to frequently asked questions regarding the handling and application of this versatile chemical entity. Our focus is to empower you with the knowledge to minimize light sensitivity-induced degradation and ensure the integrity of your experiments.

Introduction to 1-Azido-4-fluoro-2-iodobenzene

1-Azido-4-fluoro-2-iodobenzene is a valuable reagent in modern chemical and biological sciences, finding applications in areas such as "click" chemistry, bioconjugation, and as a building block in medicinal chemistry.[1][2] Its trifunctional nature—bearing an azide, a fluorine atom, and an iodine atom on a phenyl ring—offers a unique combination of reactivity and utility.[1] However, the presence of the azide group, in particular, renders the molecule susceptible to degradation by external energy sources like light, heat, and mechanical shock.[3][4][5] This guide will specifically address the challenges posed by its light sensitivity.

Core Principles of Degradation

The primary mechanism of light-induced degradation for aryl azides, including 1-Azido-4-fluoro-2-iodobenzene, is photolysis. Upon absorption of ultraviolet (UV) light, the azide group loses a molecule of nitrogen gas (N₂) to form a highly reactive nitrene intermediate.[6][7][8] This nitrene can then undergo a variety of secondary reactions, leading to the formation of undesired byproducts and a reduction in the effective concentration of the starting material. The presence of an iodine atom can further influence the photochemical pathway due to the heavy atom effect, potentially facilitating the conversion of the initially formed singlet nitrene to a triplet state, which has different reactivity patterns.[9]

Troubleshooting Guide & FAQs

This section is structured to provide direct answers and actionable advice to common problems encountered during the use of 1-Azido-4-fluoro-2-iodobenzene.

Frequently Asked Questions

Q1: My click chemistry reaction is giving low yields. Could degradation of 1-Azido-4-fluoro-2-iodobenzene be the cause?

A1: Yes, low yields in click chemistry reactions are a classic symptom of azide degradation. The azide functional group is the reactive handle for the cycloaddition reaction with an alkyne.[1] If the azide has been degraded by light, there is simply less of it available to react, leading to diminished product formation.

Troubleshooting Steps:

• Assess Compound Integrity: Before starting your reaction, assess the purity of your 1-Azido-4-fluoro-2-iodobenzene stock. Refer to the protocol below for assessing compound integrity using HPLC.

• Protect from Light: During your experiment, ensure that all vessels containing the azide are protected from light by wrapping them in aluminum foil or using amber-colored vials.[10]

• Work in a Dimly Lit Area: When handling the pure compound or its solutions, work in a dimly lit area of the lab, avoiding direct sunlight or strong overhead lighting.[10]

Q2: I observe an unexpected, higher molecular weight band in my SDS-PAGE analysis after a photoaffinity labeling experiment. What could this be?

A2: This is often indicative of successful crosslinking, which is the intended outcome of a photoaffinity labeling experiment. The aryl azide, upon photoactivation, forms a nitrene that can covalently bond with nearby molecules, such as proteins.[6] However, if you see smearing or multiple unexpected bands, it could be due to non-specific crosslinking caused by premature degradation of the azide.

To ensure specificity:

• Controlled Photoactivation: Use a UV lamp with a specific wavelength appropriate for your aryl azide and control the irradiation time carefully.[11] Perform the irradiation on ice to prevent sample heating.[11]

• Fresh Solutions: Always prepare solutions of 1-Azido-4-fluoro-2-iodobenzene fresh before each experiment. Do not store solutions for extended periods, even in the dark, as slow degradation can still occur.

Q3: My NMR spectrum of the compound shows more peaks than expected. What are the likely degradation products?

A3: The appearance of unexpected peaks in an NMR spectrum is a strong indicator of degradation. While the exact degradation products can be complex and varied, the primary light-induced pathway involves the formation of a highly reactive nitrene. This nitrene can then lead to several downstream products, including:

• Amines: The nitrene can abstract hydrogen atoms from the solvent or other molecules to form the corresponding aniline (4-fluoro-2-iodoaniline). This is a common product of azide reduction.[12]

• Azo Compounds: Nitrenes can react with unreacted azide molecules to form azo-bridged dimers.

• Ring Expansion Products: The nitrene can rearrange to form azepines, which can then undergo further reactions.[13][14]

dot graph TD { bgcolor="#F1F3F4" node [shape=box, style="filled", fillcolor="#FFFFFF", fontcolor="#202124", fontname="Arial", fontsize=12]; edge [color="#5F6368", fontname="Arial", fontsize=10];

} Caption: Potential light-induced degradation pathways for 1-Azido-4-fluoro-2-iodobenzene.

Q4: What are the optimal storage conditions for 1-Azido-4-fluoro-2-iodobenzene?

A4: To maintain the integrity of the compound, adhere to the following storage protocol:

Parameter	Recommendation	Rationale
Temperature	-18°C or below[3][15]	Low temperatures slow down the rate of thermal decomposition.
Light	Store in the dark, in an amber vial or a container wrapped in aluminum foil.[4][15]	Prevents photolytic degradation.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen).	Minimizes oxidation and reaction with atmospheric moisture.
Container	Use plastic or glass containers. Avoid metal spatulas and containers.[3][4][16]	Azides can react with some metals to form highly unstable and explosive metal azides.[3]

Troubleshooting Workflow

If you suspect degradation of your 1-Azido-4-fluoro-2-iodobenzene, follow this systematic approach to diagnose and resolve the issue.

Experimental Protocols

Protocol 1: Assessment of 1-Azido-4-fluoro-2-iodobenzene Integrity by HPLC

This protocol provides a general method to assess the purity of your azide compound and detect the presence of degradation products.

Materials:

• 1-Azido-4-fluoro-2-iodobenzene sample

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade

• Formic acid (optional, for improved peak shape)

• HPLC system with a UV detector and a C18 column

Procedure:

• Sample Preparation:

  • Carefully weigh approximately 1 mg of 1-Azido-4-fluoro-2-iodobenzene in a dimly lit environment.

  • Dissolve the sample in 1 mL of ACN to create a 1 mg/mL stock solution.

  • Perform a serial dilution in ACN to a final concentration of approximately 10-50 µg/mL.

• HPLC Conditions (Example Method):

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase A: Water + 0.1% Formic Acid

  • Mobile Phase B: ACN + 0.1% Formic Acid

  • Gradient: Start with 50% B, ramp to 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions.

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Detection: UV at 254 nm

• Analysis:

  • A pure sample of 1-Azido-4-fluoro-2-iodobenzene should show a single major peak at a characteristic retention time.

  • The presence of additional peaks, especially those at earlier retention times (indicating more polar compounds like the corresponding amine), suggests degradation.

  • By comparing the chromatogram of a suspect sample to that of a fresh, reliable batch, you can quantify the extent of degradation.

Protocol 2: Safe Handling and Disposal

Handling:

• Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and nitrile gloves.[15][16]

• Ventilation: All manipulations should be performed in a certified chemical fume hood.[15]

• Avoid Incompatibilities:

  • Do not use metal spatulas for weighing or transferring the compound.[3][4][5]

  • Avoid contact with strong acids, which can form highly toxic and explosive hydrazoic acid.[3][4]

  • Do not use halogenated solvents like dichloromethane or chloroform, as they can form explosive di- and tri-azidomethane.[3][4]

• Light Protection: As emphasized throughout this guide, protect the compound from light at all times.

Disposal:

• Dedicated Waste: Collect all azide-containing waste in a dedicated, clearly labeled, non-metallic container.[4][17]

• Quenching (for small quantities): For residual amounts in reaction flasks, the azide can be carefully quenched. A common method is the Staudinger reduction, where a phosphine (like triphenylphosphine) is added to convert the azide to an aza-ylide, which can then be hydrolyzed to the amine.[12] This should only be performed by trained personnel.

• Waste Pickup: Dispose of azide waste through your institution's hazardous waste program. Never pour azide solutions down the drain.[16]

By understanding the inherent reactivity of 1-Azido-4-fluoro-2-iodobenzene and implementing these preventative and troubleshooting measures, you can significantly enhance the reliability and success of your experiments.

References

• Safe Handling of Azides. (2013, February 1). University of Pittsburgh Environmental Health and Safety. [Link]

• School of Chemistry SOP For Handling Azides And Other Potentially Explosive Materials. (2018, April). University College Dublin. [Link]

• Azides. (2022, May 18). University of Victoria Occupational Health, Safety & Environment. [Link]

• Information on Azide Compounds. Stanford University Environmental Health & Safety. [Link]

• Standard Operating Procedure: Sodium Azide and Organic Azides. UC Santa Barbara Environmental Health & Safety. [Link]

• Zhang, Y., Tan, J., & Chen, Y. (2023). Visible-light-induced protein labeling in live cells with aryl azides. RSC Chemical Biology, 4(3), 221-233. [Link]

• The photocatalysis pathway of aryl azides via the electron-transfer... ResearchGate. [Link]

• Easy Access to Functionalized Indolines and Tetrahydroquinolines via a Photochemical Cascade Cyclization Reaction. Journal of the American Chemical Society. [Link]

• Photochemical reactivity of azides. ResearchGate. [Link]

• (A) Proposed mechanism for the coupling of aryl azide 1 a and alcohol... ResearchGate. [Link]

• 5 Tips for Handling Photosensitive Reagents. (2024, October 31). Labtag Blog. [Link]

• Aryl Azides as Forgotten Electrophiles in the Van Leusen Reaction: A Multicomponent Transformation Affording 4-Tosyl-1-arylimidazoles. The Journal of Organic Chemistry. [Link]

• Ortho-Phosphinoarenesulfonamide-Mediated Staudinger Reduction of Aryl and Alkyl Azides. Molecules. [Link]

• Mechanistic Insights into the H2S-Mediated Reduction of Aryl Azides Commonly Used in H2S Detection. Journal of the American Chemical Society. [Link]

• Chemo- and Site-Selective Alkyl and Aryl Azide Reductions with Heterogeneous Nanoparticle Catalysts. ACS Catalysis. [Link]

• Supporting Information. Royal Society of Chemistry. [Link]

• Aryl azide photoreactivity. (A) Possible reaction mechanisms of the... ResearchGate. [Link]

• Iodine(III) in Photochemistry. A brief Overview. Preprints.org. [Link]

• Mechanistic Insights into the H2S-Mediated Reduction of Aryl Azides Commonly Used in H2S Detection. Journal of the American Chemical Society. [Link]

• Assay for ppm Levels of Azide in Drug Substances. LCGC International. [Link]

• Photoinitiated Rearrangement of Aromatic Azides to 2-Aminonicotinates. The Journal of Organic Chemistry. [Link]

• Development of Iodonium Salts into a Versatile Class of Bioconjugation Reagents. CORDIS, European Commission. [Link]

• 4-Iodoaniline: The Cornerstone of Innovative Solutions. (2025, August 20). Sarex Blog. [Link]

• Why 4-Iodoaniline Is a Crucial Building Block in Pharmaceutical Manufacturing. Sonalasynth. [Link]

• The Overlooked Photochemistry of Iodine in Aqueous Suspensions of Fullerene Derivatives. ACS Nano. [Link]

• Synthesis and Cycloaddition Reactions of 1-Azido-1,1,2,2-tetrafluoroethane. The Journal of Organic Chemistry. [Link]

• Continuous Flow Bioconjugations of NIR‐AZA Fluorophores via Strained Alkyne Cycloadditions with Intra‐Chip Fluorogenic Monitoring. Chemistry – A European Journal. [Link]

• Investigation of the Effect of Solvents on the Synthesis of Aza-flavanone from Aminochalcone Facilitated by Halogen Bonding. The Journal of Physical Chemistry A. [Link]

• Iodobenzene. Organic Syntheses. [Link]

• Innovative Peptide Bioconjugation Chemistry with Radionuclides: Beyond Classical Click Chemistry. Molecules. [Link]

• Synthesis, Stability and Reactivity of α‐Fluorinated Azidoalkanes. Chemistry – A European Journal. [Link]

• Synthesis of Bioconjugation Reagents for Use in Covalent Cross-Linking of Proteins by Azide–Alkyne Cycloaddition. Preprints.org. [Link]

• Fluorogenic Azidofluoresceins for Biological Imaging. ACS Chemical Biology. [Link]

• Fluoroazobenzenes on Liquid Crystalline Phase Stability and 2D (Planar) Actuation Properties of. Advanced Functional Materials. [Link]

• Visible Light Rewritable and Long‐Lived Colors in Cholesteric Liquid Crystals. University of Colorado Boulder. [Link]

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Reference Data & Comparative Studies

A Tale of Two Azides: A Comparative Guide to 1-azido-4-fluorobenzene and 1-azido-4-fluoro-2-iodobenzene in Click Chemistry

In the landscape of modern chemical biology and drug discovery, click chemistry stands as a cornerstone methodology, prized for its efficiency, selectivity, and biocompatibility.[1] At the heart of its most prominent variant, the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), is the azide functional group.[2] The choice of the azide-bearing reagent is not trivial; it dictates reaction kinetics, dictates potential for downstream functionalization, and can introduce unique functionalities into the target molecule.

This guide provides an in-depth comparison of two structurally related yet functionally distinct aryl azides: 1-azido-4-fluorobenzene and its halogenated counterpart, 1-azido-4-fluoro-2-iodobenzene . We will move beyond a simple cataloging of properties to explore the causal relationships between their structures and their performance in both copper-catalyzed and strain-promoted click chemistry, providing field-proven insights and actionable protocols for the discerning researcher.

The Contenders: Structure and Intrinsic Properties

At first glance, the two molecules are near-identical. Both are aryl azides, compounds where an azide group is attached to an aromatic ring.[3] They share a para-substituted fluorine atom, a common feature for introducing a ¹⁹F NMR handle for analytical purposes or for radiolabeling with ¹⁸F in positron emission tomography (PET).[4][5][6]

The critical distinction lies in the ortho-iodine atom present in 1-azido-4-fluoro-2-iodobenzene . This seemingly minor addition fundamentally alters the molecule's character, transforming it from a simple monofunctional labeling reagent into a versatile, bifunctional chemical scaffold.

Feature	1-azido-4-fluorobenzene	1-azido-4-fluoro-2-iodobenzene
Molecular Formula	C₆H₄FN₃	C₆H₃FIN₃
Molecular Weight	137.11 g/mol [7]	263.01 g/mol
Primary Functionality	Azide (-N₃)	Azide (-N₃)
Secondary Functionality	Fluorine (-F)	Fluorine (-F), Iodine (-I)
Key Distinction	Monofunctional click reagent	Bifunctional reagent for orthogonal chemistry

Performance in Click Chemistry: A Mechanistic Perspective

The performance of an azide in click chemistry is primarily governed by the electronic properties of its substituents. Both the copper-catalyzed (CuAAC) and the metal-free, strain-promoted (SPAAC) variants are sensitive to these electronic effects, albeit in different ways.

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction is a robust and highly reliable method for forming a stable 1,4-disubstituted 1,2,3-triazole linkage.[8][9] The reaction rate is significantly accelerated by copper(I), which coordinates with the alkyne partner.[2]

For aryl azides, the electronic demand is modest. However, the presence of electron-withdrawing groups, such as fluorine and iodine, on the aromatic ring can influence the reaction. These groups decrease the electron density on the azide moiety, which can subtly affect its interaction with the copper-acetylide intermediate. In practice, both 1-azido-4-fluorobenzene and its iodinated derivative are highly effective in CuAAC reactions, typically proceeding to high yields under standard conditions.

The true value of 1-azido-4-fluoro-2-iodobenzene in this context is not a significant change in click reactivity, but the preservation of the C-I bond. The carbon-iodine bond is a versatile synthetic handle for a plethora of cross-coupling reactions, such as Suzuki, Sonogashira, and Buchwald-Hartwig couplings. This orthogonality is paramount; the CuAAC reaction can be performed selectively without disturbing the iodo-substituent, which can then be used for a subsequent, different chemical transformation. This allows for the construction of complex molecular architectures in a stepwise and controlled manner.

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

SPAAC is the cornerstone of bioorthogonal chemistry, enabling the ligation of molecules in living systems without the need for a cytotoxic copper catalyst.[10][11] The reaction relies on the high ring strain of a cyclooctyne to dramatically accelerate the cycloaddition.[12]

In SPAAC, the electronic nature of the azide plays a much more pronounced role. The reaction rate is significantly enhanced by the use of electron-deficient azides.[13] The electron-withdrawing fluorine and iodine atoms in 1-azido-4-fluoro-2-iodobenzene work in concert to lower the energy of the azide's Lowest Unoccupied Molecular Orbital (LUMO). This creates a more favorable orbital interaction with the Highest Occupied Molecular Orbital (HOMO) of the strained alkyne, leading to a substantial acceleration of the reaction rate compared to less electron-deficient aryl azides like 1-azido-4-fluorobenzene.

Researchers have found that multifluorinated aryl azides, in particular, hold great potential for developing improved bioorthogonal reactions due to the high electronegativity and small steric footprint of fluorine.[14] The addition of an iodine atom further enhances this electron-withdrawing effect.

Visualization of Reaction Mechanisms

To better understand the processes discussed, the following diagrams illustrate the catalytic cycle of CuAAC and the mechanism of SPAAC.

Caption: Catalytic cycle of the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Caption: Concerted mechanism of the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).

Decision Workflow: Which Azide for Your Application?

The choice between these two reagents is dictated entirely by the experimental goal. The following workflow provides a logical guide for selection.

Sources

• 1. Azide-alkyne Huisgen cycloaddition - Wikipedia [en.wikipedia.org]
• 2. Click Chemistry [organic-chemistry.org]
• 3. Buy 1-Azido-4-fluoro-2-iodobenzene (EVT-12445541) [evitachem.com]
• 4. orbi.uliege.be [orbi.uliege.be]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. 1-Azido-4-fluorobenzene | C6H4FN3 | CID 10887974 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. moodle2.units.it [moodle2.units.it]
• 10. Clicking in harmony: exploring the bio-orthogonal overlap in click chemistry - RSC Advances (RSC Publishing) DOI:10.1039/D4RA00494A [pubs.rsc.org]
• 11. Bioorthogonal chemistry - Wikipedia [en.wikipedia.org]
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• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]

A Comparative Guide to the Reactivity of 1-Azido-4-fluoro-2-iodobenzene vs. Brominated Analogs in Chemoselective Cross-Coupling

For researchers and drug development professionals, the strategic selection of polyfunctional building blocks is critical for efficient library synthesis. Halogenated aryl azides—specifically 1-Azido-4-fluoro-2-iodobenzene and its brominated analog, 1-Azido-2-bromo-4-fluorobenzene —are highly prized scaffolds. They offer three distinct vectors for functionalization: an azide group for click chemistry, a halogen for transition-metal-catalyzed cross-coupling, and a fluorine atom that serves as an NMR handle and bioisostere.

However, the choice between the iodo- and bromo-derivatives is not merely a matter of availability; it fundamentally dictates the success of the synthetic pathway. This guide objectively compares the reactivity of these two analogs, providing mechanistic insights, comparative performance data, and self-validating experimental protocols for chemoselective functionalization.

Mechanistic Causality: The Iodo Advantage in Azide Chemistry

The core challenge in utilizing halogenated aryl azides lies in the inherent sensitivity of the azide ( −N3​ ) group. Azides are susceptible to two major degradation pathways during standard palladium-catalyzed cross-coupling[1]:

• Thermal Degradation: At elevated temperatures (typically >60–80 °C), aryl azides can extrude nitrogen gas ( N2​ ) to form highly reactive, unstable nitrenes.

• Staudinger Reduction: Electron-rich phosphine ligands, often required to activate less reactive carbon-halogen bonds, can nucleophilically attack the azide, reducing it to an amine or forming an aza-ylide.

Why 1-Azido-4-fluoro-2-iodobenzene Outperforms the Bromo Analog

The reactivity of an aryl halide in the rate-determining oxidative addition step of a cross-coupling cycle is inversely proportional to its bond dissociation energy (BDE)[2].

• Carbon-Iodine (C–I) Bond: ~65 kcal/mol.

• Carbon-Bromine (C–Br) Bond: ~81 kcal/mol.

Because the C–I bond in 1-Azido-4-fluoro-2-iodobenzene is significantly weaker, oxidative addition to Palladium(0) occurs rapidly at room temperature [3]. This allows the Suzuki-Miyaura or Sonogashira coupling to proceed under mild, often ligandless (or low-phosphine) conditions, perfectly preserving the delicate azide group.

Conversely, the C–Br bond in 1-Azido-2-bromo-4-fluorobenzene[4] typically requires heating (>60 °C) or the addition of strong, electron-rich phosphine ligands (e.g., P(t-Bu)3​ ) to drive oxidative addition. These harsher conditions drastically increase the risk of azide decomposition, leading to poor chemoselectivity and complex reaction mixtures.

Chemoselective Pd-catalyzed cycle preserving the azide group at room temperature.

Comparative Performance Data

The following table summarizes the quantitative performance differences between the iodo and bromo analogs in a standard Suzuki-Miyaura cross-coupling with phenylboronic acid[2][5].

Substrate	Target Reaction	Catalyst / Ligand System	Temp	Time	Yield	Azide Integrity
1-Azido-4-fluoro-2-iodobenzene	Suzuki-Miyaura	Pd(dppf)Cl2​ (No extra ligand)	25 °C	4 h	>90%	Intact (>98% recovery)
1-Azido-2-bromo-4-fluorobenzene	Suzuki-Miyaura	Pd(dppf)Cl2​ (No extra ligand)	25 °C	24 h	<15%	Intact (Unreacted)
1-Azido-2-bromo-4-fluorobenzene	Suzuki-Miyaura	Pd2​(dba)3​ / P(t-Bu)3​	80 °C	6 h	~45%	Degraded (Nitrene/Amine byproducts)

Data Synthesis: The iodo-analog provides a virtually quantitative yield at room temperature, maintaining complete chemoselectivity. The bromo-analog forces a compromise: low temperatures yield no product, while high temperatures/strong ligands destroy the functional group of interest.

Self-Validating Experimental Protocols

To leverage the chemoselectivity of 1-Azido-4-fluoro-2-iodobenzene, the following two-step workflow outlines a room-temperature Suzuki-Miyaura coupling followed by a Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Protocol A: Room-Temperature Suzuki-Miyaura Coupling

Objective: Form a C–C bond at the iodine position while preventing azide reduction.

• Preparation & Degassing: In a Schlenk flask, combine Toluene and H2​O (10:1 ratio). Sparge with Argon for 15 minutes.

  • Causality: Pd(0) active species are highly susceptible to oxidation. Degassing prevents catalyst deactivation, ensuring the reaction has enough kinetic energy to proceed at room temperature without thermal forcing.

• Reagent Addition: Add 1-Azido-4-fluoro-2-iodobenzene (1.0 eq), phenylboronic acid (1.2 eq), and K3​PO4​ (2.0 eq).

  • Causality: K3​PO4​ is chosen over stronger bases (like NaOtBu ) because strong nucleophiles can induce side reactions with the azide or cause premature protodeboronation of the boronic acid.

• Catalyst Initiation: Add Pd(dppf)Cl2​ (5 mol%). Stir at 25 °C for 4 hours under Argon.

  • Causality: Pd(dppf)Cl2​ is a robust, bidentate precatalyst. The bidentate nature of dppf prevents the phosphine from dissociating and acting as a nucleophile against the azide (preventing the Staudinger side-reaction).

• Self-Validation (IR Spectroscopy): Post-extraction, analyze the crude organic layer via IR spectroscopy.

  • Validation Check: A strong, sharp absorption band at ~2110 cm⁻¹ must be present. This definitively confirms the azide group survived the cross-coupling intact. Disappearance of this peak indicates procedural failure (e.g., accidental heating).

Protocol B: Sequential CuAAC (Click) Reaction

Objective: Utilize the preserved azide to form a triazole linkage.

• Reaction Setup: Dissolve the biaryl azide intermediate from Protocol A in a 1:1 mixture of t -Butanol and H2​O . Add a terminal alkyne (1.1 eq).

• Catalyst Generation: Add Copper(II) sulfate pentahydrate (5 mol%) followed by Sodium Ascorbate (10 mol%).

  • Causality: Sodium ascorbate reduces Cu(II) to the catalytically active Cu(I) in situ. Generating Cu(I) this way prevents the disproportionation and oxidation issues associated with using direct Cu(I) salts, ensuring a rapid, high-yielding cycloaddition at room temperature.

• Isolation: Stir for 2 hours at room temperature, extract with EtOAc, and purify via silica gel chromatography.

Sequential workflow: Room-temperature Suzuki coupling followed by CuAAC click reaction.

Conclusion

When designing synthetic routes that require both cross-coupling and click chemistry, the choice of halogen is paramount. While brominated analogs like 1-Azido-2-bromo-4-fluorobenzene may be perceived as cost-effective, their lower reactivity necessitates harsh conditions that are fundamentally incompatible with the thermal and chemical sensitivity of the azide group.

1-Azido-4-fluoro-2-iodobenzene provides a superior, self-validating pathway. By exploiting the low bond dissociation energy of the C–I bond, researchers can achieve quantitative cross-coupling at room temperature, perfectly preserving the azide for downstream functionalization. This chemoselectivity minimizes step-count, eliminates complex purification of degraded byproducts, and accelerates the development of complex pharmaceutical scaffolds.

References

• Calpaclab. "1-azido-2-bromo-4-fluorobenzene, 98% Purity". Calpaclab Catalog. Available at: [Link]

• Sigma-Aldrich. "Palladium-catalyzed Cross-coupling Reactions". Sigma-Aldrich Technical Library. Available at:[Link]

• The Nobel Prize. "PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS". NobelPrize.org. Available at: [Link]

• National Institutes of Health (NIH). "Aryl diazonium intermediates enable mild DNA-compatible C–C bond formation for medicinally relevant combinatorial library synthesis". PMC. Available at: [Link]

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• 5. Palladium-catalyzed Cross-coupling Reactions [sigmaaldrich.cn]

A Comparative Guide to High-Performance Liquid Chromatography (HPLC) Validation for the Purity of 1-Azido-4-fluoro-2-iodobenzene

Introduction: Beyond the Purity Number

In the landscape of pharmaceutical development, the purity of starting materials and intermediates is not merely a number on a certificate of analysis; it is the foundation upon which the safety and efficacy of the final active pharmaceutical ingredient (API) are built. 1-Azido-4-fluoro-2-iodobenzene is a key building block, a trifunctionalized benzene ring offering versatile handles for complex molecular synthesis. Its inherent reactivity, attributed to the azido group, and the presence of multiple halogens, demand a rigorous, well-understood, and validated analytical method to ensure its quality.

This guide provides a comprehensive comparison and detailed protocol for the validation of a reverse-phase HPLC (RP-HPLC) method for determining the purity of 1-Azido-4-fluoro-2-iodobenzene. We will move beyond a simple checklist of validation parameters, delving into the scientific rationale behind methodological choices and establishing a framework for a robust, self-validating analytical system. The objective of validating an analytical procedure is to demonstrate that it is suitable for its intended purpose.[1][2] This guide is designed for researchers, analytical scientists, and drug development professionals who require a field-proven approach to method validation.

Part 1: Strategic Method Development for a Complex Intermediate

A common pitfall in intermediate analysis is the direct application of generic or API-specific HPLC methods.[3] An effective method for 1-Azido-4-fluoro-2-iodobenzene must be tailored to its unique physicochemical properties.

Column Selection: A Comparison of Stationary Phases

The choice of stationary phase is the most critical factor influencing selectivity. While the C18 (octadecylsilane) column is the workhorse of RP-HPLC, alternative phases can offer superior performance for halogenated aromatic compounds.

• C18 (L1 Packing): The default choice, offering excellent hydrophobic retention. It is a reliable starting point for initial method development.

• Phenyl-Hexyl (L11 Packing): This phase provides alternative selectivity through π-π interactions with the aromatic ring of the analyte, in addition to hydrophobic interactions. This can be highly effective in separating isomers or closely related aromatic impurities.

• Pentafluorophenyl (PFP, L43 Packing): PFP phases are particularly adept at separating halogenated compounds and positional isomers.[4] They offer a combination of hydrophobic, aromatic, and dipole-dipole interactions, which can significantly enhance resolution for complex mixtures of halogenated aromatics.[4]

Recommendation: Begin development with a C18 column due to its versatility. If co-elution of impurities is observed, a PFP or Phenyl-Hexyl column should be evaluated to exploit alternative separation mechanisms.

Mobile Phase and Detection

• Mobile Phase: A typical mobile phase for this compound would consist of a mixture of acetonitrile (ACN) or methanol (MeOH) and water. A buffered aqueous phase (e.g., phosphate or acetate buffer, pH 2.5-4.0) is recommended to ensure consistent peak shapes and retention times by suppressing the ionization of any acidic or basic functional groups on the analyte or impurities.

• Detector: A Diode Array Detector (DAD) or UV-Vis detector is ideal. A full UV scan of 1-Azido-4-fluoro-2-iodobenzene should be performed to determine the wavelength of maximum absorbance (λ-max) for optimal sensitivity. This also allows for peak purity analysis, a crucial aspect of specificity.

Part 2: The Validation Workflow: An Integrated Approach

HPLC method validation is not a linear sequence of tests but an integrated system of experiments designed to build confidence in the method's performance. The core validation characteristics are defined by the International Council for Harmonisation (ICH) guideline Q2(R1).[1][2][5]

Caption: Integrated workflow for HPLC method validation.

Specificity and Forced Degradation Studies

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[2] For a purity method, this is best demonstrated through forced degradation studies, which intentionally stress the sample to generate potential degradation products.[6][7] This ensures the method is "stability-indicating."

• Prepare Stock Solutions: Prepare a stock solution of 1-Azido-4-fluoro-2-iodobenzene in a suitable solvent (e.g., ACN/Water 50:50) at a concentration of ~1 mg/mL.

• Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1N HCl. Heat at 80°C for 8 hours. Cool, neutralize with 1N NaOH, and dilute to a final concentration of ~0.1 mg/mL.

• Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1N NaOH. Heat at 80°C for 8 hours. Cool, neutralize with 1N HCl, and dilute to a final concentration of ~0.1 mg/mL.

• Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 30% H₂O₂. Store at room temperature for 24 hours. Dilute to a final concentration of ~0.1 mg/mL.

• Thermal Degradation: Store the solid compound in an oven at 105°C for 48 hours. Prepare a solution at ~0.1 mg/mL.

• Photolytic Degradation: Expose the solid compound to UV light (e.g., 254 nm) for 24 hours. Prepare a solution at ~0.1 mg/mL.

• Analysis: Analyze an unstressed sample and all stressed samples by HPLC with a DAD detector.

Acceptance Criteria: The method is specific if the main peak for 1-Azido-4-fluoro-2-iodobenzene is resolved from all degradation product peaks with a resolution (Rs) of >1.5. Peak purity analysis (using DAD) should pass for the main peak in all chromatograms where it is present. A target degradation of 5-20% is ideal to demonstrate separation without completely consuming the parent compound.[8]

Linearity and Range

Linearity demonstrates that the method's response is directly proportional to the analyte concentration over a specific range.

• Prepare Standards: Prepare a series of at least five calibration standards from a stock solution, covering the expected working range. For a purity assay, this is typically 80% to 120% of the target concentration (e.g., 0.1 mg/mL). A common range might be 0.08, 0.09, 0.10, 0.11, and 0.12 mg/mL.

• Injection: Inject each standard in triplicate.

• Analysis: Plot the average peak area against the concentration. Perform a linear regression analysis.

Acceptance Criteria: The correlation coefficient (R²) should be ≥ 0.999. The y-intercept should be close to zero.

Accuracy

Accuracy is the closeness of the test results to the true value. It is typically assessed by a recovery study using spiked samples.

• Prepare Samples: Prepare samples in triplicate at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration) by spiking a known amount of 1-Azido-4-fluoro-2-iodobenzene into a placebo or a mixture of known impurities, if available.

• Analysis: Analyze the samples and calculate the percentage recovery. Recovery (%) = (Measured Concentration / Spiked Concentration) x 100

Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0% at each concentration level.

Precision

Precision expresses the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample. It is evaluated at two levels:

• Repeatability (Intra-assay precision): Precision over a short interval with the same analyst and equipment.

• Intermediate Precision: Precision within the same laboratory but on different days, with different analysts, or on different equipment.

• Repeatability: Prepare six individual samples at 100% of the target concentration. Analyze them and calculate the Relative Standard Deviation (RSD) of the purity results.

• Intermediate Precision: A second analyst should repeat the repeatability experiment on a different day using a different HPLC system if possible.

• Analysis: Calculate the RSD for the second set of six samples and also for all 12 samples combined.

Acceptance Criteria: The RSD for repeatability should be ≤ 1.0%. The RSD for intermediate precision (all 12 results) should be ≤ 2.0%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD is the lowest amount of analyte that can be detected but not necessarily quantitated, while LOQ is the lowest amount that can be determined with acceptable precision and accuracy.[2]

• Determine Noise: Inject a blank solution multiple times and determine the baseline noise in a region close to the expected retention time of the analyte.

• Determine Signal: Prepare and inject a series of dilute solutions of the analyte.

• Calculation:

  • LOD: The concentration that yields a signal-to-noise (S/N) ratio of approximately 3:1.

  • LOQ: The concentration that yields a S/N ratio of approximately 10:1.

• Confirmation: The LOQ should be confirmed by preparing a sample at this concentration and demonstrating that it can be analyzed with adequate precision (e.g., RSD ≤ 10%).

Robustness

Robustness measures the method's capacity to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.

• Identify Parameters: Select critical HPLC parameters to vary, such as:

  • Flow Rate (e.g., ± 0.1 mL/min)

  • Column Temperature (e.g., ± 5°C)

  • Mobile Phase Composition (e.g., ± 2% organic component)

  • Mobile Phase pH (e.g., ± 0.2 units)

• Analysis: Analyze a system suitability solution under each modified condition.

• Evaluation: Evaluate the effect on system suitability parameters (e.g., retention time, resolution, tailing factor).

Acceptance Criteria: System suitability criteria (e.g., resolution > 2.0, tailing factor < 1.5) must be met under all varied conditions.

Part 3: Data Summary and Interpretation

Quantitative data from validation experiments should be summarized in clear, concise tables for easy comparison and reporting.

Table 1: Comparison of Chromatographic Columns (Hypothetical Data)

Parameter	C18 Column	Phenyl-Hexyl Column	PFP Column
Resolution (Rs) between Parent and Critical Impurity Pair	1.4	1.9	2.8
Tailing Factor (Tf) for Parent Peak	1.2	1.1	1.0
Retention Time (min)	8.5	9.2	11.3
Conclusion	Marginal Separation	Acceptable Separation	Optimal Separation

Table 2: Summary of Validation Results for PFP Column Method (Hypothetical Data)

Validation Parameter	Result	Acceptance Criteria	Status
Specificity	Rs > 2.0 for all degradants	Rs > 1.5	Pass
Linearity (R²)	0.9998	≥ 0.999	Pass
Range (mg/mL)	0.08 - 0.12	80% - 120% of nominal	Pass
Accuracy (% Recovery)	99.1% - 101.3%	98.0% - 102.0%	Pass
Precision (Repeatability RSD)	0.45%	≤ 1.0%	Pass
Precision (Intermediate RSD)	0.82%	≤ 2.0%	Pass
LOQ (µg/mL)	0.5	Reportable	Pass
Robustness	System suitability met	System suitability met	Pass

Part 4: Conclusion: A Foundation for Quality

This guide has outlined a comprehensive and scientifically-grounded approach to validating an HPLC method for the purity of 1-Azido-4-fluoro-2-iodobenzene. By moving beyond rote execution of ICH parameters and focusing on the rationale behind column selection, the importance of stability-indicating forced degradation studies, and a systematic evaluation of performance characteristics, a truly robust and reliable method can be established. This validated method serves as a critical tool in the quality control process, ensuring that this key intermediate meets the stringent requirements necessary for the development of safe and effective pharmaceuticals.

Caption: Logical flow from analyte properties to a validated method.

References

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology.
• Development of forced degradation and stability indicating studies of drugs—A review, National Center for Biotechnology Inform
• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry, U.S.
• ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1).
• ICH Q2 Analytical Method Valid
• Quality Guidelines, ICH.
• Pharmaceutical Forced Degradation Studies with Regulatory Consider
• Analytical Method Development for Intermediate Purity & Impurities, Tianming Pharmaceuticals.
• How To Overcome The Critical Challenges Faced In Forced Degrad
• Forced Degrad
• Fluorinated HPLC Phases - Looking Beyond C18 for Reversed-Phase HPLC, Chrom

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• 2. database.ich.org [database.ich.org]
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• 4. chromatographyonline.com [chromatographyonline.com]
• 5. fda.gov [fda.gov]
• 6. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. scispace.com [scispace.com]

Deconstructing 1-Azido-4-fluoro-2-iodobenzene: A Comparative Guide to its Mass Spectrometry Fragmentation

In the landscape of modern drug discovery and materials science, the precise structural elucidation of novel chemical entities is paramount. Aryl azides, particularly those bearing multiple halogen substituents, present a unique analytical challenge due to their inherent reactivity and complex fragmentation behavior under mass spectrometric analysis. This guide provides an in-depth analysis of the predicted electron ionization mass spectrometry (EI-MS) fragmentation pattern of 1-Azido-4-fluoro-2-iodobenzene, a compound of interest in synthetic chemistry.[1] By comparing its expected fragmentation with that of analogous compounds, we offer a predictive framework for researchers and a robust protocol for its experimental characterization.

The Analytical Challenge: Understanding Aryl Azide Fragmentation

Aryl azides are known for their characteristic fragmentation pathway initiated by the loss of a neutral nitrogen molecule (N₂), a highly stable entity. This initial fragmentation is a key diagnostic feature. The resulting aryl nitrene radical cation is often highly reactive and can undergo various rearrangements and further fragmentation, influenced significantly by the nature and position of other substituents on the aromatic ring.[2][3][4]

Predicted Fragmentation Cascade of 1-Azido-4-fluoro-2-iodobenzene

The molecular weight of 1-Azido-4-fluoro-2-iodobenzene (C₆H₃FIN₃) is 278.94 g/mol . Under electron ionization, we anticipate a fragmentation cascade governed by the interplay of the azide, fluoro, and iodo substituents.

Initial Fragmentation:

The primary and most facile fragmentation step is the loss of a nitrogen molecule (N₂), with a mass of 28 Da.[2] This will result in a radical cation at m/z 251.

• [M]⁺• (m/z 279) → [M - N₂]⁺• (m/z 251) + N₂

Secondary Fragmentation Pathways:

The subsequent fragmentation of the [M - N₂]⁺• ion (m/z 251) is where the influence of the halogen substituents becomes critical. We can predict several competing pathways:

• Loss of Iodine Radical (I•): The carbon-iodine bond is relatively weak and prone to cleavage.[5] Loss of an iodine radical (127 Da) from the m/z 251 fragment would yield an ion at m/z 124.

  • [C₆H₃FN]⁺• (m/z 251) → [C₆H₃FN]⁺ (m/z 124) + I•

• Loss of Hydrogen Cyanide (HCN): A common fragmentation pathway for aromatic amines and related compounds involves the expulsion of HCN (27 Da).[2] This could occur from the m/z 124 fragment.

  • [C₆H₃FN]⁺ (m/z 124) → [C₅H₂F]⁺ (m/z 97) + HCN

• Loss of Fluorine Radical (F•): While the carbon-fluorine bond is strong, fragmentation involving the loss of a fluorine radical (19 Da) might be observed, particularly at higher ionization energies.

  • [C₆H₃FN]⁺• (m/z 251) → [C₆H₃IN]⁺• (m/z 232) + F•

Illustrative Fragmentation Pathway:

Caption: Predicted major fragmentation pathway for 1-Azido-4-fluoro-2-iodobenzene.

Comparative Analysis with Related Structures

To substantiate our predictions, we can compare the expected fragmentation pattern with known data for structurally similar molecules.

Comparison with Aryl Azides

Studies on various substituted phenyl azides have consistently shown the initial loss of N₂ as the primary fragmentation event.[2] The subsequent fragmentation is then directed by the remaining substituents. For instance, the mass spectra of tolyl azides exhibit further fragmentation of the resulting tolyl nitrene ion.[2] This supports our prediction of a dominant [M - N₂]⁺• peak for 1-azido-4-fluoro-2-iodobenzene.

Comparison with Halogenated Aromatics: The Case of Iodobenzene

The fragmentation of iodobenzene is characterized by the facile cleavage of the C-I bond, leading to a prominent phenyl cation (C₆H₅⁺) at m/z 77 and an iodine cation (I⁺) at m/z 127.[5] This known behavior of iodo-substituted aromatics strengthens the prediction of iodine loss in the fragmentation of our target molecule.

Comparison with 2-Fluoro-4-iodoaniline

A valuable comparison can be made with 2-fluoro-4-iodoaniline, which represents the core structure of our target molecule after the reduction of the azide group. The mass spectrum of 2-fluoro-4-iodoaniline shows a molecular ion peak at m/z 237.[6] Key fragments are observed at m/z 110 and 83.[6] The fragment at m/z 110 likely corresponds to the loss of an iodine atom from the molecular ion. This observation directly supports our hypothesis of iodine loss as a significant fragmentation pathway.

Compound	Molecular Ion (m/z)	Key Fragments (m/z)	Interpretation
1-Azido-4-fluoro-2-iodobenzene (Predicted)	279	251, 124, 97	Initial loss of N₂, followed by loss of I• and then HCN.
Substituted Phenyl Azides	Varies	[M-28]⁺•	Consistent initial loss of N₂.[2]
Iodobenzene	156	77, 127	Facile C-I bond cleavage.[5]
2-Fluoro-4-iodoaniline	237	110, 83	Loss of iodine is a prominent fragmentation.[6]

Recommended Experimental Protocol

To acquire a high-quality mass spectrum of 1-Azido-4-fluoro-2-iodobenzene, the following experimental setup using a standard Electron Ionization Gas Chromatography-Mass Spectrometer (EI-GC-MS) is recommended.

Workflow for EI-GC-MS Analysis:

Caption: Recommended workflow for the EI-GC-MS analysis of 1-Azido-4-fluoro-2-iodobenzene.

Step-by-Step Methodology:

• Sample Preparation: Dissolve a small amount of 1-Azido-4-fluoro-2-iodobenzene in a volatile organic solvent such as dichloromethane or ethyl acetate to a concentration of approximately 1 mg/mL.

• Gas Chromatography (GC) Conditions:

  • Injector: Set to 250°C with a split ratio of 20:1.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Column: A non-polar capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane).

  • Oven Program: Start at 50°C, hold for 2 minutes, then ramp at 10°C/min to 280°C and hold for 5 minutes.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Electron Energy: 70 eV. This is a standard energy that provides reproducible fragmentation patterns and allows for comparison with library spectra.[7]

  • Ion Source Temperature: 230°C.

  • Mass Range: Scan from m/z 40 to 350.

Rationale for Experimental Choices:

• GC-MS: This technique is ideal for the analysis of volatile and thermally stable compounds like 1-Azido-4-fluoro-2-iodobenzene, providing both separation and structural information.

• Electron Ionization (70 eV): This standard ionization energy induces reproducible and extensive fragmentation, which is crucial for structural elucidation.[7]

• Non-polar GC Column: A DB-5ms or similar column is a good starting point for the separation of a wide range of organic molecules.

Conclusion

The mass spectrometry fragmentation of 1-Azido-4-fluoro-2-iodobenzene is predicted to be dominated by an initial loss of molecular nitrogen, a hallmark of aryl azides. Subsequent fragmentation is likely to involve the loss of an iodine radical, reflecting the lability of the C-I bond. This predicted pattern is well-supported by the known fragmentation behavior of related aryl azides and halogenated aromatic compounds. The provided experimental protocol offers a robust starting point for researchers seeking to confirm these predictions and obtain a definitive mass spectrum of this intriguing molecule. A thorough understanding of these fragmentation pathways is essential for the unambiguous identification and characterization of such compounds in complex matrices.

References

• ResearchGate. (n.d.). Benchmark measurement of iodobenzene ion fragmentation rates. Retrieved from [Link]

• YouTube. (2023, January 26). Mass Fragmentation of Aromatic Compounds and Phenols/ Mass spectrometry. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Fluoro-4-iodoaniline. PubChem. Retrieved from [Link]

• Abramovitch, R. A., Kyba, E. P., & Scriven, E. F. V. (1971). Mass Spectrometry of Aryl Azides. The Journal of Organic Chemistry, 36(25), 3796–3802.

• ACS Publications. (2005, February 10). Quantification of Aromatic and Halogenated Hydrocarbons and Alcohol Mixtures at the Elemental, Structural, and Parent Molecular Ion Level. Analytical Chemistry. Retrieved from [Link]

• Andrade, R. O., Reva, I., & Fausto, R. (2021).

• ResearchGate. (n.d.). Mass spectrometry of aryl azides. Retrieved from [Link]

• ACS Publications. (2005, February 10). Quantification of Aromatic and Halogenated Hydrocarbons and Alcohol Mixtures at the Elemental, Structural, and Parent Molecular Ion Level. Analytical Chemistry. Retrieved from [Link]

• PMC. (2021, May 29). Substituent Effects on EI-MS Fragmentation Patterns of 5-Allyloxy-1-aryl-tetrazoles and 4.... Retrieved from [Link]

• ResearchGate. (n.d.). Substituent Effects on EI-MS Fragmentation Patterns of 5-Allyloxy-1-aryl-tetrazoles and 4-Allyl-1-aryl-tetrazole-5-ones; Correlation with UV-Induced Fragmentation Channels. Retrieved from [Link]

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Benchmarking 1-Azido-4-fluoro-2-iodobenzene for in vitro bioorthogonal labeling

An In-Depth Technical Guide to Benchmarking 1-Azido-4-fluoro-2-iodobenzene for In Vitro Bioorthogonal Labeling

Bioorthogonal chemistry refers to a class of high-yielding, selective reactions that can proceed within complex biological environments without interfering with or being influenced by native biochemical processes.[1][2] This powerful strategy allows for the precise chemical modification of biomolecules in their natural setting. The methodology is typically a two-step process:

• Incorporation of a Chemical Reporter: A biomolecule of interest is tagged with a small, abiotic functional group (the "reporter") through metabolic, enzymatic, or genetic means.[2][3] The azide group (-N₃) is a premier chemical reporter due to its small size, metabolic stability, and near-total absence in biological systems, ensuring its orthogonality.[2][4]

• Bioorthogonal Ligation: The azide-tagged biomolecule is then selectively reacted with a probe molecule (e.g., a fluorophore, biotin, or drug conjugate) that bears a complementary functional group.[5]

This guide focuses on 1-azido-4-fluoro-2-iodobenzene, a trifunctional aryl azide that offers unique potential for multimodal labeling applications.

Spotlight on 1-Azido-4-fluoro-2-iodobenzene: A Trifunctional Reagent

1-Azido-4-fluoro-2-iodobenzene is an aromatic compound featuring three key functional groups on a benzene scaffold: an azide, a fluorine atom, and an iodine atom.[6] Its synthesis generally involves sequential azidation, fluorination, and iodination steps on an aromatic precursor.[6] The utility of this molecule in bioorthogonal chemistry stems from the distinct reactivity of each functional group:

• Azide Group (-N₃): Serves as the primary bioorthogonal handle for ligation via azide-alkyne cycloaddition reactions.

• Iodine Atom (-I): The ortho-iodine substituent can be leveraged for subsequent synthetic modifications or, more critically, for radioiodination with isotopes like ¹²³I, ¹²⁵I, or ¹³¹I, enabling radiolabeling applications.

• Fluorine Atom (-F): The fluorine atom can serve as a site for radiofluorination, particularly with the PET imaging isotope ¹⁸F, or can be used to modulate the electronic properties of the molecule.[7]

This trifunctional nature positions 1-azido-4-fluoro-2-iodobenzene as a versatile building block for creating sophisticated probes for multimodal analysis (e.g., combined fluorescence and radiological detection).

Comparative Analysis of Azide-Based Bioorthogonal Reactions

The performance of 1-azido-4-fluoro-2-iodobenzene as a labeling reagent is defined by the bioorthogonal reaction in which it participates. The three primary reactions for azide reporters are the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), and the Staudinger Ligation.[2]

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

Often referred to as "Click Chemistry," CuAAC is the reaction between a terminal alkyne and an azide to form a highly stable 1,4-disubstituted triazole.[5][8] The reaction is dramatically accelerated by a copper(I) catalyst.[9]

• Advantages: CuAAC boasts exceptionally fast reaction kinetics and high efficiency, making it extremely reliable for in vitro applications like labeling proteins in cell lysates.[1][10]

• Limitations: The primary drawback is the cytotoxicity of the copper catalyst, which largely precludes its use in living cells.[10] For in vitro experiments, this is less of a concern, although copper can still promote the formation of reactive oxygen species (ROS) that may damage sensitive biomolecules.[11][12] The use of copper-chelating ligands like THPTA is crucial to stabilize the Cu(I) oxidation state and mitigate this damage.[11][13]

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

To overcome the toxicity of CuAAC, SPAAC was developed. This reaction utilizes a strained cyclooctyne (e.g., BCN, DIBO, DBCO), where the high ring strain provides the energy to drive the cycloaddition with an azide without a catalyst.[2][14]

• Advantages: SPAAC is completely copper-free, making it the gold standard for labeling in living cells and organisms.[14][15]

• Limitations: The reaction kinetics of SPAAC are generally slower than CuAAC.[1] Furthermore, some highly reactive strained alkynes can exhibit off-target reactivity with nucleophiles like cysteine.[10] The cyclooctyne reagents are also bulkier than simple alkynes, which can sometimes impact solubility or steric accessibility.

Staudinger Ligation

The Staudinger ligation is a reaction between an azide and a specifically engineered triarylphosphine, resulting in a stable amide bond.[16]

• Advantages: It is highly bioorthogonal and biocompatible.[16]

• Limitations: Its primary disadvantage is its very slow reaction kinetics, which has limited its widespread adoption in favor of the much faster azide-alkyne cycloaddition reactions.[1][5]

Quantitative Performance Benchmarking

The choice of bioorthogonal strategy is dictated by the experimental context. For in vitro applications where speed and efficiency are paramount, CuAAC is often the superior choice. For live-cell applications, SPAAC is necessary.

Reaction Type	Reactants	Catalyst	Second-Order Rate Constant (k₂) (M⁻¹s⁻¹)	Biocompatibility (Live Cells)	Key Advantages	Key Disadvantages
CuAAC	Azide + Terminal Alkyne	Copper(I)	10¹ – 10⁴[1]	Low	Very fast and efficient; stable triazole product.[9]	Copper toxicity; potential for ROS-mediated sample damage.[10][11]
SPAAC	Azide + Strained Alkyne	None	10⁻³ – 10¹[15][17]	High	Copper-free, excellent for live-cell imaging.[2]	Slower kinetics than CuAAC; potential for off-target reactions.[1][10]
Staudinger Ligation	Azide + Phosphine	None	~10⁻³[1][5]	High	Highly selective; forms a native-like amide bond.	Very slow kinetics; phosphine reagents can be unstable.[1]

Experimental Workflows & Protocols

The following protocols provide detailed, self-validating methodologies for benchmarking bioorthogonal labeling reactions in vitro.

General Workflow for In Vitro Bioorthogonal Labeling

The overall process involves incorporating an azide handle into a target protein, followed by the specific ligation reaction and subsequent analysis.

Caption: Generalized workflow for in vitro protein labeling.

Protocol: In Vitro Protein Labeling via CuAAC

This protocol describes the labeling of an azide-modified protein in a cell lysate with an alkyne-functionalized fluorescent probe.

Rationale: This method is chosen for its high speed and efficiency, which is ideal for robustly labeling proteins in a complex mixture like a cell lysate. The use of the THPTA ligand is critical to protect proteins from copper-induced oxidative damage and to stabilize the catalytic Cu(I) species, ensuring a reliable reaction.[11][13]

Materials:

• Cell lysate containing azide-modified proteins (1-5 mg/mL total protein).

• Alkyne-Fluorophore conjugate (e.g., Alkyne-DBCO 555), 10 mM stock in DMSO.

• Copper(II) sulfate (CuSO₄), 50 mM stock in water.

• THPTA (tris(3-hydroxypropyltriazolylmethyl)amine), 50 mM stock in water.

• Sodium Ascorbate, 100 mM stock in water (must be prepared fresh).

• PBS (Phosphate-Buffered Saline), pH 7.4.

Procedure:

• In a microcentrifuge tube, add 50 µL of cell lysate.

• Add 1 µL of the 10 mM Alkyne-Fluorophore stock solution (final concentration: ~200 µM). Vortex briefly.

• Prepare the catalyst premix: In a separate tube, add 2 µL of 50 mM CuSO₄ and 10 µL of 50 mM THPTA. This creates a 1:5 copper-to-ligand ratio, which is optimal for protecting biomolecules.[11] Vortex.

• Add 2 µL of the catalyst premix to the reaction tube.

• Initiate the reaction by adding 5 µL of freshly prepared 100 mM sodium ascorbate (final concentration: ~5 mM).[13] The ascorbate reduces Cu(II) to the active Cu(I) state.[11]

• Incubate the reaction for 1 hour at room temperature, protected from light.

• Quench the reaction by adding 10 µL of 50 mM EDTA.

• Analysis: Analyze the labeling efficiency by running the sample on an SDS-PAGE gel and visualizing the fluorescence using an appropriate gel imager. A successfully labeled protein will appear as a fluorescent band at the expected molecular weight.

Protocol: In Vitro Protein Labeling via SPAAC

This protocol details the copper-free labeling of the same azide-modified protein lysate using a strained-alkyne probe.

Rationale: This protocol is the benchmark for biocompatibility. By avoiding copper, it provides a control to assess any potential sample degradation observed in the CuAAC protocol. It is the required method if the labeled proteins are intended for subsequent functional assays where residual copper could be inhibitory.

Materials:

• Cell lysate containing azide-modified proteins (1-5 mg/mL total protein).

• Strained Alkyne-Fluorophore conjugate (e.g., DBCO-Fluor 555), 10 mM stock in DMSO.

• PBS (Phosphate-Buffered Saline), pH 7.4.

Procedure:

• In a microcentrifuge tube, add 50 µL of cell lysate.

• Add 1 µL of the 10 mM DBCO-Fluorophore stock solution (final concentration: ~200 µM).

• Vortex briefly to mix.

• Incubate the reaction for 2-4 hours at room temperature or overnight at 4°C, protected from light.[15][18] The longer incubation time is necessary to compensate for the slower kinetics compared to CuAAC.

• Analysis: Analyze the sample directly by SDS-PAGE and fluorescence imaging, as described for the CuAAC protocol. Compare the fluorescence intensity to the CuAAC result to benchmark relative efficiency.

Protocol: Cell Viability Assessment (MTT Assay)

This protocol is essential for comparing the cytotoxicity of different labeling reagents, a critical parameter when developing protocols for sensitive cell types or future in vivo work.

Rationale: The MTT assay measures the metabolic activity of cells, which is a proxy for cell viability. It relies on the reduction of the yellow tetrazolium salt (MTT) to purple formazan crystals by mitochondrial dehydrogenases in living cells. This provides quantitative data on how labeling reagents affect cell health.[19][20]

Materials:

• Adherent cells cultured in a 96-well plate.

• Labeling reagents to be tested (e.g., CuAAC catalyst mix, SPAAC reagent).

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).

• DMSO.

• Culture medium.

Procedure:

• Seed cells in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere overnight.

• Remove the medium and replace it with fresh medium containing serial dilutions of the test reagents (e.g., the complete CuAAC reaction cocktail and a DBCO-alkyne at equivalent concentrations). Include untreated cells as a negative control.

• Incubate for a period relevant to the labeling protocol (e.g., 2-4 hours).

• Remove the treatment medium and add 100 µL of fresh medium and 10 µL of MTT solution to each well.

• Incubate for 4 hours at 37°C until purple formazan crystals are visible.

• Dissolve the formazan crystals by removing the medium and adding 100 µL of DMSO to each well.

• Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage relative to the untreated control cells. This will provide an IC₅₀ value and a direct comparison of the cytotoxicity of CuAAC vs. SPAAC conditions.

Mechanistic Comparison: CuAAC vs. SPAAC

The fundamental difference between the two leading azide-alkyne cycloaddition methods lies in their activation mechanism.

Caption: CuAAC requires a copper catalyst, while SPAAC is driven by ring strain.

Conclusion and Recommendations

1-Azido-4-fluoro-2-iodobenzene is a specialized reagent primarily suited for constructing complex, multimodal probes rather than for direct use as a simple labeling agent. Its value is realized when its additional functionalities—the iodine and fluorine atoms—are exploited for radioiodination or ¹⁸F-labeling, respectively.

• For standard in vitro fluorescent labeling of cell lysates: CuAAC remains the most efficient and rapid method. When using 1-azido-4-fluoro-2-iodobenzene as a precursor to build a probe, the subsequent ligation to an alkyne-fluorophore should be performed via CuAAC for maximal yield and speed.

• For applications requiring high biocompatibility: If the labeled biomolecules are to be used in functional assays or if the goal is to transition to live-cell studies, SPAAC is the mandatory choice. An azide-containing probe built from 1-azido-4-fluoro-2-iodobenzene would be reacted with a strained alkyne (e.g., DBCO, BCN).

• Benchmarking is Key: Researchers should always perform side-by-side comparisons of labeling efficiency (via SDS-PAGE) and cytotoxicity (via MTT or similar assays) to validate the optimal labeling strategy for their specific system and downstream application. The protocols provided in this guide serve as a robust starting point for these critical validation experiments.

By understanding the distinct advantages and limitations of each bioorthogonal reaction, researchers can effectively leverage the unique properties of reagents like 1-azido-4-fluoro-2-iodobenzene to design powerful and precise experiments at the interface of chemistry and biology.

References

• A Comparative Guide to Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) Reagents for Bioorthogonal Labeling. Benchchem. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHfHkKS13bgN5tmDkepq75YHnuXc6toYLZ9mn_KtwriFmpMsvSCAFbNRNsJhMWarYCpfg_LNauzx32kF0XkDzSUd99llSMJsPtJruycA90aV_tR-TFNVZJRsMeS7wR5ix92SLFU7KfTNByMNprvvwNuPAj8FVgnUhXjdIFr53jkQ6ymObe9e7ClA6IXmAnWopWuoYzfeSE6M9iRuX1VutpSPE7Y1Sps45gsH6TFzVeTtv7rPDV6paaV1iSYQ2txyLM5rwudFFpmThc=]
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Validating 1-Azido-4-fluoro-2-iodobenzene intermediates via IR spectroscopy

As a Senior Application Scientist, validating highly reactive intermediates like 1-Azido-4-fluoro-2-iodobenzene requires analytical techniques that are not only rapid but unequivocally precise. This compound is a highly versatile trifunctional building block: it features a fluorine atom for metabolic stability and NMR tracking, an iodine atom for palladium-catalyzed cross-coupling, and an azide group for click chemistry or photolabeling 1.

However, aryl azides are notoriously sensitive. They can undergo thermal or photochemical decomposition, shedding dinitrogen to form highly reactive nitrene intermediates that lead to undesired C-H insertions or ring expansions 23. Therefore, tracking the integrity of the azide dipole during synthesis is critical.

This guide objectively compares Infrared (IR) spectroscopy methodologies for validating this intermediate, providing a self-validating experimental protocol grounded in established spectrochemical principles.

The Analytical Challenge: Tracking the Azide Dipole

The azide group displays a strong, characteristic asymmetric stretching vibration ( vas​(N3​) ) in the 2100–2130 cm⁻¹ range 2 [[4]](). This specific frequency is highly advantageous because it falls within the "silent region" of the IR spectrum—a window (1700–2700 cm⁻¹) entirely free from the C-H, C-O, and C-N stretching interferences typical of organic backbones and cellular matrices 5.

Methodological Comparison: ATR-FTIR vs. Transmission FTIR vs. NMR

When validating 1-Azido-4-fluoro-2-iodobenzene, researchers typically choose between Attenuated Total Reflectance (ATR-FTIR), Transmission FTIR, and Nuclear Magnetic Resonance (NMR).

• ATR-FTIR: Utilizes an Internal Reflection Element (IRE) where an evanescent wave penetrates only a few micrometers into the sample [[6]]() 7. It is independent of sample thickness, allowing for neat (unprepared) solid or liquid analysis 8.

• Transmission FTIR: Passes infrared light completely through the sample to measure bulk absorption 7. While it yields high-quality spectra, it requires destructive and moisture-sensitive KBr pelleting 6.

• ¹⁹F / ¹H NMR: Excellent for confirming the halogenated aromatic ring structure, but it infers the presence of the azide indirectly via chemical shifts rather than directly tracking the functional group's dipole.

Quantitative & Qualitative Performance Comparison

Parameter	ATR-FTIR	Transmission FTIR	¹⁹F / ¹H NMR
Sample Preparation	None (Neat application)	High (KBr pelleting)	Moderate (Deuterated solvent)
Analysis Time	< 2 minutes	15–30 minutes	10–20 minutes
Destructiveness	Non-destructive (Recoverable)	Destructive	Non-destructive (Recoverable)
Measurement Depth	Surface (Few micrometers)	Bulk (Full transmission)	Bulk (Solution)
Sensitivity to vas​(N3​)	High (Direct dipole tracking)	Very High	Indirect (Inferred via shifts)

Self-Validating Experimental Protocol: ATR-FTIR Workflow

To ensure scientific integrity, an analytical protocol must be self-validating. This means incorporating internal controls that eliminate false positives (e.g., baseline artifacts) and false negatives (e.g., poor crystal contact).

Step 1: System Initialization & Background Collection

• Action: Clean the ATR crystal with isopropanol and collect a background spectrum (air).

• Causality: Atmospheric CO2​ (~2350 cm⁻¹) and water vapor fluctuate constantly. Collecting a background immediately prior to analysis ensures these atmospheric bands do not distort the baseline near the critical 2100 cm⁻¹ silent region.

Step 2: Negative Control Validation (The Self-Validating Step)

• Action: Apply a neat sample of the synthetic precursor (e.g., 4-fluoro-2-iodoaniline) to the crystal and scan.

• Causality: By scanning the precursor, we establish a baseline proving the 2100–2130 cm⁻¹ window is entirely transparent. When the final product is measured, the appearance of the vas​(N3​) peak is unambiguously and causally linked to successful azidation.

Step 3: Sample Application

• Action: Deposit 1-2 mg of 1-Azido-4-fluoro-2-iodobenzene directly onto a Diamond IRE crystal . Apply the pressure arm until the clutch clicks.

• Causality: Diamond is chosen over Zinc Selenide (ZnSe) because it possesses a high refractive index (2.4) 6 and is chemically inert to halogenated aromatics. Furthermore, it will not scratch when compressing crystalline solid intermediates.

Step 4: Spectral Acquisition

• Action: Record the spectrum from 4000 to 500 cm⁻¹ at a resolution of 4 cm⁻¹, averaging over 32 scans 2.

• Causality: ATR accessories inherently attenuate the IR beam by 70–90% 9. Averaging 32 scans compensates for this energy loss, maximizing the signal-to-noise ratio without significantly extending analysis time.

Step 5: Data Interpretation & Mechanistic Insights

• Action: Evaluate the 2100–2130 cm⁻¹ region.

• Causality: A sharp, intense peak confirms the intact azide. Note: In substituted phenyl azides, the vas​(N3​) band may occasionally split into a complex doublet or triplet due to Fermi resonance —a quantum mechanical interaction between the fundamental stretching mode and an overtone of a lower-frequency vibration 4. If the peak is weak or absent, it indicates thermal degradation into a nitrene [[3]]().

Validation Workflow Diagram

Workflow for self-validating ATR-FTIR analysis of aryl azide intermediates.

References

• Development of Low Temperature Activatable Aryl Azide Adhesion Promoters as Versatile Surface Modifiers Source: ACS Publications URL:[Link]

• Infrared spectra of heterocumulenes. IV. The influence of substituents on the vas(NNN) bands of some substituted phenyl azides Source: Chemical Papers (chempap.org) URL:[Link]

• Mid-infrared enhanced spectrochemical detection using azide vibrational probes Source: CNR-IRIS URL:[Link]

• A gradual peak suppression of azides at 2100 cm⁻¹ from time‐dependent infrared spectroscopy Source: ResearchGate URL:[Link]

• ATR-FTIR Spectroscopy Basics Source: Mettler Toledo URL:[Link]

• FTIR: Transmission vs ATR spectroscopy | Animated Guides Source: Specac Ltd URL:[Link]

• How to Choose Between ATR and Transmission FTIR Source: WordPress (Materials Analysis) URL:[Link]

• Quantitative analysis using ATR-FTIR Spectroscopy Source: Agilent Technologies URL:[Link]

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Safety & Regulatory Compliance

1-Azido-4-fluoro-2-iodobenzene proper disposal procedures

As a Senior Application Scientist, I approach laboratory safety not merely as a set of compliance rules, but as a discipline grounded in chemical causality. Handling and disposing of energetic molecules like 1-Azido-4-fluoro-2-iodobenzene (CAS: 1544822-75-4) requires a deep understanding of molecular stability, reactivity, and thermodynamic potential[1].

This guide provides a comprehensive, self-validating operational framework for the safe handling, chemical quenching, and final disposal of 1-Azido-4-fluoro-2-iodobenzene, ensuring that your laboratory maintains the highest standards of safety and scientific integrity.

Part 1: Chemical Profiling & Hazard Causality

To safely dispose of a chemical, we must first understand the thermodynamic forces that make it hazardous. 1-Azido-4-fluoro-2-iodobenzene is an aryl azide substituted with two halogens (fluorine and iodine).

The Causality of Azide Instability: The primary hazard of any organic azide is its potential for rapid, exothermic decomposition. The azide functional group (–N₃) is highly energetic. Upon exposure to heat, light, or friction, it can extrude nitrogen gas (N₂) to form a highly reactive nitrene intermediate. If this expansion of gas occurs in a closed system or is catalyzed rapidly, it results in an explosion[2].

Stability Assessment (The Rule of Six): In chemical safety, we evaluate organic azides using the "Rule of Six" and the Carbon-to-Nitrogen (C/N) ratio to predict explosive potential[3][4]:

• C/N Ratio: 1-Azido-4-fluoro-2-iodobenzene has 6 carbons and 3 nitrogens. The C/N ratio is 2.0. While isolation is possible, it is borderline and requires strict temperature control (storage at -18°C)[4].

• Rule of Six: The molecule possesses exactly 6 carbons per energetic functional group (1 azide). It meets the minimum threshold for safe handling, meaning it is less volatile than lower-molecular-weight azides, but it remains a reactive hazard[2].

Quantitative Hazard Summary

Parameter	Specification / Protocol
Chemical Name	1-Azido-4-fluoro-2-iodobenzene
Molecular Formula	C₆H₃FIN₃
C/N Ratio	2.0 (Stable for careful handling; requires cold storage)
Rule of Six	Meets threshold (6 carbons per azide group)
Primary Hazards	Energetic decomposition (N₂ extrusion), Halogenated toxicity
Strict Incompatibilities	Heavy metals (Cu, Pb, Hg), Strong Acids, Ground Glass Joints
Final Waste Classification	Halogenated Organic Waste (Post-Quenching)

Part 2: Operational Logistics & Segregation Rules

Before initiating any disposal protocol, the following physical and chemical segregation rules must be enforced to prevent accidental detonation:

• Zero Heavy Metal Contact: Never use metal spatulas, needles, or brass/copper fittings. Causality: Trace heavy metals react with the azide moiety to form metal azides (e.g., copper azide), which are highly shock-sensitive primary explosives[4][5].

• Acid Segregation: Never mix azide waste with acidic waste streams. Causality: Protonation of the azide group generates hydrazoic acid (HN₃), a highly volatile, acutely toxic, and explosive gas[3][6].

• Avoid Ground Glass Joints: Do not store azide waste in flasks with ground glass stoppers. Causality: The friction generated by twisting a glass joint can provide the activation energy required to detonate trace azide residue trapped in the joint[2][5].

Part 3: Step-by-Step Chemical Quenching Protocol (Staudinger Reduction)

The most scientifically sound method for disposing of organic azides is to chemically eliminate the energetic hazard before it enters the institutional waste stream. The Staudinger Reduction is the gold standard for this, converting the hazardous azide into a stable, non-explosive primary amine using Triphenylphosphine (PPh₃)[7][8].

Self-Validating System: This protocol is self-validating because the reaction produces a visible output (N₂ bubbling). The cessation of bubbling confirms the neutralization of the explosive hazard.

Methodology:

• Preparation: Transfer the 1-Azido-4-fluoro-2-iodobenzene waste to a round-bottom flask (using a rubber septum, not ground glass) inside a certified chemical fume hood. Ensure the sash is lowered.

• Solvent Dilution: Dilute the waste in a compatible organic solvent (e.g., Tetrahydrofuran (THF) or Dichloromethane (DCM)) to ensure the azide concentration is below 0.5 M.

• Phosphine Addition: Slowly add 1.2 to 1.5 molar equivalents of Triphenylphosphine (PPh₃) at room temperature while stirring magnetically.

  • Mechanistic Insight: The PPh₃ nucleophilically attacks the terminal nitrogen of the azide, forming a phosphazide intermediate.

• Observation (Self-Validation): Monitor the reaction for effervescence. The phosphazide will spontaneously extrude nitrogen gas (N₂) to form an iminophosphorane. Do not seal the flask; allow the N₂ gas to vent safely.

• Hydrolysis: Once gas evolution completely ceases, add an excess of water (H₂O) to the mixture and stir for an additional 2-3 hours.

  • Mechanistic Insight: Water hydrolyzes the iminophosphorane, yielding 4-fluoro-2-iodoaniline and triphenylphosphine oxide. The energetic azide group is now permanently destroyed.

• Final Routing: Because the resulting amine still contains fluorine and iodine atoms, the entire quenched mixture must be routed to a dedicated Halogenated Organic Waste container.

Part 4: Disposal Decision Workflow

To standardize laboratory operations, follow this decision matrix for handling 1-Azido-4-fluoro-2-iodobenzene waste.

Workflow for the safe disposal and chemical quenching of 1-Azido-4-fluoro-2-iodobenzene.

References

• EvitaChem. "1-Azido-4-fluoro-2-iodobenzene (EVT-12445541) Product Profiling and Synthesis Analysis." EvitaChem Database.
• Stanford Environmental Health & Safety. "Information on Azide Compounds: Storage, Stability, and the Rule of Six." Stanford University EH&S.
• UC Santa Barbara Environmental Health & Safety. "Standard Operating Procedure: Sodium Azide and Organic Azides." UCSB Chemical Hygiene Plan.
• BenchChem. "Application Notes and Protocols for the Safe Handling of Aromatic Azides in a Laboratory Setting." BenchChem Technical Support.
• BenchChem. "Recommended Disposal Method: Quenching via Staudinger Reduction." BenchChem Protocols.

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• 8. Azido-isobutane | 13686-31-2 | Benchchem [benchchem.com]

A Senior Application Scientist's Guide to Handling 1-Azido-4-fluoro-2-iodobenzene: A Protocol for Safety and Control

As researchers and drug development professionals, our work with novel chemical entities pushes the boundaries of science. 1-Azido-4-fluoro-2-iodobenzene is a valuable building block, yet its structure contains functionalities that demand our utmost respect and caution. The presence of an aryl azide group categorizes it as a potentially energetic material, making a robust safety plan not just a recommendation, but a prerequisite for any experimental work.

This guide provides a comprehensive operational and safety framework for handling 1-Azido-4-fluoro-2-iodobenzene. It is born from field-proven insights and authoritative safety standards, designed to ensure that your innovative work is conducted with the highest level of protection.

The Hazard Matrix: Understanding the Risks

Before any personal protective equipment (PPE) is selected, a thorough understanding of the specific hazards is essential. The risks associated with 1-Azido-4-fluoro-2-iodobenzene are threefold: energetic decomposition, chemical toxicity, and reactivity.

• Energetic Hazard : The primary concern with any organic azide is its potential for rapid, exothermic decomposition, releasing nitrogen gas.[1] This decomposition can be initiated by external energy sources such as heat, shock, friction, or even light.[2][3] The stability of an organic azide is influenced by its molecular structure, particularly the ratio of carbon to nitrogen atoms.[1][2][4] While the C/N ratio of this specific molecule (C6/N3) suggests a degree of stability compared to smaller azides, it must be treated as a potentially explosive compound at all times.

• Chemical & Toxicological Hazards : While specific toxicological data for 1-Azido-4-fluoro-2-iodobenzene is limited, related compounds and the functional groups present suggest potential hazards upon exposure. Safety data for similar aromatic iodine and fluorine compounds indicate risks of skin, eye, and respiratory irritation.[5][6][7] Inhalation, ingestion, or skin contact may be harmful.[8]

• Reactivity Hazards : Azides are highly reactive and can form dangerously unstable compounds. Contact with heavy metals can form highly shock-sensitive metal azides.[2] Mixing with strong acids can generate hydrazoic acid, which is both highly toxic and explosive.[2][9] Halogenated solvents like dichloromethane should also be avoided as reaction media with azides.[2][10]

Engineering Controls: Your First and Strongest Defense

PPE is the final barrier between you and a potential hazard. The primary methods of protection should always be engineering and administrative controls that remove or minimize the hazard at its source.

• Chemical Fume Hood : All handling of 1-Azido-4-fluoro-2-iodobenzene, from weighing to reaction quenching, must be performed in a certified chemical fume hood to prevent inhalation of vapors and contain any potential energy release.[3][9]

• Blast Shield : A blast shield is mandatory and must be placed between the experimental apparatus and the user.[3][10] This is especially critical when working with quantities greater than a few milligrams, when heating the compound, or when performing a reaction for the first time.

• Scale Limitation : Always begin work on the smallest possible scale (milligram quantities) to assess the compound's behavior.[3][10] Scaling up any reaction requires a formal risk assessment and approval process.

• Avoid Friction and Shock : Do not use metal spatulas for transferring the solid compound, as this can cause friction leading to detonation; use plastic or glass spatulas instead.[2][10] Avoid using ground-glass joints where the azide could become trapped and subject to friction.[10]

Personal Protective Equipment (PPE): A Comprehensive Protocol

Once engineering controls are in place, a rigorous PPE protocol is required. The following table summarizes the essential equipment.

Area of Protection	Required PPE	Specifications & Best Practices
Eye & Face Protection	Safety Goggles & Face Shield	Chemical splash goggles are mandatory.[9][11][12] A face shield worn over safety goggles is required whenever there is a risk of explosion or splash, which should be considered the default for this compound.[11]
Hand Protection	Chemical-Resistant Gloves	Disposable nitrile gloves offer protection against incidental contact.[9][11] For extended handling or when cleaning up spills, consider double-gloving or using heavier-duty gloves such as neoprene. Always inspect gloves for damage before use and change them immediately upon contamination.[11]
Body Protection	Flame-Resistant Lab Coat	A flame-resistant (e.g., Nomex®) lab coat is essential and should be fully buttoned with sleeves rolled down.[3][11] It should be worn over clothing made of natural fibers (like cotton) that fully covers the legs and arms.[3][11]
Foot Protection	Closed-Toe Shoes	Substantial, closed-toe and closed-heel shoes are required.[3][11] Do not wear perforated shoes or sandals in the laboratory.

Operational Workflow: From Preparation to Disposal

A procedural, step-by-step approach is critical to ensuring safety. The following workflow diagram outlines the key stages and safety checkpoints for handling 1-Azido-4-fluoro-2-iodobenzene.

Caption: Safe handling workflow for 1-Azido-4-fluoro-2-iodobenzene.

Decontamination and Disposal Plan

Proper disposal is a critical safety step that prevents accidental exposure and environmental contamination. Azide-containing waste must never be mixed with other waste streams.[2][9]

Step-by-Step Disposal Protocol:

• Segregation : All materials contaminated with 1-Azido-4-fluoro-2-iodobenzene, including residual compound, solutions, and disposable labware (gloves, pipette tips), must be collected in a dedicated, clearly labeled hazardous waste container for azide waste.[2][10][13]

• Quenching (Deactivation) : Before final disposal, the energetic azide functionality should be chemically converted to a more stable group, such as an amine via a Staudinger reaction (e.g., with triphenylphosphine).[2] This deactivation procedure should be performed as part of the experimental workup within the fume hood.

• Neutralization : Once the azide is quenched, the resulting solution should be neutralized to a pH between 6 and 9 before being collected for hazardous waste pickup.[9]

• Avoid Incompatible Materials : Never dispose of azide waste in a manner where it could contact acidic waste (to prevent formation of hydrazoic acid) or metal pipes (to prevent formation of explosive metal azides).[2][9][14]

• Institutional Guidelines : Always follow your institution's specific chemical waste program guidelines for the final disposal of the collected hazardous waste.[2][13]

By adhering to this comprehensive guide, you can confidently and safely incorporate 1-Azido-4-fluoro-2-iodobenzene into your research, ensuring that both you and your colleagues are protected from its inherent risks. Safety is not a barrier to innovation; it is the foundation upon which successful and reproducible science is built.

References

• BenchChem. (n.d.). Safe Disposal of Azido-PEG4-acyl Chloride: A Step-by-Step Guide.
• University of Pittsburgh. (2013, February 1). Safe Handling of Azides.
• BenchChem. (n.d.). Application Notes and Protocols for the Safe Handling of Aromatic Azides in a Laboratory Setting.
• University of Victoria. (2022, May 18). Azides.
• EvitaChem. (n.d.). 1-Azido-4-fluoro-2-iodobenzene.
• Luo, Q. (2018, July 16). Handling Azide Compounds Qinmo Luo Laboratory Safety Standard Operating Procedure (SOP).
• Gold, B. (2021, February 16). Standard Operating Procedure Safe Handling of Azido Compounds. Department of Chemistry and Chemical Biology.
• University of California, San Francisco. (n.d.). Chemical Safety: Personal Protective Equipment.
• SciELO. (2025, February 3). One-Pot Sodium Azide-Free Synthesis of Aryl Azides from Anilines.
• Environmental Health and Safety, University of Minnesota. (n.d.). Azide Compounds.
• Fisher Scientific. (2025, December 25). SAFETY DATA SHEET - 4-Fluoro-1-iodo-2-nitrobenzene.
• DC Fine Chemicals. (2024, April 5). The importance of Personal Protective Equipment in the handling of chemicals.
• PPS. (2024, June 6). Ensuring Safety: The Importance of PPE for Handling Chemicals.
• ATTO Corporation. (2014, May 21). SAFETY DATA SHEET.
• SAMS Solutions. (2024, August 27). Protective Gear for Chemical Handling Must-Have Equipment.
• CymitQuimica. (2024, December 19). Safety Data Sheet - 1-azido-4-iodobenzene.
• DSIAC. (2019, November 2). Safety Hazards in the Energetics Laboratory.
• Fisher Scientific. (2011, December 15). SAFETY DATA SHEET - 1,2-Difluoro-4-iodobenzene.
• BenchChem. (n.d.). A comparative study on the thermal stability of different organic azides.
• Sigma-Aldrich. (2025, November 6). SAFETY DATA SHEET - Azobenzene.
• Fisher Scientific. (2025, December 19). SAFETY DATA SHEET - 1-Fluoro-2-iodobenzene.
• BLD Pharmatech. (2026, March 20). Safety Data Sheet - 4-azido-1-chloro-2-fluorobenzene.
• ChemicalBook. (2026, January 17). 1-Fluoro-4-iodobenzene - Safety Data Sheet.
• Oakwood Chemical. (n.d.). [Bis(trifluoroacetoxy)iodo]benzene - Safety Data Sheet.
• PubChem. (n.d.). 1,2-Difluoro-4-iodobenzene.

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